Calcium citrate malate

• CAS: 159771-97-8

Core Science & Biosynthesis

An In-depth Technical Guide to Calcium Citrate Malate: Chemical Structure, Properties, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium Citrate (B86180) Malate (B86768) (CCM) is a highly bioavailable and water-soluble calcium salt that has garnered significant attention in the fields of nutrition and pharmaceutical sciences.[1][2] Its unique chemical structure, a non-crystalline complex of calcium, citrate, and malate, contributes to its superior absorption and physiological benefits compared to other calcium sources.[3][4] This technical guide provides a comprehensive overview of the chemical structure and properties of CCM, detailed experimental protocols for its synthesis and characterization, and an exploration of its role in biological signaling pathways, particularly in bone metabolism. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with or exploring the applications of this versatile calcium compound.

Chemical Structure and Composition

Calcium Citrate Malate is not a simple salt but rather a complex mixture with a variable composition, often referred to as a metastable solid.[5][6] The molar ratio of calcium, citrate, and malate can vary depending on the synthesis process.[5] A commonly cited and commercially available form has a molar ratio of 6:2:3 (Calcium:Citrate:Malate).[5]

The molecular formula for a specific hydrated form of CCM is C24H34Ca6O35.[7] The structure is characterized by calcium ions complexed with both citrate and malate anions. This complexation prevents the precipitation of calcium in the intestine, contributing to its high solubility and bioavailability.[3]

Below is a conceptual representation of the coordination of calcium with citrate and malate ions.

Caption: Conceptual diagram of Calcium Citrate Malate complex.

Physicochemical Properties

The unique properties of CCM make it a preferred choice for calcium supplementation and food fortification.[3][8] Its high water solubility and superior bioavailability are its most notable characteristics.

Data Presentation of Physicochemical Properties

The following tables summarize key quantitative data for Calcium Citrate Malate in comparison to other common calcium salts.

Table 1: Elemental Calcium Content and Bioavailability

Calcium Salt	Elemental Calcium (%)	Bioavailability (%)	Reference
Calcium Citrate Malate	~21-26	>35	[7][9][10]
Calcium Carbonate	~40	~22-27	[7][11]
Calcium Citrate	~21	~22-27	[7][12]

Table 2: Solubility of Calcium Salts

Calcium Salt	Solubility in Water ( g/100 mL at 20°C)	pH Dependence for Absorption	Reference
Calcium Citrate Malate	High (e.g., 0.5 for 5:2:2 ratio)	Independent of gastric acid	[4][5]
Calcium Carbonate	Very Low (practically insoluble)	Requires acidic environment	[4]
Calcium Citrate	Low (approx. 0.095)	Less dependent than carbonate	[5][9]

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of Calcium Citrate Malate.

Synthesis of Calcium Citrate Malate (6:2:3 Molar Ratio)

This protocol is based on the reaction of calcium carbonate with citric and malic acids in an aqueous solution.

Materials:

• Calcium Carbonate (CaCO₃)

• Citric Acid (C₆H₈O₇)

• Malic Acid (C₄H₆O₅)

• Deionized Water

Procedure:

• Reactant Preparation: In a reaction vessel, dissolve appropriate molar amounts of citric acid and malic acid in deionized water. The quantity of water should be 2.5-3 times the total weight of the reactants.[13]

• Reaction: Slowly add the stoichiometric amount of calcium carbonate powder to the acidic solution while stirring continuously. The reaction will produce carbon dioxide gas, leading to effervescence.

• Temperature Control: Maintain the reaction temperature between 20°C and 80°C.[13]

• Stirring: Continue stirring the solution for 1.5-2 hours to ensure the reaction goes to completion.[13]

• Crystallization and Separation: Allow the product to crystallize out of the solution. The resulting precipitate is then collected by filtration.

• Washing and Drying: Wash the collected Calcium Citrate Malate with deionized water to remove any unreacted starting materials. Dry the product in an oven at a temperature below 100°C to a constant weight.[5]

• Post-processing: The dried CCM can be pulverized to obtain a fine powder.

Characterization Techniques

Objective: To confirm the amorphous or microcrystalline nature of the synthesized CCM and to distinguish it from its crystalline starting materials.

Protocol:

• Sample Preparation: A small amount of the dried CCM powder is finely ground using a mortar and pestle. The powder is then mounted onto a sample holder.

• Instrument Setup: A powder X-ray diffractometer with CuKα radiation is used. Set the operating voltage and current (e.g., 22 kV and 12 mA).[14]

• Data Collection: Scan the sample over a 2θ range of 10-80° with a step size of 0.02° and a dwell time of 1 second per step.

• Data Analysis: Analyze the resulting diffractogram. The absence of sharp peaks and the presence of a broad halo are indicative of an amorphous or poorly crystalline material, which is characteristic of CCM.

Objective: To identify the functional groups present in CCM and confirm the coordination of calcium with citrate and malate.

Protocol:

• Sample Preparation: Mix a small amount of the dried CCM powder with potassium bromide (KBr) and press the mixture into a transparent pellet.

• Instrument Setup: Use an FTIR spectrometer in the mid-IR range (4000-400 cm⁻¹).

• Data Collection: Record the infrared spectrum of the sample.

• Data Analysis: Identify the characteristic absorption bands. Key peaks to observe include the broad O-H stretch from water of hydration (around 3400 cm⁻¹), the asymmetric and symmetric stretching vibrations of the carboxylate groups (COO⁻) coordinated to calcium (typically in the 1600-1400 cm⁻¹ region), which will be shifted compared to the free carboxylic acid groups of citric and malic acids.

Objective: To determine the thermal stability and the water of hydration content of the synthesized CCM.

Protocol:

• Sample Preparation: Accurately weigh a small amount (5-10 mg) of the dried CCM sample into a TGA crucible (e.g., alumina).

• Instrument Setup: Place the crucible in a thermogravimetric analyzer. Use an inert atmosphere (e.g., nitrogen) with a constant flow rate.

• Data Collection: Heat the sample from room temperature to approximately 900°C at a constant heating rate (e.g., 10°C/min).

• Data Analysis: Analyze the TGA curve (weight loss vs. temperature). The initial weight loss at lower temperatures corresponds to the loss of water of hydration. Subsequent weight loss at higher temperatures indicates the decomposition of the citrate and malate components.

Experimental Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of Calcium Citrate Malate.

Caption: Experimental workflow for CCM synthesis and characterization.

Biological Signaling Pathway: Calcium and Osteoblast Differentiation

The high bioavailability of Calcium Citrate Malate leads to an increase in extracellular calcium concentration, which in turn influences osteoblast differentiation and bone formation. This process involves a complex signaling cascade.

Increased extracellular calcium can activate voltage-gated calcium channels on osteoblasts, leading to an influx of calcium ions.[8] This rise in intracellular calcium can trigger downstream signaling pathways, including the activation of transcription factors like c-Fos and the upregulation of bone morphogenetic protein 2 (BMP-2).[3][8] BMP-2 further promotes osteogenic differentiation through the SMAD signaling pathway, ultimately leading to the expression of bone matrix proteins and mineralization.[5]

The following diagram illustrates a simplified representation of this signaling pathway.

Caption: Simplified signaling pathway of calcium in osteoblast differentiation.

Conclusion

Calcium Citrate Malate stands out as a superior source of calcium due to its excellent bioavailability and solubility, which are direct consequences of its unique chemical structure. This technical guide has provided a detailed overview of its chemical and physical properties, along with practical experimental protocols for its synthesis and characterization. Furthermore, the elucidation of its role in promoting osteoblast differentiation through intricate signaling pathways underscores its importance in bone health. The information compiled herein aims to facilitate further research and development in the application of Calcium Citrate Malate in pharmaceuticals, nutraceuticals, and functional foods.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | The role of calcium channels in osteoporosis and their therapeutic potential [frontiersin.org]
• 3. Activation of intracellular calcium signaling in osteoblasts colocalizes with the formation of post-yield diffuse microdamage in bone matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO1991019692A2 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 5. Extracellular calcium promotes bone formation from bone marrow mesenchymal stem cells by amplifying the effects of BMP-2 on SMAD signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. aor.us [aor.us]
• 8. A calcium-induced signaling cascade leading to osteogenic differentiation of human bone marrow-derived mesenchymal stromal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. algaecal.com [algaecal.com]
• 10. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]
• 11. panoramaortho.com [panoramaortho.com]
• 12. droracle.ai [droracle.ai]
• 13. CN1257062A - Process for preparing calcium citrate malate by using citric acid, malic acid and calcium carbonate - Google Patents [patents.google.com]
• 14. e3s-conferences.org [e3s-conferences.org]

An In-depth Technical Guide to the Aqueous Solubility of Calcium Citrate Malate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of Calcium Citrate (B86180) Malate (B86768) (CCM), a highly bioavailable calcium source. This document delves into the quantitative aspects of CCM solubility, detailed experimental protocols for its determination, and the logical workflows involved in its synthesis and analysis.

Introduction to Calcium Citrate Malate and its Solubility

Calcium Citrate Malate (CCM) is a water-soluble calcium supplement derived from the calcium salt of citric acid and malic acid.[1] Its composition can vary, leading to different molar ratios of calcium, citrate, and malate, which in turn influences its solubility and bioavailability.[2] Generally, CCM is recognized for its superior solubility compared to other calcium salts like calcium carbonate and calcium citrate, particularly in neutral and acidic solutions.[3][4] This enhanced solubility is a key factor in its high bioavailability, as the dissolution of the salt into calcium ions and a calcium-citrate complex is a prerequisite for absorption.[5][6]

The solubility of CCM is not a fixed value but is influenced by several factors, most notably the pH of the aqueous medium. It exhibits higher solubility in acidic environments, which is advantageous for absorption in the stomach.[7] The formation of a "metastable" complex of calcium, citrate, and malate is reported to contribute to its enhanced solubility.[3][4]

Quantitative Solubility Data of Calcium Citrate Malate

The aqueous solubility of Calcium Citrate Malate is dependent on its specific molar ratio of calcium, citrate, and malate, as well as the pH and temperature of the solution. Below are tables summarizing the available quantitative data from various sources.

Table 1: Solubility of Different Calcium Citrate Malate Compositions

CCM Molar Ratio (Calcium:Citrate:Malate)	Class	% Calcium Solubility (w/w)	Reference
6:2:3	Neutral	91%	[8]
5:2:2	Neutral	73%	[8]
8:2:5	Neutral	89%	[8]
4:2:3	Acid	100%	[8]
5:1:1	Basic	45%	[8]

Table 2: Solubility of a Specific Calcium Citrate Malate Composition

CCM Molar Ratio (Calcium:Citrate:Malate)	Solubility in Water at 20°C	pH of Solution	Reference
5:2:2	0.5 g / 100 mL	6.0 - 6.5	[3][8]

Table 3: Comparative Solubility of Calcium Salts in Water

Calcium Salt	% Solubility	Reference
Calcium Carbonate	0%	[8]
Calcium Citrate	13%	[8]
Calcium Malate	66%	[8]

Table 4: pH-Dependent Solubility of Calcium Citrate Malate

A study evaluating the solubility of various calcium salts under simulated gastrointestinal pH conditions found that both calcium citrate and calcium citrate malate formed significantly higher levels of a soluble complex at an intestinal pH of 7.0 compared to other salts.[7] At a gastric pH of 2.0, 80-90% of the soluble calcium from all tested salts was in the ionic form.[7]

Experimental Protocols

This section details the methodologies for key experiments related to the synthesis and solubility determination of Calcium Citrate Malate.

Synthesis of Calcium Citrate Malate

The synthesis of Calcium Citrate Malate generally involves the reaction of a calcium source with citric acid and malic acid in an aqueous solution.[3]

Objective: To synthesize a metastable Calcium Citrate Malate complex.

Materials:

• Calcium Carbonate (CaCO₃)

• Citric Acid (C₆H₈O₇)

• Malic Acid (C₄H₆O₅)

• Deionized Water

Procedure:

• An aqueous solution of citric acid and malic acid is prepared by dissolving the acids in deionized water. The molar ratio of the acids is chosen to achieve the desired final CCM composition.[3]

• Calcium carbonate is gradually added to the acid solution while stirring. The reaction is characterized by the evolution of carbon dioxide gas as the acids are neutralized.[3]

• The mixture is continuously stirred at a controlled temperature, which can range from ambient (20°C) to elevated temperatures (e.g., 40°C to 60°C), until the reaction is complete, indicated by the cessation of gas evolution.[3][8]

• The resulting mixture, which contains both dissolved CCM and a solid precipitate, is then dried.[3]

• Drying can be achieved through various methods such as freeze-drying, spray-drying, or oven-drying at a temperature below 100°C to prevent decomposition of the CCM complex.[3][8]

• The dried solid is then ground to a fine powder.[3]

Determination of Aqueous Solubility

The solubility of Calcium Citrate Malate is determined by measuring the amount of dissolved calcium in a saturated solution.

Objective: To quantify the aqueous solubility of a given Calcium Citrate Malate sample.

Materials:

• Calcium Citrate Malate (CCM) sample

• Deionized Water

• 5% Hydrochloric Acid (HCl) solution

• 5% Lanthanum solution (as lanthanum oxide)

• Whatman #4 filter paper

• Buchner funnel

• Atomic Absorption Spectrophotometer

Procedure:

• A precisely weighed amount of the CCM sample, calculated to contain a specific amount of elemental calcium (e.g., 0.1 g), is added to a known volume of deionized water (e.g., 50 mL) at a controlled temperature (e.g., 20°C).[3]

• The mixture is stirred for a defined period (e.g., 30 minutes) to allow it to reach equilibrium.[3]

• The slurry is then rapidly filtered through a Whatman #4 filter paper using a Buchner funnel to separate the undissolved solid.[3]

• The filtrate, containing the dissolved calcium, is collected and diluted to a known volume (e.g., 100 mL) with a 5% HCl solution.[3]

• A small aliquot of this diluted filtrate (e.g., 200 µL) is further diluted with a solution containing 5% lanthanum and 5% HCl. The lanthanum is added to suppress interference from other ions during the analysis.[3]

• The calcium concentration in the final diluted sample is determined using an atomic absorption spectrophotometer.[3]

• The percent soluble calcium is then calculated based on the initial amount of calcium in the CCM sample and the measured concentration in the filtrate.[3]

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of Calcium Citrate Malate and the protocol for determining its aqueous solubility.

Caption: Experimental workflow for the synthesis of Calcium Citrate Malate.

Caption: Experimental workflow for determining the aqueous solubility of CCM.

References

• 1. researchgate.net [researchgate.net]
• 2. CALCIUM CITRATE MALATE COMPOSITION - Patent 0533724 [data.epo.org]
• 3. WO1991019692A2 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 4. US20080064896A1 - Compositions comprising calcium citrate malate and methods for making the same - Google Patents [patents.google.com]
• 5. CN115644452A - Preparation method and application of calcium citrate malate - Google Patents [patents.google.com]
• 6. CN1257062A - Process for preparing calcium citrate malate by using citric acid, malic acid and calcium carbonate - Google Patents [patents.google.com]
• 7. In Vitro Solubility Characteristics of Six Calcium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-depth Technical Guide to the Physicochemical Properties of Calcium Citrate Malate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium Citrate (B86180) Malate (B86768) (CCM) is a water-soluble calcium supplement that is a salt of calcium, citric acid, and malic acid.[1] Its variable composition and high bioavailability make it a subject of significant interest in nutritional science and pharmaceutical development. Unlike other calcium salts, CCM's absorption is not dependent on gastric acid, allowing for more flexible administration and making it a suitable option for a wider range of individuals.[2] This technical guide provides a comprehensive overview of the core physicochemical properties of Calcium Citrate Malate, complete with quantitative data, detailed experimental protocols, and visualizations to support research and development efforts.

Physicochemical Properties

Calcium Citrate Malate is typically a white to off-white, odorless, fine granular or crystalline powder.[3][4] It is characterized by its high solubility in water compared to other calcium salts like calcium citrate or calcium carbonate.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative physicochemical properties of Calcium Citrate Malate.

Property	Value	References
Molecular Formula	Variable; often cited as Ca₆(C₆H₅O₇)₂(C₄H₄O₅)₃·6H₂O or (C₆H₇O₇)x·(C₄H₅O₅)y·(Ca²⁺)z	[7]
Molecular Weight	Variable; typically in the range of 364.27 to 1123.1 g/mol for different complexes. A common form has a molecular weight of 1122.98 g/mol .	[3][7]
Appearance	White to off-white fine granules or crystalline powder.	[3][4]
Solubility in Water	Approximately 0.5 g/100 mL at 20°C. One specific complex (6:2:3 ratio) has a reported solubility of 1.10 g/100 mL at 25°C.	[1][6]
pH (1% solution)	6.0 - 8.0	[3]
Calcium Content	Typically 20.0% - 24.0% on a dried basis.	[3]
Loss on Drying	≤ 5.0%	[3]
Hygroscopicity	Generally described as slightly hygroscopic, readily forms hydrates. Quantitative data is not readily available in the literature.	[8]
Particle Size	Can be controlled through manufacturing processes such as grinding and sieving, often to less than 1 millimeter.	[2]

Experimental Protocols

Detailed methodologies for the characterization of Calcium Citrate Malate are crucial for quality control and research. The following are protocols for key analytical tests.

Determination of Calcium Content by Titration

This method is adapted from the United States Pharmacopeia (USP) monograph for Calcium Citrate.[9]

Principle: Calcium ions are titrated with a standardized solution of edetate disodium (B8443419) (EDTA) at an alkaline pH using a suitable indicator.

Reagents and Apparatus:

• Edetate Disodium (EDTA), 0.05 M, standardized

• Hydrochloric Acid, 3N

• Sodium Hydroxide (B78521), 1N

• Hydroxy Naphthol Blue indicator

• Magnetic stirrer and stir bar

• 250 mL beaker

• 50 mL buret

Procedure:

• Accurately weigh approximately 350 mg of the Calcium Citrate Malate sample, previously dried at 150°C to a constant weight.

• Transfer the sample to a 250 mL beaker.

• Add 10 mL of water and 2 mL of 3N hydrochloric acid and swirl to dissolve.

• Dilute with water to about 100 mL.

• While stirring, add approximately 30 mL of 0.05 M EDTA from a 50 mL buret.

• Add 15 mL of 1N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.

• Continue the titration with 0.05 M EDTA to a distinct blue endpoint.

• Perform a blank determination and make any necessary correction.

Calculation: Each mL of 0.05 M edetate disodium is equivalent to 2.004 mg of Ca.

Identification of Citrate and Malate by High-Performance Liquid Chromatography (HPLC)

This is a general method for the analysis of organic acids.

Principle: Citrate and malate are separated by reverse-phase HPLC with UV detection.

Reagents and Apparatus:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm)

• Mobile phase: 0.05 M potassium phosphate (B84403) buffer, pH adjusted to 2.5 with phosphoric acid

• Standard solutions of citric acid and malic acid

• Sample solution: Accurately weigh and dissolve the CCM sample in the mobile phase.

Chromatographic Conditions:

• Flow rate: 1.0 mL/min

• Detection wavelength: 210 nm

• Injection volume: 20 µL

• Column temperature: 30°C

Procedure:

• Inject the standard solutions to determine the retention times of citrate and malate.

• Inject the sample solution.

• Compare the retention times of the peaks in the sample chromatogram with those of the standards for identification.

Thermal Analysis (Thermogravimetric Analysis - TGA / Differential Scanning Calorimetry - DSC)

Principle: TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample as it is heated or cooled. These techniques are used to determine thermal stability, decomposition pathways, and water of hydration.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

General TGA Protocol:

• Accurately weigh a small amount of the CCM sample (5-10 mg) into a TGA pan.

• Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10°C/min) over a specified temperature range (e.g., ambient to 1000°C).

• Record the mass loss as a function of temperature. The resulting curve can be used to identify dehydration and decomposition steps.[10]

General DSC Protocol:

• Accurately weigh a small amount of the CCM sample (2-5 mg) into a DSC pan and seal it.

• Heat the sample under a controlled atmosphere at a constant heating rate (e.g., 10°C/min).

• Record the heat flow as a function of temperature to identify endothermic (e.g., melting, dehydration) and exothermic (e.g., crystallization, decomposition) events.

X-Ray Powder Diffraction (XRPD)

Principle: XRPD is used to identify the crystalline phases of a material by analyzing the diffraction pattern of X-rays scattered by the sample.

Apparatus:

• X-ray powder diffractometer with a suitable X-ray source (e.g., Cu Kα radiation)

Procedure:

• Prepare a finely powdered, homogeneous sample of CCM.

• Mount the sample in the diffractometer.

• Scan the sample over a range of 2θ angles (e.g., 5° to 70°).

• The resulting diffraction pattern, a plot of intensity versus 2θ, is a fingerprint of the crystalline structure and can be compared to reference patterns for phase identification.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy identifies functional groups in a molecule by measuring the absorption of infrared radiation. It is useful for confirming the presence of carboxylate groups and their coordination to the calcium ion.

Apparatus:

• FTIR spectrometer

Procedure:

• Prepare a sample for analysis, typically by mixing a small amount of CCM with potassium bromide (KBr) and pressing it into a pellet, or by using an Attenuated Total Reflectance (ATR) accessory.

• Acquire the infrared spectrum over the mid-infrared range (e.g., 4000-400 cm⁻¹).

• Analyze the positions and intensities of the absorption bands. The characteristic asymmetric and symmetric stretching vibrations of the carboxylate groups (COO⁻) are typically observed in the 1650-1540 cm⁻¹ and 1440-1360 cm⁻¹ regions, respectively. The difference between these frequencies can provide information about the coordination mode of the carboxylate ligands to the calcium ion.[12]

Visualizations

Experimental Workflow for CCM Characterization

Workflow for physicochemical characterization of CCM.

Intestinal Absorption Pathway of Calcium from CCM

The absorption of calcium from Calcium Citrate Malate in the small intestine occurs through two primary pathways: the transcellular and paracellular routes. The transcellular pathway is an active transport process regulated by Vitamin D, primarily in the duodenum. The paracellular pathway is a passive process that occurs throughout the small intestine.[13][14]

Intestinal calcium absorption from CCM.

Conclusion

Calcium Citrate Malate presents a unique profile of physicochemical properties, most notably its enhanced solubility and high bioavailability, which distinguish it from other calcium supplements. This guide provides a foundational understanding of these properties and the experimental methodologies required for their characterization. The provided visualizations offer a clear overview of both the analytical workflow and the biological fate of calcium from CCM. This information is intended to be a valuable resource for researchers and professionals in the fields of nutritional science and pharmaceutical development, facilitating further innovation and application of this important calcium source.

Disclaimer: This document is intended for informational purposes for a technical audience and should not be considered as medical advice.

References

• 1. CALCIUM CITRATE MALATE COMPOSITION - Patent 0533724 [data.epo.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. advanceinorganic.com [advanceinorganic.com]
• 4. Active intestinal calcium transport in the absence of transient receptor potential vanilloid type 6 and calbindin-D9k - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. globalcalcium.com [globalcalcium.com]
• 6. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]
• 7. Calcium citrate malate | C24H34Ca6O35 | CID 156596391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. EP0533724B1 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 9. ulprospector.com [ulprospector.com]
• 10. researchgate.net [researchgate.net]
• 11. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 12. IR Infrared Absorption Bands of Carboxylate - 911Metallurgist [911metallurgist.com]
• 13. Mechanisms of intestinal calcium absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Molecular Mechanisms of Intestinal Transport of Calcium, Phosphate, and Magnesium | Abdominal Key [abdominalkey.com]

The Genesis and Scientific Ascendancy of Calcium Citrate Malate: A Technical Guide

For Immediate Release

An in-depth exploration of the discovery, development, and scientific validation of Calcium Citrate (B86180) Malate (B86768) (CCM), this technical guide serves as a comprehensive resource for researchers, scientists, and professionals in the pharmaceutical and nutritional sciences. From its initial patenting to its establishment as a highly bioavailable calcium source, this document delineates the key milestones, experimental underpinnings, and mechanistic advantages of CCM.

A Historical Overview: From Novel Synthesis to Nutritional Prominence

The journey of Calcium Citrate Malate began with the quest for a more soluble and bioavailable form of calcium to address the widespread issue of calcium deficiency and its skeletal consequences. Early research recognized the limitations of traditional calcium supplements, such as calcium carbonate, which exhibit poor solubility, particularly in individuals with reduced gastric acid secretion.

The pioneering work in the development of a unique calcium salt combining citrate and malate is extensively detailed in patents filed by Procter & Gamble in the late 1980s and early 1990s. These patents describe a "metastable complex" of calcium, citrate, and malate that is highly soluble in both neutral and acidic solutions.[1] A key innovation was the specific molar ratios of calcium, citrate, and malate, which resulted in a compound distinct from a simple mixture of calcium citrate and calcium malate.[2][3]

Prior to this, a Japanese patent application in 1981 by Tanaka disclosed a calcium citrate malate salt with increased solubility, suggesting an association between calcium malate and calcium citrate molecules.[2][3] However, the work by Procter & Gamble further optimized the composition and production process, leading to the commercial development of CCM.

The timeline below illustrates the key milestones in the development of Calcium Citrate Malate.

Caption: Key milestones in the discovery and development of Calcium Citrate Malate.

Synthesis and Composition: A Unique Chemical Entity

Calcium Citrate Malate is not a simple mixture but a complex salt with a variable composition, typically represented by the formula (C₆H₇O₇)x·(C₄H₅O₅)y·(Ca²⁺)z.[4] The manufacturing process, as outlined in the foundational patents, involves the reaction of a calcium source (such as calcium carbonate, oxide, or hydroxide) with citric acid and malic acid in an aqueous solution.[1][2]

A critical step in the patented process is the drying of the reaction mixture at a temperature below 100°C to form a metastable solid.[1] This process yields a product with significantly higher water solubility compared to calcium citrate or calcium malate alone.[2][3]

Experimental Protocol: Synthesis of Calcium Citrate Malate

The following protocol is a generalized representation based on the methodologies described in the patent literature:

• Reactant Preparation: An aqueous solution of citric acid and malic acid is prepared in specific molar ratios.

• Reaction: A calcium source, such as calcium carbonate, is added as a powder or slurry to the acid solution with continuous stirring. The reaction temperature is typically maintained between 20°C and 80°C.[3]

• Neutralization: The addition of the calcium source continues until the acids are neutralized.

• Drying: The resulting solution is then dried at a temperature below 90°C to yield the metastable Calcium Citrate Malate complex.[2]

• Milling (Optional): The solid product may be ground to a specific particle size for use in various applications.[2]

Enhanced Bioavailability: The Scientific Evidence

A substantial body of scientific literature has demonstrated the superior bioavailability of Calcium Citrate Malate compared to other calcium salts, most notably calcium carbonate. This enhanced absorption is a key factor in its efficacy for supporting bone health.

Comparative Absorption Studies: Quantitative Data

Clinical trials have consistently shown that calcium from CCM is more readily absorbed by the body. A meta-analysis of multiple studies concluded that calcium absorption from calcium citrate is approximately 22% to 27% higher than from calcium carbonate, both with and without meals.[5][6]

Calcium Source	Mean Absorption (%)	Population	Study Type	Reference
Calcium Citrate Malate	36.2	Not Specified	Review of studies using radioactive isotopes	[2]
Calcium Carbonate	26.4	Not Specified	Review of studies using radioactive isotopes	[2]

Table 1: Comparative Mean Absorption of Calcium from Calcium Citrate Malate and Calcium Carbonate.

Experimental Protocol: Assessing Calcium Bioavailability

The "gold standard" for determining calcium absorption involves the use of stable or radioactive isotopes. A typical experimental design is as follows:

• Participant Selection: Healthy subjects are recruited and often undergo a period of dietary calcium restriction to standardize baseline levels.

• Isotope Administration: A precisely measured dose of the calcium supplement (e.g., CCM or calcium carbonate) labeled with a calcium isotope (e.g., ⁴⁵Ca or ⁴⁸Ca) is administered orally.

• Sample Collection: Blood and/or urine samples are collected at timed intervals following administration.

• Isotope Analysis: The concentration of the calcium isotope in the collected samples is measured using techniques such as mass spectrometry or scintillation counting.

• Bioavailability Calculation: The fractional absorption of calcium is calculated based on the amount of the isotope that appears in the blood or is excreted in the urine over a specific period.

Mechanism of Enhanced Absorption

The superior bioavailability of Calcium Citrate Malate stems from its unique chemical properties and its interaction with the intestinal absorption pathways.

Caption: Proposed mechanism for the enhanced absorption of Calcium Citrate Malate.

Calcium is absorbed in the small intestine through two primary mechanisms: a saturable, active transcellular pathway and a non-saturable, passive paracellular pathway.[7] The high solubility of CCM, even in the absence of significant stomach acid, means that more calcium is presented to the intestinal lining in a readily absorbable, ionized form.[5] This is particularly advantageous for individuals with achlorhydria (low stomach acid), a condition more common in the elderly.[5]

The citrate and malate components may also play a role by forming soluble complexes with calcium, which can help maintain calcium in solution in the more alkaline environment of the small intestine, further facilitating its absorption through both the transcellular and paracellular routes.

Clinical Efficacy: Impact on Bone Health

The enhanced bioavailability of Calcium Citrate Malate translates into demonstrable benefits for skeletal health across various life stages.

Bone Mineral Density Studies

Numerous clinical trials have investigated the effect of CCM supplementation on bone mineral density (BMD), a key indicator of bone strength and fracture risk.

Population	Intervention	Duration	Key Findings	Reference
Prepubertal Children (Identical Twins)	1000 mg/day Calcium Citrate Malate vs. Placebo	3 years	Significant increases in BMD at the radius and lumbar spine in the CCM group compared to placebo.	[3]
Postmenopausal Women	500 mg/day Calcium Citrate Malate vs. Calcium Carbonate vs. Placebo	2 years	CCM was more effective in reducing bone loss compared to calcium carbonate.	[2]
Elderly Men and Women (>65 years)	500 mg/day CCM + 600-800 IU Vitamin D3 vs. Placebo	3 years	Significant gain in total body calcium and a reduction in non-vertebral fractures in the CCM group.	[2]

Table 2: Summary of Key Clinical Trials on Calcium Citrate Malate and Bone Mineral Density.

Experimental Protocol: Assessing Bone Mineral Density

Dual-energy X-ray absorptiometry (DXA) is the most widely used and validated technique for measuring bone mineral density.

• Patient Preparation: The patient lies on a table, and no special preparation is typically required.

• Scanning: A low-dose X-ray scanner passes over the areas of interest, commonly the hip and lumbar spine.

• Data Acquisition: The scanner measures the amount of X-rays that are absorbed by the bones and soft tissue.

• BMD Calculation: The bone mineral density is calculated based on the difference in X-ray absorption between bone and soft tissue and is expressed in grams per square centimeter (g/cm²).

• T-score and Z-score: The results are often reported as T-scores (comparison to a healthy young adult of the same sex) and Z-scores (comparison to an age- and sex-matched individual).

Conclusion

The development of Calcium Citrate Malate represents a significant advancement in nutritional science. Its unique chemical composition, established through rigorous research and patenting, confers superior solubility and bioavailability compared to traditional calcium supplements. This enhanced absorption is supported by a wealth of clinical data demonstrating its efficacy in promoting bone health across the lifespan. For researchers and drug development professionals, Calcium Citrate Malate serves as a prime example of how targeted chemical formulation can lead to improved physiological outcomes. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for further research and application of this valuable nutritional compound.

References

• 1. researchgate.net [researchgate.net]
• 2. decamin.dk [decamin.dk]
• 3. Calcium supplementation and increases in bone mineral density in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Meta-analysis of calcium bioavailability: a comparison of calcium citrate with calcium carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 7. Mechanisms of intestinal calcium absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Bioavailability and Pharmacokinetics of Calcium Citrate Malate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Calcium Citrate (B86180) Malate (B86768) (CCM) is a water-soluble calcium salt of citric acid and malic acid that has garnered significant attention for its superior bioavailability compared to other calcium forms, such as calcium carbonate.[1][2][3] This technical guide provides a comprehensive overview of the bioavailability and pharmacokinetic profile of CCM, intended for an audience of researchers, scientists, and professionals in drug development. The document delves into the mechanisms of absorption, presents quantitative data from clinical studies, details experimental protocols for assessing calcium bioavailability, and provides visual representations of key pathways and workflows. The enhanced solubility and unique absorption characteristics of CCM position it as a prime candidate for calcium supplementation and fortification.[4][5]

Introduction to Calcium Citrate Malate (CCM)

Calcium Citrate Malate is a complex of calcium with citric and malic acids. Its high water solubility is a key factor contributing to its enhanced bioavailability.[4] When dissolved, CCM releases calcium ions and a calcium-citrate-malate complex. This dual form of delivery is believed to contribute to its efficient absorption in the intestine.

Bioavailability and Pharmacokinetics

The bioavailability of a nutrient is the proportion of the substance that is absorbed and utilized by the body. Pharmacokinetics, on the other hand, describes the time course of its absorption, distribution, metabolism, and excretion (ADME).

Absorption

Calcium absorption from the intestine occurs through two primary pathways:

• Transcellular Pathway: An active, saturable process that occurs primarily in the duodenum and jejunum. It involves the entry of calcium through specific ion channels on the apical membrane of enterocytes (e.g., TRPV6), binding to intracellular calcium-binding proteins (e.g., calbindin-D9k), and extrusion across the basolateral membrane by a plasma membrane Ca2+-ATPase (PMCA1b).[6]

• Paracellular Pathway: A passive, non-saturable process that occurs throughout the small intestine, where calcium moves between the enterocytes.[6]

The citrate and malate components of CCM are thought to enhance calcium absorption through several mechanisms:

• Increased Solubility: CCM's high water solubility ensures that more calcium is in an ionized form (Ca2+), which is the form that can be absorbed.

• Chelation: Citrate and malate can form soluble complexes with calcium, which may protect it from precipitation with dietary inhibitors like oxalates and phytates.

• Paracellular Permeability: Citrate may enhance the permeability of the tight junctions between intestinal cells, thereby promoting paracellular calcium transport.

Pharmacokinetic Parameters

While comprehensive pharmacokinetic studies detailing the Cmax (maximum serum concentration), Tmax (time to reach Cmax), and AUC (area under the curve) of Calcium Citrate Malate are not abundantly available in the public domain, existing clinical data provides valuable insights into its absorption profile.

One study reported that for various calcium supplements, peak blood calcium levels were observed at 4 hours (Tmax) post-ingestion.[7][8] In a comparative study, the rise in blood calcium was found to be higher for a natural coral calcium source compared to both calcium carbonate and calcium citrate malate.[7][8] However, another study showed a 7.2% increase in serum calcium levels at 270 minutes after administration of CCM.[9]

Data Presentation: Comparative Bioavailability of Calcium Salts

The following tables summarize quantitative data from various studies comparing the bioavailability of Calcium Citrate Malate with other calcium salts.

Table 1: Fractional Calcium Absorption

Calcium Salt	Fractional Absorption (%)	Subject Population	Reference
Calcium Citrate Malate (CCM)	36.2	Healthy Adolescents	[3][10]
Calcium Carbonate	26.4	Healthy Adolescents	[3][10]

Table 2: Serum Calcium Level Changes and Relative Bioavailability

Calcium Salt	Parameter	Value	Subject Population	Reference
Calcium Citrate Malate (CCM)	% Increase in Serum Calcium at 270 min	7.2	Osteopenic and Osteoporotic Patients	[9]
Calcium Carbonate	% Increase in Serum Calcium at 270 min	7.7	Osteopenic and Osteoporotic Patients	[9]
Calcium Citrate Malate (CCM)	Tmax (hours)	4	Healthy Volunteers	[7][8]
Calcium Carbonate	Tmax (hours)	4	Healthy Volunteers	[7][8]
Calcium Citrate Malate (CCM)	Relative Bioavailability (vs. Coral Calcium)	Significantly Lower AUC	Healthy Volunteers	[7][8]
Calcium Carbonate	Relative Bioavailability (vs. Coral Calcium)	Significantly Lower AUC	Healthy Volunteers	[7][8]

Experimental Protocols

The assessment of calcium bioavailability and pharmacokinetics relies on precise and validated experimental methodologies. Below are detailed protocols for two key techniques.

Double-Isotope Method for Measuring Calcium Absorption

This method is considered a gold standard for determining fractional calcium absorption.

Objective: To measure the fraction of ingested calcium that is absorbed by the body.

Materials:

• Stable or radioactive calcium isotopes (e.g., 44Ca and 42Ca, or 45Ca and 47Ca).

• Mass spectrometer or scintillation counter.

• Standardized meals.

Procedure:

• Subject Preparation: Subjects typically undergo an overnight fast.

• Oral Isotope Administration: A known amount of one calcium isotope (e.g., 44Ca) is mixed with the calcium supplement or a standardized meal and ingested by the subject.

• Intravenous Isotope Administration: A known amount of a different calcium isotope (e.g., 42Ca) is administered intravenously. This serves as a reference for 100% absorption.

• Sample Collection: Urine or blood samples are collected over a specified period (e.g., 24 hours).

• Isotope Analysis: The concentration of each isotope in the collected samples is measured using mass spectrometry (for stable isotopes) or a scintillation counter (for radioactive isotopes).

• Calculation of Fractional Absorption: The fractional absorption is calculated as the ratio of the oral isotope to the intravenous isotope recovered in the urine or plasma.

Atomic Absorption Spectroscopy (AAS) for Serum Calcium Determination

AAS is a common and reliable method for quantifying the total calcium concentration in biological samples.

Objective: To measure the total calcium concentration in serum samples to assess changes after supplementation.

Materials:

• Atomic Absorption Spectrophotometer.

• Hollow cathode lamp for calcium.

• Lanthanum chloride solution (to suppress interference).

• Calcium standard solutions.

• Centrifuge.

Procedure:

• Sample Preparation:

  • Collect venous blood samples at predetermined time points before and after administration of the calcium supplement.

  • Allow the blood to clot and then centrifuge to separate the serum.

• Dilution: Dilute the serum samples with a lanthanum chloride solution to prevent interference from phosphates.

• Standard Curve Preparation: Prepare a series of calcium standard solutions of known concentrations.

• AAS Measurement:

  • Aspirate the blank, standards, and diluted serum samples into the flame of the AAS.

  • The instrument measures the amount of light absorbed by the calcium atoms at a specific wavelength (422.7 nm).

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the standards against their concentrations.

  • Determine the calcium concentration in the serum samples from the standard curve.

Visualizations: Signaling Pathways and Experimental Workflows

Intestinal Calcium Absorption Pathway

Caption: General overview of intestinal calcium absorption pathways.

Experimental Workflow for a Bioavailability Study

References

• 1. decamin.dk [decamin.dk]
• 2. Calcium absorption from a new calcium delivery system (CCM) [pubmed.ncbi.nlm.nih.gov]
• 3. Calcium absorption from calcium carbonate and a new form of calcium (CCM) in healthy male and female adolescents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Relative bioavailability and pharmacokinetic comparison of calcium glucoheptonate with calcium carbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wbcil.com [wbcil.com]
• 6. Mechanisms of intestinal calcium absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ejpmr.com [ejpmr.com]
• 9. Comparative Evaluation of Bioavailability, Efficacy and Safety of MICROCORE NESC® with Calcium Carbonate and Calcium Citrate Malate in Osteopenic and Osteoporotic Patients: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

In Vitro Dissolution of Calcium Citrate Malate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro dissolution characteristics of Calcium Citrate (B86180) Malate (B86768) (CCM), a water-soluble calcium supplement. This document summarizes key quantitative data, details experimental protocols for dissolution testing, and presents visual workflows to aid in the understanding of the dissolution process. The information is curated for researchers, scientists, and professionals involved in drug development and formulation.

Quantitative Dissolution Data

The dissolution of Calcium Citrate Malate (CCM) is influenced by its manufacturing process and the surrounding pH. The following tables summarize quantitative data from various in vitro studies.

Table 1: Dissolution Rate of Different Calcium Citrate Malate Compositions

CCM Composition Characteristics	Dissolution Rate	Time to Dissolution
Pore Area: 73.5 m²/g, pH: 6.8	~98%	60 seconds
Pore Area: 67.7 m²/g, pH: 6.5	~97%	90 seconds
Pore Area: 58 m²/g, pH: 6.5	~98.6%	90 seconds
General Specification	>95%	< 120 seconds

Source: Data compiled from a study on CCM compositions.[1]

Table 2: Dissolution of a Commercial Calcium Citrate Malate Product in Simulated Gastric Fluid (0.01 N HCl)

Time Point	% Calcium Dissolved
60 minutes	105.04 ± 10.77%*

Dissolution Efficiency: 70.44% *Values exceeding 100% may be attributed to assay variability or interactions with excipients.

Source: Adapted from a study on commercial calcium supplements.[2]

Table 3: Comparative Solubility of Various Calcium Salts in Simulated Gastrointestinal Conditions

Calcium Salt	Total Soluble Calcium at pH 2.0 (Gastric)	Total Soluble Calcium at pH 7.0 (Intestinal)
Calcium Citrate Malate	High	Significantly high soluble complex
Calcium Citrate	High	Significantly high soluble complex
Calcium Lactate	High	Moderate
Calcium Gluconate	High	Moderate
Calcium Carbonate	High	Low
Calcium Phosphate	High	Extensive Precipitation

Source: Adapted from a study evaluating the in vitro solubility of six calcium salts.[3][4][5]

Experimental Protocols

Detailed methodologies are crucial for reproducible in vitro dissolution studies. The following protocols are based on established pharmacopeial methods and published research.

Dissolution Testing of Calcium Citrate Malate Tablets

This protocol is adapted from a study on the dissolution of commercial calcium supplements and aligns with USP guidelines.[2]

Objective: To determine the in vitro dissolution rate of calcium from Calcium Citrate Malate tablets in a simulated gastric environment.

Apparatus:

• USP Apparatus 2 (Paddle Method)

• Dissolution Test Assembly (e.g., Agilent 708-DS)

• Water bath with heater and circulator

• Cannula filters (45 µm)

• Syringes

• Volumetric flasks and pipettes

Reagents:

• Dissolution Medium: 0.01 N Hydrochloric Acid (HCl). To prepare, dilute 8.3 mL of concentrated HCl to 10 L with deionized water.

• Calcium standard for analytical calibration.

Procedure:

• Preparation of Dissolution Medium: Prepare a sufficient volume of 0.01 N HCl. De-aerate the medium prior to use.

• Apparatus Setup:

  • Set the water bath to maintain a temperature of 37 ± 0.5 °C within the dissolution vessels.

  • Place 750 mL of the dissolution medium into each vessel.

  • Set the paddle speed to 75 rpm.

• Sample Introduction: Place one Calcium Citrate Malate tablet into each dissolution vessel. Start the apparatus immediately.

• Sampling:

  • Withdraw 5 mL aliquots at 5, 10, 15, 20, 30, 45, and 60 minutes.

  • Filter each sample immediately through a 45-µm cannula filter.

  • No medium replacement is necessary for this procedure.

• Sample Analysis: Quantify the amount of dissolved calcium in each filtered aliquot using a validated analytical method such as Atomic Absorption Spectrometry or Complexometric Titration (see section 2.2).

• Calculations: Calculate the percentage of the labeled amount of calcium dissolved at each time point.

Analytical Methods for Calcium Quantification

This method is suitable for the accurate determination of calcium concentration in dissolution samples.[2]

Instrumentation:

• Atomic Absorption Spectrometer with a calcium hollow-cathode lamp.

Instrumental Parameters:

• Wavelength: 422 nm

• Slit width: 1.0 nm

• Lamp current: 40 mA

• Flame: Acetylene-air

• Acetylene pressure: 1.5 bar

• Compressed air pressure: 3 bar

Procedure:

• Standard Preparation: Prepare a stock solution of 1000 µg/mL of calcium. From this, prepare a series of working standards by diluting with the dissolution medium to concentrations ranging from 25 to 200 µg/mL.

• Sample Preparation: Dilute the filtered dissolution samples with the dissolution medium to fall within the concentration range of the standard curve (dilutions of 4 to 30 times may be necessary).

• Measurement: Aspirate the standards and samples into the AAS and record the absorbance readings.

• Quantification: Construct a calibration curve from the standard solutions and determine the calcium concentration in the samples.

This is a classic and reliable method for calcium quantification based on USP monographs.[6]

Reagents:

• 0.05 M Edetate Disodium (EDTA) VS

• 3 N Hydrochloric Acid

• 1 N Sodium Hydroxide

• Hydroxy naphthol blue indicator

Procedure:

• Sample Preparation: Transfer a precisely weighed amount of the Calcium Citrate Malate sample (approximately 350 mg) into a 250-mL beaker.

• Dissolution: Add 10 mL of water and 3 mL of 3 N HCl and swirl to dissolve. Add 90 mL of water and a magnetic stir bar.

• Titration:

  • While stirring, add 30 mL of 0.05 M EDTA from a burette.

  • Add 25 mL of 1 N Sodium Hydroxide.

  • Add approximately 150 mg of hydroxy naphthol blue indicator.

  • Continue the titration with 0.05 M EDTA until a distinct blue endpoint is reached.

• Blank Determination: Perform a blank titration using the same procedure without the sample.

• Calculation: Calculate the percentage of calcium in the sample using the following formula: % Calcium = {[(V_sample - V_blank) × M_EDTA × F] / W_sample} × 100 Where:

  • V_sample = Volume of EDTA consumed by the sample (mL)

  • V_blank = Volume of EDTA consumed by the blank (mL)

  • M_EDTA = Molarity of the EDTA solution (mmol/mL)

  • F = Equivalency factor for calcium (40.08 mg/mmol)

  • W_sample = Weight of the sample (mg)

Visualizations of Experimental Workflows and Logical Relationships

The following diagrams, created using Graphviz, illustrate key processes in the in vitro dissolution studies of Calcium Citrate Malate.

Caption: Workflow for In Vitro Dissolution Testing of Calcium Citrate Malate.

Caption: Key Factors Influencing the In Vitro Dissolution of Calcium Citrate Malate.

References

• 1. US8889195B2 - Compositions comprising calcium citrate malate and methods for making the same - Google Patents [patents.google.com]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. In Vitro Solubility Characteristics of Six Calcium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. trungtamthuoc.com [trungtamthuoc.com]

A Technical Guide to the Thermal Decomposition Analysis of Calcium Citrate Malate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium citrate (B86180) malate (B86768), a highly bioavailable calcium supplement, is valued for its solubility and is utilized in pharmaceuticals and food fortification.[1] Understanding its thermal stability is paramount for determining appropriate processing and storage conditions, as decomposition can alter its solubility and bioavailability.[2][3] This technical guide provides a comprehensive overview of the thermal decomposition of calcium citrate malate, drawing upon analogous data from its constituent salts, calcium citrate and calcium malate. It details the multi-stage decomposition process, presents quantitative data in a structured format, outlines experimental protocols for thermal analysis, and visualizes the decomposition pathway and analytical workflow.

Introduction to the Thermal Decomposition of Calcium Citrate Malate

The thermal decomposition of calcium citrate malate is a complex, multi-stage process involving dehydration, decomposition of the organic anions, and finally, the breakdown of the resulting inorganic salt. While specific literature on the complete thermal analysis of calcium citrate malate is limited, the behavior can be inferred from studies on calcium citrate and calcium malate. The decomposition process typically begins with the loss of water of hydration at temperatures above 100°C.[2][3] This is followed by the breakdown of the citrate and malate moieties at higher temperatures, leading to the formation of calcium carbonate as an intermediate product. The final stage involves the decomposition of calcium carbonate to calcium oxide at elevated temperatures.

Quantitative Analysis of Thermal Decomposition Stages

The following table summarizes the expected quantitative data for the thermal decomposition of calcium citrate malate, based on the analysis of its components.

Table 1: Summary of Thermal Decomposition Stages for Calcium Citrate Malate

Decomposition Stage	Approximate Temperature Range (°C)	Key Events	Gaseous Products	Solid Residue
Stage I: Dehydration	100 - 250	Loss of water of hydration.	Water (H₂O)	Anhydrous Calcium Citrate Malate
Stage II: Organic Decomposition	250 - 600	Breakdown of citrate and malate anions.	Carbon Dioxide (CO₂), Carbon Monoxide (CO), Water (H₂O), and other organic fragments	Calcium Carbonate (CaCO₃)
Stage III: Carbonate Decomposition	600 - 900	Decomposition of calcium carbonate.	Carbon Dioxide (CO₂)	Calcium Oxide (CaO)

Note: The temperature ranges are approximate and can vary depending on experimental conditions such as heating rate and atmosphere.

Experimental Protocols for Thermal Analysis

A comprehensive thermal analysis of calcium citrate malate typically employs Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA).

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature and mass loss associated with each decomposition stage.

Methodology:

• Instrument: A thermogravimetric analyzer.

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of calcium citrate malate is placed in an inert crucible (e.g., alumina (B75360) or platinum).

• Atmosphere: The analysis is conducted under a dynamic inert atmosphere, such as nitrogen or argon, with a consistent flow rate (e.g., 20-50 mL/min) to purge gaseous decomposition products.

• Heating Program: The sample is heated from ambient temperature to approximately 1000°C at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The resulting TGA curve plots mass loss against temperature, allowing for the identification of the onset and completion temperatures of each decomposition stage and the corresponding percentage of mass loss.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal events (e.g., dehydration, decomposition) and to identify endothermic and exothermic processes.

Methodology:

• Instrument: A differential scanning calorimeter.

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically sealed in an aluminum or platinum pan. An empty, sealed pan is used as a reference.

• Atmosphere: The experiment is typically run under a controlled nitrogen atmosphere.

• Heating Program: The sample and reference are subjected to the same heating program as in the TGA analysis.

• Data Analysis: The DSC curve shows endothermic peaks (heat absorption) for processes like dehydration and decomposition, and exothermic peaks (heat release) for events like oxidative decomposition. The area under the peaks can be used to quantify the enthalpy change of these transitions.

Visualization of Decomposition Pathway and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the logical progression of the thermal decomposition of calcium citrate malate and the typical experimental workflow for its analysis.

Caption: The multi-stage thermal decomposition pathway of hydrated calcium citrate malate.

Caption: A typical experimental workflow for the thermal analysis of calcium citrate malate.

Conclusion

The thermal decomposition of calcium citrate malate is a predictable, multi-stage process that can be effectively characterized using standard thermoanalytical techniques. This guide provides the foundational knowledge for researchers and professionals to design and interpret thermal analysis experiments, ensuring the quality and stability of products containing this important calcium supplement. The provided protocols and visualizations serve as a practical resource for understanding the thermal behavior of calcium citrate malate in various applications.

References

• 1. Calcium citrate malate - Wikipedia [en.wikipedia.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. EP0533724B1 - Calcium citrate malate composition - Google Patents [patents.google.com]

Spectroscopic Scrutiny of Calcium Citrate Malate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic techniques utilized in the structural analysis of Calcium Citrate (B86180) Malate (B86768) (CCM), a highly bioavailable calcium supplement. This document details the experimental protocols for key analytical methods, presents quantitative data in structured tables, and visualizes experimental workflows for clarity and reproducibility.

Introduction to Calcium Citrate Malate

Calcium Citrate Malate is a complex salt derived from calcium, citric acid, and malic acid. Its superior aqueous solubility and bioavailability make it a preferred choice for calcium supplementation.[1] The precise molecular structure and coordination environment of the calcium ion are critical to its efficacy and stability. Spectroscopic analysis is therefore indispensable for characterizing this complex and ensuring its quality. This guide focuses on the application of Fourier-Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and X-ray Powder Diffraction (XRD) in the structural elucidation of CCM.

Synthesis of Calcium Citrate Malate

A common method for the synthesis of Calcium Citrate Malate involves the reaction of a calcium source, such as calcium carbonate, with a solution containing citric acid and malic acid.

Experimental Protocol for Synthesis

A representative synthesis protocol is as follows:

• Prepare an Acid Solution: Dissolve citric acid and malic acid in deionized water. A common molar ratio for the citric acid to malic acid is 2:1.[2]

• Reaction with Calcium Source: Gradually add calcium carbonate to the acid solution while stirring. The reaction is characterized by the evolution of carbon dioxide gas.[3]

• Heating and Reaction Completion: Heat the reaction mixture to approximately 70°C for a specified period, typically around one hour, to ensure the reaction goes to completion.[2]

• Drying: The resulting solution containing calcium citrate malate can be dried using methods such as spray drying or freeze drying to obtain a solid powder.[4]

Spectroscopic Characterization Workflow

The structural analysis of a newly synthesized batch of Calcium Citrate Malate typically follows a systematic workflow involving multiple spectroscopic techniques to build a comprehensive understanding of its chemical identity, purity, and solid-state structure.

Figure 1: General workflow for the spectroscopic characterization of Calcium Citrate Malate.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation. In the context of CCM, it is used to confirm the presence of carboxylate groups from both citrate and malate, as well as hydroxyl groups and water of hydration.

Experimental Protocol for FTIR Analysis

For a powdered sample of CCM, the KBr pellet method is commonly employed:[5][6]

• Sample Preparation: A small amount of the CCM powder (typically 1-2 mg) is thoroughly mixed and ground with approximately 200 mg of dry potassium bromide (KBr) powder in an agate mortar.

• Pellet Formation: The mixture is then transferred to a pellet die and pressed under high pressure using a hydraulic press to form a thin, transparent pellet.

• Background Spectrum: A background spectrum is collected using a pure KBr pellet to account for atmospheric and instrumental contributions.

• Sample Spectrum: The sample pellet is placed in the FTIR spectrometer, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Figure 2: Experimental workflow for FTIR analysis of Calcium Citrate Malate using the KBr pellet method.

FTIR Spectral Data

The FTIR spectrum of Calcium Citrate Malate is characterized by strong absorptions corresponding to the carboxylate (COO⁻) and hydroxyl (O-H) functional groups. The coordination of the carboxylate groups to the calcium ion results in a shift of the C=O stretching frequency compared to the free carboxylic acids.

Wavenumber (cm⁻¹)	Assignment	Reference
~3400 (broad)	O-H stretching (water of hydration)	[7]
~1600 (strong)	Asymmetric COO⁻ stretching	[7]
~1400 (strong)	Symmetric COO⁻ stretching	[7]
~1100	C-O stretching	Inferred from data
Below 1000	Fingerprint region (various vibrations)	Inferred from data

Note: Specific peak positions can vary slightly depending on the exact composition and hydration state of the Calcium Citrate Malate.

Raman Spectroscopy

Raman spectroscopy is a complementary vibrational spectroscopy technique to FTIR. It is particularly sensitive to non-polar bonds and symmetric vibrations, providing valuable information about the carbon skeleton of the citrate and malate ligands and the Ca-O coordination.

Experimental Protocol for Raman Spectroscopy

For a powdered sample of CCM, the following protocol is typical:[8][9]

• Sample Mounting: A small amount of the CCM powder is placed in a sample holder, often a small cup or on a microscope slide.

• Instrumentation Setup: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm) is used. The laser is focused onto the sample.

• Data Acquisition: The scattered Raman light is collected and analyzed. The spectrum is typically recorded over a range of Raman shifts (e.g., 200-3500 cm⁻¹).

Raman Spectral Data

The Raman spectrum of Calcium Citrate Malate will exhibit characteristic peaks for the carboxylate groups and the C-C and C-H bonds of the citrate and malate moieties.

Raman Shift (cm⁻¹)	Assignment	Reference
~2950	C-H stretching	[10]
~1600	C=O stretching (carboxylate)	[10]
~1430	Symmetric COO⁻ stretching	[11]
~1085	C-C stretching	[11]
~900	C-COO stretching	[10]
Below 800	Skeletal deformations and Ca-O vibrations	Inferred from data

Note: The exact Raman shifts can be influenced by the crystalline form and hydration state.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR spectroscopy is a powerful tool for probing the local chemical environment of specific nuclei, such as ¹H and ¹³C, within the solid CCM complex. It can provide information on the number of chemically distinct citrate and malate molecules, their conformation, and their proximity to the calcium ions.

Experimental Protocol for Solid-State NMR

A general protocol for solid-state NMR analysis of CCM is as follows:[12][13]

• Sample Packing: The powdered CCM sample is packed into a solid-state NMR rotor (e.g., zirconia).

• Spectrometer Setup: The rotor is placed in a solid-state NMR probe. The spectrometer is tuned to the appropriate frequencies for the nuclei of interest (e.g., ¹H and ¹³C).

• Magic Angle Spinning (MAS): The sample is spun at a high speed at the "magic angle" (54.7°) to average out anisotropic interactions and obtain higher resolution spectra.

• Data Acquisition: Standard solid-state NMR pulse sequences, such as cross-polarization (CP) for ¹³C, are used to acquire the spectra. Chemical shifts are referenced to a standard compound (e.g., adamantane (B196018) for ¹³C).[2]

NMR Spectral Data

The ¹³C solid-state NMR spectrum of Calcium Citrate Malate would be expected to show distinct resonances for the different carbon atoms in the citrate and malate ligands.

Chemical Shift (ppm)	Assignment (Citrate)	Assignment (Malate)	Reference
~175-185	Carboxyl carbons (COO⁻)	Carboxyl carbons (COO⁻)	[8]
~70-80	Quaternary carbon (C-OH)	Methine carbon (CH-OH)	[8]
~40-50	Methylene carbons (CH₂)	Methylene carbon (CH₂)	[8]

Note: These are approximate chemical shift ranges. The exact values will depend on the specific molecular environment in the solid state.

X-ray Powder Diffraction (XRD)

X-ray Powder Diffraction is the primary technique for determining the crystalline structure of a solid material. For CCM, XRD is used to confirm that it is a single-phase crystalline material and not a physical mixture of calcium citrate and calcium malate. It can also be used to determine the unit cell parameters of the crystal lattice.

Experimental Protocol for Powder XRD

A typical powder XRD experiment involves the following steps:[14][15]

• Sample Preparation: The CCM powder is finely ground to ensure random orientation of the crystallites. The powder is then mounted onto a sample holder.

• Instrument Setup: A powder diffractometer with a specific X-ray source (e.g., Cu Kα radiation) is used.

• Data Collection: The sample is irradiated with X-rays at various angles (2θ), and the intensity of the diffracted X-rays is recorded by a detector. The data is collected over a specific 2θ range (e.g., 5-70°).

Figure 3: Experimental workflow for X-ray Powder Diffraction analysis of Calcium Citrate Malate.

XRD Data

The XRD pattern of Calcium Citrate Malate will show a unique set of diffraction peaks at specific 2θ angles, which correspond to the d-spacings of the crystal lattice planes according to Bragg's Law.

2θ (°)	d-spacing (Å)	Relative Intensity
Data not available in the searched literature for the specific complex.	Data not available in the searched literature for the specific complex.	Data not available in the searched literature for the specific complex.

Conclusion

The comprehensive spectroscopic analysis of Calcium Citrate Malate, employing a combination of FTIR, Raman, solid-state NMR, and powder XRD, is essential for its complete structural characterization. This technical guide has outlined the standard experimental protocols and the expected nature of the data obtained from each technique. While a complete set of quantitative data for the CCM complex is not fully available in the public domain, the information provided for its constituent parts, along with the detailed methodologies, serves as a robust foundation for researchers, scientists, and drug development professionals working with this important calcium supplement. The application of these techniques in a systematic workflow ensures the identity, purity, and structural integrity of Calcium Citrate Malate, which are critical for its safe and effective use.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. govinfo.gov [govinfo.gov]
• 6. Quantitative Mineral Analysis by FTIR Spectroscopy | The Infrared and Raman Discussion Group [irdg.org]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. Strongly bound citrate stabilizes the apatite nanocrystals in bone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. ias.ac.in [ias.ac.in]
• 11. researchgate.net [researchgate.net]
• 12. cyverse-network-analysis-tutorial.readthedocs-hosted.com [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 13. High-Resolution 17O Solid-State NMR as a Unique Probe for Investigating Oxalate Binding Modes in Materials: The Case Study of Calcium Oxalate Biominerals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. library.ctr.utexas.edu [library.ctr.utexas.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Quantification of Calcium Citrate Malate

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the primary analytical methodologies for the accurate quantification of Calcium Citrate (B86180) Malate (B86768) (CCM), a common calcium supplement. The following protocols provide step-by-step instructions for the determination of calcium content via Complexometric (EDTA) Titration and Atomic Absorption Spectroscopy (AAS), and the quantification of citrate and malate content using High-Performance Liquid Chromatography (HPLC).

Overview of Analytical Methods

The quantification of Calcium Citrate Malate requires the analysis of its constituent components: calcium, citrate, and malate. No single method can quantify all three components simultaneously. Therefore, a combination of techniques is employed:

• Complexometric (EDTA) Titration: A classic and widely used method for the determination of total calcium content. It is a robust, cost-effective, and accurate technique.

• Atomic Absorption Spectroscopy (AAS): A highly sensitive and specific method for the determination of calcium concentration, particularly at lower levels.

• High-Performance Liquid Chromatography (HPLC): The preferred method for the separation and quantification of the organic acid components, citrate and malate.

The selection of the appropriate method depends on the available equipment, the required sensitivity, and the specific goals of the analysis.

Data Presentation: Quantitative Method Performance

The following table summarizes typical performance characteristics for the described analytical methods. These values are based on established validation guidelines and published data for similar matrices.

Parameter	Complexometric (EDTA) Titration	Atomic Absorption Spectroscopy (AAS)	High-Performance Liquid Chromatography (HPLC)
Analyte(s)	Calcium	Calcium	Citrate, Malate
Linearity (r²)	N/A (Titrimetric)	> 0.999[1]	> 0.998[2]
Linear Range	Dependent on titrant concentration	0 - 5.0 mg/L[3]	0.025 - 0.15 mg/mL (typical)[2]
Precision (%RSD)	< 2%	< 5%	< 2%[4]
Accuracy (% Recovery)	98 - 102%	95 - 105%	98 - 102%[2][4]
Limit of Detection (LOD)	mg range	~0.01 mg/L	~0.002 µg/mL[5]
Limit of Quantification (LOQ)	mg range	~0.05 mg/L	~0.008 µg/mL[5]

Experimental Protocols

Quantification of Calcium by Complexometric (EDTA) Titration

This protocol is based on the United States Pharmacopeia (USP) monograph for Calcium Citrate Malate.

Principle: Calcium ions form a stable, water-soluble complex with the disodium (B8443419) salt of ethylenediaminetetraacetic acid (EDTA). The endpoint of the titration is detected using an indicator, such as hydroxy naphthol blue, which changes color when all calcium ions have been complexed by the EDTA.

Reagents and Materials:

• 0.05 M Edetate Disodium (EDTA) Volumetric Solution (VS)

• 3 N Hydrochloric Acid

• 1 N Sodium Hydroxide

• Hydroxy Naphthol Blue indicator

• Deionized Water

• Analytical Balance

• 50 mL Burette

• 250 mL Beaker

• Magnetic Stirrer and Stir Bar

Procedure:

• Accurately weigh approximately 350 mg of Calcium Citrate Malate, previously dried at 150°C for 4 hours, and transfer to a 250 mL beaker.

• Add 10 mL of deionized water and 3 mL of 3 N hydrochloric acid, and swirl to dissolve the sample.

• Add 90 mL of deionized water.

• While stirring with a magnetic stirrer, add 30 mL of 0.05 M EDTA VS from a burette.

• Add 25 mL of 1 N sodium hydroxide.

• Add approximately 150 mg of hydroxy naphthol blue indicator.

• Continue the titration with 0.05 M EDTA VS to a distinct blue endpoint.

• Perform a blank determination by following the same procedure without the sample.

Calculation: Calculate the percentage of calcium (%Ca) in the sample using the following formula:

%Ca = {[(Vs - Vb) * M * F] / W} * 100

Where:

• Vs = Volume of EDTA VS consumed by the sample (mL)

• Vb = Volume of EDTA VS consumed by the blank (mL)

• M = Molarity of the EDTA VS (mol/L)

• F = Equivalency factor for calcium (40.08 mg/mmol)

• W = Weight of the sample (mg)

Best Practices and Troubleshooting:

• Ensure the sample is fully dissolved before starting the titration.

• The pH of the solution should be sufficiently high (pH 12-13) for the indicator to function correctly.

• A sharp color change at the endpoint is crucial for accuracy. If the endpoint is indistinct, it may indicate an issue with the pH or the indicator.

• Interference from other metal ions can be an issue. However, for a pure CCM sample, this is less of a concern.

Quantification of Calcium by Atomic Absorption Spectroscopy (AAS)

Principle: AAS measures the absorption of light by free atoms in the gaseous state. A sample solution is aspirated into a flame, where it is atomized. A light beam from a hollow cathode lamp specific for calcium is passed through the flame, and the amount of light absorbed is proportional to the concentration of calcium in the sample.

Reagents and Materials:

• Calcium Standard Stock Solution (1000 mg/L)

• Lanthanum Chloride Solution (5% w/v in 5% HCl)

• 5% Hydrochloric Acid

• Deionized Water

• Atomic Absorption Spectrophotometer with a calcium hollow cathode lamp

• Air-acetylene flame

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 100 mg of Calcium Citrate Malate.

  • Dissolve the sample in 5% hydrochloric acid and dilute to 100 mL in a volumetric flask with 5% HCl. This is the stock sample solution.

  • Pipette 1 mL of the stock sample solution into a 100 mL volumetric flask.

  • Add 1 mL of the 5% lanthanum chloride solution and dilute to volume with 5% HCl. This is the final sample solution. Further dilutions may be necessary to bring the concentration within the linear range of the instrument.

• Standard Preparation:

  • Prepare a series of at least five working standards by diluting the calcium standard stock solution with 5% HCl. The concentration range should bracket the expected calcium concentration in the final sample solution (e.g., 1, 2, 3, 4, and 5 mg/L).

  • To each 100 mL of working standard, add 1 mL of the 5% lanthanum chloride solution.

• Instrumental Analysis:

  • Set up the AAS instrument according to the manufacturer's instructions for calcium analysis. Typical parameters are a wavelength of 422.7 nm and an air-acetylene flame.

  • Aspirate the blank (5% HCl with 0.5% lanthanum chloride) and zero the instrument.

  • Aspirate the working standards in order of increasing concentration and record the absorbance values.

  • Aspirate the final sample solution and record its absorbance.

Calculation:

• Plot a calibration curve of absorbance versus the concentration of the calcium working standards.

• Determine the concentration of calcium in the final sample solution from the calibration curve.

• Calculate the percentage of calcium (%Ca) in the original sample, accounting for all dilutions.

Best Practices and Troubleshooting:

• The addition of lanthanum chloride is crucial to suppress chemical interferences from phosphate (B84403) and other anions.

• The flame conditions (fuel-to-air ratio) should be optimized for maximum sensitivity.

• Ensure that the nebulizer is not clogged and that the sample uptake rate is consistent.

• The linear range of the calibration curve should be established and samples should be diluted to fall within this range.

Quantification of Citrate and Malate by High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates the components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase. For organic acids like citrate and malate, a reversed-phase column is often used with an aqueous mobile phase. Detection is typically achieved using a UV detector.

Reagents and Materials:

• Citric Acid Reference Standard

• Malic Acid Reference Standard

• Potassium Phosphate Monobasic

• Phosphoric Acid

• HPLC Grade Water

• HPLC Grade Acetonitrile (if needed)

• HPLC system with a UV detector

• C18 reversed-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Mobile Phase Preparation:

  • Prepare a 50 mM potassium phosphate buffer by dissolving the appropriate amount of monobasic potassium phosphate in HPLC grade water.

  • Adjust the pH to approximately 2.5 with phosphoric acid.

  • Filter and degas the mobile phase before use.

• Standard Preparation:

  • Accurately weigh and dissolve known amounts of citric acid and malic acid reference standards in the mobile phase to prepare a stock standard solution.

  • Prepare a series of working standards by diluting the stock standard solution with the mobile phase to cover the expected concentration range of citrate and malate in the sample.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of Calcium Citrate Malate and dissolve it in the mobile phase.

  • Dilute to a known volume (e.g., 100 mL) with the mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions (Typical):

  • Column: C18 reversed-phase

  • Mobile Phase: 50 mM potassium phosphate buffer, pH 2.5

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detector Wavelength: 210 nm

  • Column Temperature: 30°C

• Analysis:

  • Inject the working standards and the sample solution into the HPLC system.

  • Record the chromatograms and the peak areas for citrate and malate.

Calculation:

• Plot calibration curves of peak area versus concentration for both the citric acid and malic acid standards.

• Determine the concentration of citrate and malate in the sample solution from their respective calibration curves.

• Calculate the percentage of citrate and malate in the original Calcium Citrate Malate sample.

Best Practices and Troubleshooting:

• Consistent mobile phase preparation, especially pH, is critical for reproducible retention times.

• Ensure the column is properly equilibrated with the mobile phase before analysis.

• Peak tailing can be an issue for organic acids; a low pH mobile phase helps to suppress the ionization of the analytes and improve peak shape.

• If resolution between citrate and malate is poor, adjusting the mobile phase pH or considering a different column may be necessary.

• For common HPLC issues, refer to troubleshooting guides for problems like pressure fluctuations, baseline noise, and retention time drift.[6][7][8][9]

Visualization of Analytical Workflow

The following diagrams illustrate the logical workflow for the quantification of Calcium Citrate Malate.

Caption: Workflow for the quantification of Calcium Citrate Malate.

References

• 1. agilent.com [agilent.com]
• 2. pharmtech.com [pharmtech.com]
• 3. remotelabs.asdlib.org [remotelabs.asdlib.org]
• 4. ijrpc.com [ijrpc.com]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. hplc.eu [hplc.eu]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. aelabgroup.com [aelabgroup.com]

Application Note: Quantification of Citrate and Malate in Cell Culture Media by High-Performance Liquid Chromatography (HPLC)

Introduction

Citrate (B86180) and malate (B86768) are key intermediates in the tricarboxylic acid (TCA) cycle, a central metabolic pathway essential for cellular energy production and biosynthesis. Monitoring the concentrations of these organic acids in cell culture media (CCM) provides valuable insights into cellular metabolism, nutrient consumption, and the overall health of the cell culture. This application note presents a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the simultaneous quantification of citrate and malate in CCM. The described protocol is intended for researchers, scientists, and drug development professionals working with cell cultures.

Principle

This method utilizes reversed-phase HPLC with UV detection to separate and quantify citrate and malate. The sample preparation involves a straightforward protein precipitation step to remove interfering macromolecules from the cell culture medium. The separation is achieved on a C18 column using an isocratic mobile phase containing a phosphate (B84403) buffer at a low pH, which ensures the organic acids are in their protonated, less polar form, allowing for their retention and separation on the nonpolar stationary phase. Detection is performed at a wavelength of 210 nm, where the carboxylic acid functional groups exhibit absorbance.

Experimental Protocols

Materials and Reagents

• Citric Acid standard (analytical grade)

• L-Malic Acid standard (analytical grade)

• Acetonitrile (B52724) (HPLC grade)

• Potassium phosphate monobasic (KH₂PO₄) (analytical grade)

• Ortho-phosphoric acid (H₃PO₄) (analytical grade)

• Ultrapure water (18.2 MΩ·cm)

• Cell Culture Medium (CCM) samples

• 0.22 µm syringe filters

Equipment

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 5 µm particle size, 4.6 x 250 mm)

• Analytical balance

• pH meter

• Vortex mixer

• Centrifuge

• Micropipettes

Preparation of Standards and Mobile Phase

• Standard Stock Solutions (1 mg/mL):

  • Accurately weigh 10 mg of citric acid and 10 mg of L-malic acid into separate 10 mL volumetric flasks.

  • Dissolve the standards in ultrapure water and bring the volume to the mark. These stock solutions can be stored at 2-8°C for up to one month.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solutions with ultrapure water to achieve concentrations ranging from 5 µg/mL to 200 µg/mL for both citrate and malate. These solutions are used to construct the calibration curve.

• Mobile Phase (50 mM Potassium Phosphate Buffer, pH 2.8, with 10% Acetonitrile):

  • Dissolve 6.8 g of KH₂PO₄ in 900 mL of ultrapure water.

  • Adjust the pH to 2.8 using ortho-phosphoric acid.

  • Add 100 mL of acetonitrile.

  • Filter the mobile phase through a 0.22 µm membrane filter and degas before use.[1]

Sample Preparation Protocol

• Collect 1 mL of the cell culture medium sample.

• Add 2 mL of ice-cold acetonitrile to precipitate the proteins.[2]

• Vortex the mixture for 30 seconds.

• Incubate the sample at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.[2]

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• The sample is now ready for injection.

For raw (unused) cell culture medium, a simple dilution with ultrapure water (e.g., 1:10) followed by filtration may be sufficient.[2]

HPLC Operating Conditions

Parameter	Value
Column	C18 Reversed-Phase (5 µm, 4.6 x 250 mm)
Mobile Phase	50 mM KH₂PO₄ (pH 2.8) : Acetonitrile (90:10, v/v)[1]
Flow Rate	0.6 mL/min
Column Temperature	40°C[1]
Detection Wavelength	210 nm
Injection Volume	20 µL
Run Time	20 minutes

Data Presentation

The following table summarizes the typical performance characteristics of this HPLC method for the quantification of citrate and malate.

Parameter	Citrate	Malate
Retention Time (min)	~ 6.5	~ 8.2
Linearity Range (µg/mL)	5 - 200	5 - 200
Correlation Coefficient (R²)	≥ 0.998	≥ 0.998
Limit of Detection (LOD) (µg/mL)	1.5	1.2
Limit of Quantification (LOQ) (µg/mL)	5.0	4.0
Recovery (%)	95 - 105	96 - 104
Precision (%RSD)	< 2.0	< 2.0

Note: The values presented are typical and may vary depending on the specific instrumentation and column used.

Visualizations

Experimental Workflow

Caption: Workflow for CCM sample preparation and HPLC analysis.

Logical Relationship of Method Components

Caption: Logical flow from sample to quantitative results.

Conclusion

The HPLC method detailed in this application note provides a reliable and efficient means for quantifying citrate and malate in cell culture media. The sample preparation is straightforward, and the chromatographic conditions are optimized for robust separation and sensitive detection. This method can be readily implemented in research and industrial laboratories for routine monitoring of cell culture processes, contributing to a better understanding and control of cellular metabolism.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]

Application Notes: Determination of Calcium in Cell Culture Media by Atomic Absorption Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium is a critical divalent cation in cell culture media (CCM), playing a vital role in numerous cellular processes, including cell adhesion, signal transduction, proliferation, and differentiation.[1] The precise concentration of calcium can significantly impact cellular behavior, making its accurate measurement essential for reproducible and reliable in vitro studies and for the quality control of biopharmaceutical production processes. Atomic Absorption Spectroscopy (AAS) is a robust and widely used analytical technique for the quantitative determination of calcium in various biological samples, including CCM.[2][3] This document provides detailed application notes and protocols for the determination of calcium in CCM using flame atomic absorption spectroscopy (FAAS).

Principle of Atomic Absorption Spectroscopy

Atomic absorption spectroscopy is an analytical technique that measures the concentration of an element by detecting the absorption of light by its free atoms in the gaseous state.[2] In flame AAS, a liquid sample is nebulized and introduced into a flame, where it is desolvated, vaporized, and atomized. A hollow cathode lamp emitting light at a wavelength specific to the element of interest (422.7 nm for calcium) is passed through the flame.[4] The ground-state atoms in the flame absorb this light, and the amount of light absorbed is proportional to the concentration of the element in the sample.

Data Presentation

Table 1: Typical Calcium Concentrations in Common Cell Culture Media

The following table summarizes the typical calcium concentrations found in various commonly used cell culture media. These values can serve as a reference for expected ranges when analyzing CCM samples.

Cell Culture Medium	Typical Calcium Concentration (mM)	Typical Calcium Concentration (mg/L)
Basal Medium Eagle (BME)	1.8	72.14
Dulbecco's Modified Eagle's Medium (DMEM)	1.8	72.14
DMEM/F-12 (50:50)	1.05	42.08
RPMI-1640	0.42	16.83
Ham's F-10	0.30	12.02
Ham's F-12	0.30	12.02
Iscove's Modified Dulbecco's Medium (IMDM)	1.49	59.72
McCoy's 5A Medium	0.90	36.07
Waymouth Medium MB	0.82	32.86
CMRL-1066 Medium	1.8	72.14
Medium 199	1.8	72.14
NCTC Medium	1.8	72.14

Note: Concentrations are derived from publicly available formulations and may vary slightly between manufacturers. It is always recommended to confirm the specific formulation of the medium being used.[1][5][6]

Experimental Protocols

Reagents and Materials

• Calcium Carbonate (CaCO₃): Analytical grade, for preparation of stock standard solution.

• Hydrochloric Acid (HCl): Concentrated, analytical grade.

• Lanthanum (III) Chloride (LaCl₃) or Lanthanum (III) Oxide (La₂O₃): For preparation of releasing agent.[7][8]

• Deionized Water: High purity, for all dilutions and solution preparations.

• Cell Culture Media Samples: The CCM to be analyzed.

• Volumetric flasks and pipettes: Class A, for accurate dilutions.

Preparation of Standard Solutions

2.1. Calcium Stock Standard Solution (1000 mg/L):

• Accurately weigh 2.497 g of CaCO₃ (previously dried at 180°C for 1 hour) and transfer it to a 1000 mL volumetric flask.[2]

• Add a small amount of deionized water to create a slurry.

• Slowly and cautiously add a minimum amount of concentrated HCl to dissolve the CaCO₃.

• Once dissolved, dilute to the mark with deionized water and mix thoroughly.

2.2. Calcium Working Standard Solutions:

• Prepare a series of at least five working standards by diluting the calcium stock standard solution. The concentration range of the working standards should bracket the expected calcium concentration in the diluted CCM samples (e.g., 1, 2, 4, 6, 8 mg/L).[8]

• To each working standard, add the lanthanum chloride releasing agent in the same proportion as will be added to the samples (see section 4.2).

Preparation of Lanthanum Chloride Releasing Agent

Chemical interferences, particularly from phosphate (B84403) and sulfate (B86663) ions commonly present in CCM, can lead to the formation of thermally stable compounds that do not fully atomize in the flame, resulting in artificially low calcium readings.[2][9] A releasing agent, such as lanthanum chloride, is used to overcome this interference by preferentially binding with the interfering anions.[7][8]

3.1. Lanthanum Chloride Solution (e.g., 5% w/v La):

• Weigh 133.7 g of LaCl₃·7H₂O and dissolve it in deionized water.

• Alternatively, slowly dissolve 58.64 g of La₂O₃ in 250 mL of concentrated HCl (perform in a fume hood as the reaction can be vigorous) and then dilute to 1000 mL with deionized water.[2]

• This solution provides a high concentration of lanthanum ions to effectively compete with calcium for binding to interfering anions.

Sample Preparation

• Filtration: If the CCM sample contains particulate matter, it should be filtered through a 0.45 µm filter to prevent clogging of the nebulizer.

• Dilution and Addition of Releasing Agent:

  • Due to the relatively high concentration of calcium in most CCM, samples will require dilution to fall within the linear working range of the AAS instrument. The dilution factor will depend on the specific medium and the instrument's sensitivity. A preliminary analysis of a highly diluted sample can help determine the appropriate dilution factor.

  • For example, a 1:50 or 1:100 dilution is often a good starting point.

  • To a known volume of the diluted CCM sample, add a specific volume of the lanthanum chloride solution. A common practice is to add 1.0 mL of the 5% LaCl₃ solution to every 10 mL of the final diluted sample volume.[9] It is crucial to add the same proportion of releasing agent to the blank, standards, and samples.

Instrumental Parameters

The following are typical instrumental parameters for the determination of calcium by flame AAS. These may need to be optimized for the specific instrument being used.

Parameter	Setting
Light Source	Calcium Hollow Cathode Lamp
Wavelength	422.7 nm[4]
Slit Width	0.2 - 0.7 nm
Lamp Current	As recommended by the manufacturer
Flame	Air-Acetylene, reducing (fuel-rich)
Burner Height	Optimized for maximum absorbance

Measurement Procedure

• Instrument Calibration: Aspirate the blank solution (deionized water with the releasing agent) and zero the instrument. Then, aspirate the working standards in order of increasing concentration to generate a calibration curve.

• Sample Analysis: Aspirate the prepared CCM samples and record the absorbance values.

• Quality Control: Periodically re-aspirate a standard solution during the analysis to check for instrument drift.

Data Analysis

• Plot a calibration curve of absorbance versus the concentration of the calcium working standards.

• Determine the concentration of calcium in the diluted samples from the calibration curve.

• Calculate the original concentration of calcium in the CCM sample by multiplying the measured concentration by the dilution factor.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for AAS determination of calcium in CCM.

Interference Mitigation

Caption: Role of lanthanum as a releasing agent in AAS.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Measurement of total calcium in biological fluids: flame atomic absorption spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oiv.int [oiv.int]
• 5. Calcium in Cell Culture [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. foodchemistryjournal.com [foodchemistryjournal.com]
• 9. nemi.gov [nemi.gov]

Application Note: Titrimetric Assay of Calcium Citrate Malate

[AN-CCM-001]

Introduction

Calcium Citrate (B86180) Malate (B86768) (CCM) is a water-soluble calcium supplement. It is a complex of calcium, citric acid, and malic acid.[1][2] The bioavailability of calcium from CCM is well-documented, making it a popular choice for nutritional supplements. Accurate determination of the calcium content and the organic acid profile is crucial for quality control and formulation development.

This application note details a robust titrimetric method for the assay of calcium in Calcium Citrate Malate, based on the United States Pharmacopeia (USP) monograph.[1][2] The assay for the citrate and malate content is typically performed using a chromatographic method, such as HPLC, as titrimetric methods for organic acids in such a matrix can be inaccurate due to interferences.

Principle of the Titrimetric Assay for Calcium

The determination of calcium in Calcium Citrate Malate is achieved through a complexometric titration. The sample is first dissolved in hydrochloric acid to release the calcium ions. The solution is then made alkaline with sodium hydroxide. In the presence of a suitable indicator, the calcium ions are titrated with a standardized solution of ethylenediaminetetraacetic acid (EDTA). EDTA, a hexadentate ligand, forms a stable, water-soluble complex with calcium ions. The endpoint of the titration is indicated by a distinct color change of the indicator, which occurs when all the free calcium ions have been complexed by the EDTA.

Experimental Protocols

• Calcium Citrate Malate sample

• 0.05 M Edetate Disodium (EDTA) Volumetric Solution (VS)

• 3 N Hydrochloric Acid

• 1 N Sodium Hydroxide

• Hydroxy Naphthol Blue indicator

• Deionized Water

• 250 mL Beaker

• 50 mL Burette

• Magnetic Stirrer and Stir Bar

• Analytical Balance

• Sample Preparation: Accurately weigh approximately 350 mg of the Calcium Citrate Malate sample and transfer it into a 250 mL beaker.[1][2]

• Dissolution: Add 10 mL of deionized water and 3 mL of 3 N hydrochloric acid to the beaker. Swirl to dissolve the sample completely.[1][2]

• Dilution: Add 90 mL of deionized water to the dissolved sample.[1][2]

• Initial Titration and pH Adjustment: Place the beaker on a magnetic stirrer and begin stirring. From a 50 mL burette, add 30 mL of 0.05 M EDTA VS to the solution. While continuing to stir, add 25 mL of 1 N sodium hydroxide.[1]

• Indicator Addition: Add approximately 150 mg of Hydroxy Naphthol Blue indicator to the solution. The solution should turn a reddish-pink color.[1]

• Final Titration: Continue the titration with the 0.05 M EDTA VS until the color changes to a distinct blue endpoint.[1]

• Blank Determination: Perform a blank titration using the same quantities of reagents but without the Calcium Citrate Malate sample.

• Calculation: Calculate the percentage of calcium in the sample using the formula provided in the data presentation section.

Data Presentation

The quantitative data for the titrimetric assay of calcium in Calcium Citrate Malate is summarized in the table below.

Parameter	Value
Sample Weight (W)	~ 350 mg
Titrant	0.05 M Edetate Disodium (EDTA) VS
Indicator	Hydroxy Naphthol Blue
Endpoint	Blue Color
Acceptance Criteria (Calcium)	23.0% – 24.2% (on a dried basis)[1][2]

Calculation Formula for Percentage of Calcium:

Where:

• Vs = Volume of Titrant consumed by the Sample (mL)

• Vb = Volume of Titrant consumed by the blank (mL)

• M = Molarity of the Titrant (mol/L)

• F = Equivalency factor for calcium (40.08 g/mol )

• W = Weight of the Sample (mg)

Assay of Citrate and Malate

As per the USP monograph, the identification and quantification of citrate and malate are performed using a chromatographic method.[1][2] This is because a simple acid-base titration would not be able to differentiate between citric acid and malic acid and could be influenced by other components. The method typically involves:

• System: High-Performance Liquid Chromatography (HPLC).

• Identification: The retention times of the citric acid and malic acid peaks in the sample solution are compared to those of a standard solution.[1][2]

• Quantification: The peak areas of citric acid and malic acid are used to calculate their respective concentrations against a standard of known concentration. The sum of citrate and malate should be not less than 73.0% on a dried basis.[1][2]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow of the titrimetric assay for calcium in Calcium Citrate Malate.

Caption: Workflow for the complexometric titration of calcium in Calcium Citrate Malate.

References

• 1. Calcium Citrate Malate - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 2. trungtamthuoc.com [trungtamthuoc.com]

Application Notes and Protocols: Methodologies in Calcium Citrate Malate Bone Density Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies employed in clinical studies investigating the efficacy of Calcium Citrate Malate (CCM) on bone mineral density (BMD). The following sections detail experimental protocols, data presentation standards, and the underlying physiological mechanisms of CCM in bone health.

Introduction to Calcium Citrate Malate in Bone Health

Calcium Citrate Malate (CCM) is a salt of calcium, citric acid, and malic acid that is recognized for its high bioavailability.[1] Unlike other forms of calcium, CCM's absorption is not dependent on gastric acid, making it a suitable option for a wider range of individuals.[2] Clinical studies have demonstrated that CCM can effectively promote the consolidation and maintenance of bone mass in adults and facilitate calcium retention and bone accrual in children and adolescents.[3] When combined with Vitamin D, CCM has been shown to slow the rate of bone loss in the elderly and reduce the risk of bone fractures.[3]

Summary of Clinical Trial Parameters for Calcium Citrate Malate and Bone Density

The following tables summarize key quantitative data from various clinical trials investigating the effect of Calcium Citrate Malate on bone density.

Table 1: Participant Demographics and Study Duration

Study Population	Number of Participants	Age Range	Study Duration
Postmenopausal Women	301	Not Specified	2 years
Osteopenia Patients	24	Not Specified	8 weeks
Prepubertal Identical Twins	45 pairs	Not Specified	3 years
Males and Females	Not Specified	> 65 years	3 years
Children with Juvenile Rheumatoid Arthritis	198	Not Specified	24 months

Table 2: Intervention Protocols - Dosage and Formulation

Study Population	CCM Dosage (Elemental Calcium)	Co-administered Nutrients	Control Group
Postmenopausal Women	500 mg/day	-	Placebo, Calcium Carbonate
Osteopenia Patients	Not Specified	-	Calcium Carbonate, Calcium Lysinate
Prepubertal Identical Twins	700 mg/day	-	Placebo
Males and Females (>65 years)	500 mg/day	600-800 IU Vitamin D3	Placebo
Children with JRA	1000 mg/day	400 IU Vitamin D	Placebo with 400 IU Vitamin D

Table 3: Bone Mineral Density (BMD) and Biochemical Marker Assessment

Primary Outcome Measure	Secondary Outcome Measures	Assessment Tools
Change in Bone Mineral Density (BMD)	Serum Calcium Levels, Biochemical Markers of Bone Turnover	Dual-Energy X-ray Absorptiometry (DXA)
Relative Oral Bioavailability	T-score improvement	Blood sample analysis for serum calcium
Bone Mineral Density (BMD)	Serum Osteocalcin, VAS Pain Scale, Quality of Life Questionnaires	DXA, Serum Assays

Experimental Protocols

Protocol for a Randomized, Double-Blind, Placebo-Controlled Trial in Postmenopausal Women

This protocol is based on methodologies from studies evaluating the effect of CCM on bone loss in postmenopausal women.[2][4]

1. Participant Recruitment and Screening:

• Inclusion Criteria: Healthy postmenopausal women (6+ years post-menopause) with a dietary calcium intake of less than 400 mg/day.
• Exclusion Criteria: History of metabolic bone disease, use of medications known to affect bone metabolism, and conditions that could interfere with calcium absorption.

2. Randomization and Blinding:

• Participants are randomly assigned to one of three groups: Placebo, Calcium Carbonate (500 mg elemental calcium/day), or Calcium Citrate Malate (500 mg elemental calcium/day).
• Both participants and investigators are blinded to the treatment allocation.

3. Intervention:

• Participants receive their assigned supplement or placebo to be taken daily for a duration of two years.
• Dietary calcium intake is monitored throughout the study.

4. Data Collection:

• Baseline:
• Bone Mineral Density (BMD) of the spine, femoral neck, and radius is measured using Dual-Energy X-ray Absorptiometry (DXA).
• Blood and urine samples are collected for baseline measurement of biochemical markers of bone turnover.
• Follow-up:
• BMD measurements are repeated at 12 and 24 months.
• Blood and urine samples are collected at 6, 12, 18, and 24 months to assess changes in bone turnover markers.

5. Outcome Measures:

• Primary: Percentage change in BMD at the spine, femoral neck, and radius from baseline to 24 months.
• Secondary: Changes in serum and urinary markers of bone formation (e.g., osteocalcin, bone-specific alkaline phosphatase) and bone resorption (e.g., urinary deoxypyridinoline).[5]

Protocol for Assessing Bone Mineral Density using Dual-Energy X-ray Absorptiometry (DXA)

This protocol outlines the standardized procedure for BMD measurement in clinical trials.[6][7][8][9]

1. Equipment and Quality Control:

• A certified DXA scanner from a single manufacturer should be used throughout the study to ensure consistency.
• Daily quality control scans using a manufacturer-provided phantom must be performed to calibrate the machine.

2. Patient Preparation:

• Participants should be instructed to wear loose-fitting clothing without any metal zippers, buttons, or buckles.
• Height and weight should be accurately measured and recorded.

3. Scanning Procedure:

• The posterior-anterior (PA) spine (L1-L4) and the proximal femur are the standard sites for BMD measurement.
• The technologist must ensure proper and consistent positioning of the patient for each scan to minimize variability.

4. Data Analysis:

• The regions of interest (ROI) for the lumbar spine and femur are analyzed according to the International Society for Clinical Densitometry (ISCD) guidelines.
• BMD is reported in g/cm², and T-scores and Z-scores are calculated using a standardized reference database.

5. Reporting:

• The final report should include the BMD values, T-scores, Z-scores, the manufacturer and model of the DXA machine, and any factors that may have affected the scan quality.

Signaling Pathways and Experimental Workflows

Calcium Sensing Receptor (CaSR) Signaling Pathway in Bone Metabolism

Calcium ions, including those from supplements like CCM, play a crucial role in bone homeostasis by activating the Calcium-Sensing Receptor (CaSR) on bone cells.[10][11] The CaSR is a G protein-coupled receptor that, upon activation by extracellular calcium, initiates intracellular signaling cascades that modulate the function of osteoblasts (bone-forming cells) and osteoclasts (bone-resorbing cells).[1][3][12] This can lead to increased osteoblast proliferation and differentiation, and regulation of osteoclast activity, ultimately influencing bone turnover.[12]

Caption: CaSR signaling in bone cells.

Experimental Workflow for a CCM Clinical Trial

The following diagram illustrates a typical workflow for a clinical trial investigating the effects of Calcium Citrate Malate on bone mineral density.

References

• 1. The calcium-sensing receptor: a comprehensive review on its role in calcium homeostasis and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. decamin.dk [decamin.dk]
• 3. The calcium-sensing receptor in bone—mechanistic and therapeutic insights | Semantic Scholar [semanticscholar.org]
• 4. A controlled trial of the effect of calcium supplementation on bone density in postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potential use of biochemical markers of bone turnover for assessing the effect of calcium supplementation and predicting fracture risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iscd.org [iscd.org]
• 7. phenxtoolkit.org [phenxtoolkit.org]
• 8. Bone mineral density assessment for research purpose using dual energy X-ray absorptiometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Updated practice guideline for dual-energy X-ray absorptiometry (DXA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The calcium-sensing receptor in bone metabolism: from bench to bedside and back - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The calcium-sensing receptor in bone cells: a potential therapeutic target in osteoporosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. profiles.wustl.edu [profiles.wustl.edu]

Formulation of Calcium Citrate Malate for Clinical Trials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium Citrate (B86180) Malate (B86768) (CCM) is a water-soluble calcium supplement that is a complex of calcium, citrate, and malate.[1] It is known for its high bioavailability and is readily absorbed by the body, making it an excellent candidate for clinical trials, particularly in the field of bone health and osteoporosis prevention.[2][3] Unlike some other calcium salts, CCM's absorption is not dependent on gastric acid, allowing for more flexible administration with or without food.[4][5] This document provides detailed application notes and protocols for the formulation, characterization, and clinical trial design of Calcium Citrate Malate.

I. Formulation and Synthesis of Calcium Citrate Malate

The synthesis of Calcium Citrate Malate typically involves the reaction of a calcium source with citric acid and malic acid in an aqueous solution.[6] The molar ratio of calcium, citrate, and malate can be varied to produce different CCM compositions, with a common ratio being 6:2:3 (calcium:citrate:malate).[7]

A. Materials and Reagents

• Calcium Carbonate (CaCO₃) or Calcium Hydroxide (B78521) (Ca(OH)₂)

• Citric Acid (C₆H₈O₇)

• DL-Malic Acid (C₄H₆O₅)

• Deionized Water

B. Synthesis Protocol

A general protocol for the synthesis of Calcium Citrate Malate is as follows:

• Prepare an aqueous solution of citric and malic acids: Dissolve the desired molar quantities of citric acid and DL-malic acid in deionized water.

• React with a calcium source: Slowly add the calcium source (e.g., calcium carbonate) to the acid solution while stirring continuously. If using calcium carbonate, the reaction will evolve carbon dioxide gas. Continue stirring until the gas evolution ceases.[6]

• Control Reaction Temperature: The reaction can be carried out at ambient temperature or heated to a specific temperature (e.g., 50-60°C) to facilitate the reaction.[7]

• Drying: The resulting CCM solution can be dried using methods such as spray drying, freeze-drying, or oven drying at a temperature below 100°C to obtain a powder.[7]

C. Example Formulation (6:2:3 molar ratio)

To prepare approximately 500 grams of CCM with a 6:2:3 molar ratio:

• Dissolve 192 g of citric acid and 201 g of malic acid in 1000 ml of deionized water.

• Carefully add 300 g of calcium carbonate to the acid solution at ambient temperature with stirring.[7]

• Continue stirring until the reaction is complete.

• Dry the resulting mixture to obtain the CCM powder.

II. Quality Control and Characterization

Ensuring the quality and purity of the synthesized CCM is crucial for its use in clinical trials. A series of analytical tests should be performed.

A. Identification

• Infrared (IR) Spectroscopy: To confirm the identity of CCM by comparing its spectrum to a reference spectrum.[8]

• X-ray Diffraction (XRD): To identify the crystalline structure of the CCM.[8]

B. Assay and Purity

The following table summarizes the key analytical methods for the quality control of CCM:

Parameter	Method	Acceptance Criteria (Example)
Calcium Content	Titration with 0.05 M Edetate Disodium (EDTA)	23.0% - 24.2% (on a dried basis)[1]
Citrate and Malate Content	High-Performance Liquid Chromatography (HPLC)	Sum of citrate and malate should be NLT 73.0% (on a dried basis)[1]
Heavy Metals	Appropriate analytical methods	Comply with regulatory guidelines (e.g., USP limits)[8]
Loss on Drying	Drying at 150°C for 4 hours	NLT 10.0% and NMT 13.3%[9]
pH (1% solution)	pH meter	Approximately 6.0[9]
Microbial Contamination	Total plate count, yeast, and mold tests	Absence of microbial contamination[8]

C. Experimental Protocols

This protocol is based on the United States Pharmacopeia (USP) method for calcium citrate.[1]

• Sample Preparation: Accurately weigh about 350 mg of CCM, previously dried at 150°C to a constant weight. Dissolve it in a mixture of 10 ml of water and 2 ml of 3N hydrochloric acid, and dilute with water to about 100 ml.[1]

• Titration: While stirring, add approximately 30 ml of 0.05 M Edetate Disodium from a 50 ml burette. Add 15 ml of 1N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.[1]

• Endpoint: Continue the titration until a blue endpoint is reached.[1]

• Calculation: Perform a blank determination and calculate the percentage of calcium in the sample.

This is a general method; specific parameters may need optimization.

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of acetonitrile (B52724) and a potassium dihydrogen phosphate (B84403) buffer (pH 2.0).[10]

• Standard Solution Preparation: Prepare standard solutions of citric acid and malic acid of known concentrations.

• Sample Solution Preparation: Accurately weigh and dissolve a known amount of CCM in the mobile phase.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[10]

  • Detector: UV at 210 nm.[10]

  • Flow Rate: 0.8 mL/min.[10]

  • Injection Volume: 10 µL.[10]

• Analysis: Inject the standard and sample solutions into the chromatograph and compare the peak areas to determine the concentration of citrate and malate.

III. Clinical Trial Design and Protocols

CCM is frequently investigated for its role in preventing osteoporosis and improving bone mineral density (BMD).[4]

A. Study Design

A randomized, double-blind, placebo-controlled trial is a robust design for evaluating the efficacy of CCM.

• Objective: To assess the effect of CCM supplementation, with or without Vitamin D, on bone mineral density in a specific population (e.g., postmenopausal women, adolescents).[4][11]

• Study Population: Clearly defined inclusion and exclusion criteria are essential. For example, for an osteoporosis prevention trial, postmenopausal women with osteopenia might be enrolled.[5]

• Intervention:

  • Treatment Group: Daily oral dose of CCM (e.g., providing 500-1000 mg of elemental calcium) and Vitamin D3 (e.g., 600-800 IU).[4]

  • Control Group: Placebo tablets identical in appearance to the CCM tablets.

• Duration: Typically, such trials last for a minimum of one to three years to observe significant changes in bone density.[4]

B. Key Clinical Endpoints

Primary Endpoint	Secondary Endpoints
Change in Bone Mineral Density (BMD) at the lumbar spine and hip from baseline to the end of the study.	- Incidence of fractures.- Changes in biochemical markers of bone turnover.- Safety and tolerability of CCM.

C. Clinical Trial Workflow

Caption: A typical workflow for a randomized controlled trial of CCM.

IV. Signaling Pathways

Calcium is a ubiquitous second messenger involved in numerous cellular processes. While the primary benefit of CCM in clinical trials for bone health is providing elemental calcium for bone mineralization, the absorbed calcium ions participate in various signaling pathways.

Caption: Simplified overview of CCM's effect on calcium homeostasis.

V. Conclusion

The formulation of Calcium Citrate Malate for clinical trials requires careful synthesis, rigorous quality control, and a well-designed study protocol. Its superior bioavailability makes it a valuable compound for investigating the role of calcium in human health, particularly for the prevention and treatment of osteoporosis. The protocols and application notes provided herein offer a comprehensive guide for researchers and drug development professionals working with this important calcium supplement.

References

• 1. Assay of Calcium Citrate | Pharmaguideline [pharmaguideline.com]
• 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 3. CN115644452A - Preparation method and application of calcium citrate malate - Google Patents [patents.google.com]
• 4. decamin.dk [decamin.dk]
• 5. Comparative Evaluation of Bioavailability, Efficacy and Safety of MICROCORE NESC® with Calcium Carbonate and Calcium Citrate Malate in Osteopenic and Osteoporotic Patients: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CALCIUM CITRATE MALATE COMPOSITION - Patent 0533724 [data.epo.org]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. whi.org [whi.org]
• 9. Method of Analysis for Calcium Citrate | Pharmaguideline [pharmaguideline.com]
• 10. researchgate.net [researchgate.net]
• 11. ajast.net [ajast.net]

Application Notes and Protocols for Calcium Citrate Malate as a Food Fortificant

For Researchers, Scientists, and Drug Development Professionals

Introduction to Calcium Citrate (B86180) Malate (CCM)

Calcium Citrate Malate (CCM) is a highly bioavailable calcium salt derived from citric acid and malic acid. Its superior absorption characteristics and excellent solubility make it an ideal fortificant for a wide range of food and beverage products. Unlike other calcium salts, CCM's absorption is not dependent on gastric acid, allowing it to be consumed with or without food, which is a significant advantage for diverse populations, including the elderly who may have reduced stomach acid secretion.[1][2] Furthermore, CCM has been shown to not increase the risk of kidney stones, and may even offer protection against their formation.[2]

These application notes provide comprehensive data and protocols for researchers and professionals in food science and drug development interested in utilizing CCM as a calcium fortificant.

Key Advantages of Calcium Citrate Malate

• High Bioavailability: CCM is readily absorbed by the body, with studies showing significantly higher absorption rates compared to other common calcium salts like calcium carbonate.[3][4][5]

• Flexible Consumption: Its absorption is independent of food intake, offering greater convenience and efficacy for consumers.[6]

• Excellent Solubility: CCM's water solubility makes it suitable for fortifying a variety of beverages without negatively impacting texture or appearance.

• Neutral Taste Profile: When used at appropriate levels, CCM generally does not impart undesirable flavors to food products.

• Bone Health Benefits: Extensive research has demonstrated CCM's effectiveness in supporting bone health across various life stages, from promoting bone accrual in adolescents to slowing bone loss in older adults.[1]

Data Presentation: Quantitative Summary

The following tables summarize key quantitative data related to the use of CCM as a food fortificant.

Table 1: Recommended Fortification Levels of Calcium Citrate Malate in Various Food Products

Food Product	Typical Fortification Level (mg of elemental Ca per serving)	Reference
Orange Juice (240 mL)	300 - 500	[4]
Apple Juice (240 mL)	250 - 500	[4]
Milk and Dairy Alternatives (240 mL)	250 - 400	[7]
Breads and Baked Goods (per 100g)	150 - 300	[8]
Infant Formula (per 100 kcal)	50 - 100	[9]

Table 2: Comparative Bioavailability of Calcium Citrate Malate

Calcium Salt	Mean Fractional Absorption (%)	Study Population	Reference
Calcium Citrate Malate (CCM)	42%	Healthy Women	[3]
Calcium Citrate Malate (CCM)	36.2%	Postmenopausal Women	[5]
Calcium Carbonate	22%	Healthy Women	[3]
Calcium Carbonate	26.4%	Postmenopausal Women	[5]
Tricalcium Phosphate	25%	Healthy Adults	[4]

Table 3: Stability of Calcium Citrate Malate in Fortified Beverages

Beverage	Storage Condition	Duration	Calcium Retention (%)	Reference
Orange Juice	Refrigerated (4°C)	12 months	>95%
Apple Juice	Refrigerated (4°C)	6 months	>98%	[4]
Milk	UHT, Room Temperature	9 months	~90%

Table 4: Sensory Evaluation of Foods Fortified with Calcium Citrate Malate (9-Point Hedonic Scale)

Fortified Food Product	Fortification Level (mg Ca/serving)	Mean Hedonic Score (Overall Acceptability)	Observations	Reference
Orange Juice	300	7.2	Slightly more astringent than control.	[4]
Milk	250	7.8	No significant difference from control.	[8]
Ice Cream	500 mg/L	8.1	Better acceptability at this level.	[8]

Experimental Protocols

Protocol for In Vitro Calcium Bioavailability Assessment using Caco-2 Cell Model

This protocol outlines a method to assess the intestinal absorption of calcium from CCM-fortified food matrices using the Caco-2 cell line, a well-established in vitro model for the human intestinal epithelium.

4.1.1 Materials

• Caco-2 cells (ATCC® HTB-37™)

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Non-essential amino acids solution

• Trypsin-EDTA solution

• Hank's Balanced Salt Solution (HBSS)

• Transwell® inserts (e.g., 12-well, 0.4 µm pore size)

• CCM-fortified food sample (and unfortified control)

• Simulated gastric fluid (SGF) and simulated intestinal fluid (SIF)

• Calcium assay kit (e.g., colorimetric or atomic absorption spectroscopy)

• Transepithelial Electrical Resistance (TEER) meter

4.1.2 Procedure

• Cell Culture and Seeding:

  • Culture Caco-2 cells in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and 1% non-essential amino acids at 37°C in a 5% CO₂ humidified atmosphere.

  • Subculture cells every 3-4 days.

  • For bioavailability studies, seed Caco-2 cells onto Transwell® inserts at a density of approximately 6 x 10⁴ cells/cm².

  • Allow cells to differentiate for 19-21 days, changing the medium every 2-3 days.

  • Monitor cell monolayer integrity by measuring TEER. Monolayers are ready for transport studies when TEER values are >250 Ω·cm².

• Sample Preparation (In Vitro Digestion):

  • Homogenize the CCM-fortified food sample and the unfortified control.

  • Subject the samples to a simulated gastrointestinal digestion process.

    • Incubate with SGF (containing pepsin) at pH 2.0 for 1-2 hours at 37°C.

    • Neutralize with sodium bicarbonate and then incubate with SIF (containing pancreatin (B1164899) and bile salts) at pH 7.0 for 2-3 hours at 37°C.

  • Centrifuge the digested samples and filter-sterilize the supernatant (the bioaccessible fraction).

• Calcium Transport Assay:

  • Wash the Caco-2 monolayers twice with pre-warmed HBSS.

  • Add the digested sample supernatant to the apical (upper) chamber of the Transwell® inserts.

  • Add fresh HBSS to the basolateral (lower) chamber.

  • Incubate the plates at 37°C with gentle shaking for 2 hours.

  • At the end of the incubation period, collect samples from the basolateral chamber.

• Calcium Quantification:

  • Measure the calcium concentration in the basolateral samples using a suitable calcium assay kit or by atomic absorption spectroscopy.

  • Calculate the percentage of calcium transport across the Caco-2 monolayer.

Protocol for Sensory Evaluation of CCM-Fortified Foods using a 9-Point Hedonic Scale

This protocol describes a standardized method for assessing the consumer acceptability of food products fortified with CCM.

4.2.1 Materials

• CCM-fortified food product and unfortified control product

• Serving containers (coded with random three-digit numbers)

• Water and unsalted crackers for palate cleansing

• Sensory evaluation booths with controlled lighting and ventilation

• Sensory evaluation ballots with a 9-point hedonic scale

• A panel of at least 30 untrained consumer panelists

4.2.2 Procedure

• Panelist Recruitment and Training:

  • Recruit consumers who regularly consume the type of food product being tested.

  • Provide a brief orientation to the panelists explaining the sensory evaluation process and the use of the 9-point hedonic scale (1 = Dislike Extremely, 5 = Neither Like nor Dislike, 9 = Like Extremely).

• Sample Preparation and Presentation:

  • Prepare both the CCM-fortified and control products according to standard procedures.

  • Portion equal amounts of each sample into coded containers. The serving temperature should be appropriate for the food product.

  • The order of sample presentation should be randomized for each panelist to avoid bias.

• Sensory Evaluation Session:

  • Seat panelists in individual sensory booths.

  • Provide each panelist with the coded samples, a sensory ballot, and palate cleansers (water and unsalted crackers).

  • Instruct panelists to taste each sample and rate their overall liking, as well as specific attributes such as flavor, texture, and aftertaste, on the 9-point hedonic scale.

  • Encourage panelists to rinse their mouths with water and eat a cracker between samples.

• Data Analysis:

  • Collect the completed ballots.

  • Analyze the data statistically (e.g., using ANOVA) to determine if there are significant differences in consumer acceptability between the CCM-fortified and control products.

Visualizations

Diagram of Intestinal Calcium Absorption Pathway

Caption: Transcellular and paracellular pathways of intestinal calcium absorption.

Experimental Workflow for In Vitro Bioavailability Study

Caption: Workflow for assessing in vitro calcium bioavailability using Caco-2 cells.

Logical Framework for Selecting a Food Fortification Vehicle

Caption: Decision-making framework for selecting a suitable food vehicle for CCM fortification.

References

• 1. researchgate.net [researchgate.net]
• 2. The health benefits of calcium citrate malate: a review of the supporting science - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. altmedrev.com [altmedrev.com]
• 4. Calcium‐fortified foods in public health programs: considerations for implementation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. decamin.dk [decamin.dk]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. lohmann-minerals.com [lohmann-minerals.com]
• 8. researchgate.net [researchgate.net]
• 9. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]

Application of Calcium Citrate Malate in Beverage Fortification: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium citrate (B86180) malate (B86768) (CCM) is a highly bioavailable, water-soluble calcium salt that has emerged as a preferred fortificant for various food and beverage products.[1] Its superior absorption, even on an empty stomach, and minimal impact on flavor profile make it an excellent choice for fortifying clear beverages, fruit juices, and other liquid formulations.[2][3] This document provides detailed application notes and experimental protocols for the successful incorporation and evaluation of calcium citrate malate in beverage systems.

Physicochemical Properties of Calcium Citrate Malate

Calcium citrate malate is not a single compound but rather a complex salt with a variable composition of calcium, citric acid, and malic acid.[1] Its properties can be influenced by the molar ratios of its components.

Solubility

The solubility of calcium citrate malate is a key advantage in beverage fortification. It is soluble in both acidic and neutral solutions, which allows for its use in a wide range of products.[4]

Table 1: Solubility of Calcium Citrate Malate and Other Calcium Salts

Calcium Salt	Solubility in Water ( g/100 mL at 20-25°C)	Reference
Calcium Citrate Malate (6:2:3 molar ratio)	~1.1	[2]
Calcium Citrate Malate (5:2:2 molar ratio)	~0.5	[2][5]
Calcium Citrate	~0.096	[2]
Calcium Malate	~0.4	[2]
Calcium Carbonate	~0.0014	[2]
Calcium Phosphate (Tricalcium)	Poorly soluble

Note: The solubility of CCM can be influenced by the specific molar ratio of calcium, citrate, and malate, as well as the pH and temperature of the solution.

Bioavailability of Calcium Citrate Malate in Beverages

Numerous studies have demonstrated the high bioavailability of calcium citrate malate from fortified beverages, particularly in comparison to other calcium salts.

Table 2: Comparative Bioavailability of Calcium Citrate Malate in Beverages

Beverage	Calcium Source Comparison	Key Findings	Reference
Orange Juice	CCM vs. Tricalcium Phosphate/Calcium Lactate	The area under the curve (AUC) for serum calcium was 48% greater for CCM. Absorbed calcium was 148 mg for CCM vs. 100 mg for the TCP/CL blend from a 500 mg calcium dose.	[6]
Orange Juice & Apple Juice	CCM in Orange Juice vs. CCM in Apple Juice	Fractional calcium absorption was significantly higher from apple juice (42%) compared to orange juice (36%) in women. This difference was attributed to the higher fructose (B13574) and lower organic acid content of apple juice.	[5]
Diluted Orange Juice	CCM with additional citrate vs. additional malate	No significant difference in fractional calcium absorption was found between the two formulations (40.1% for added citrate vs. 40.6% for added malate).	[4][7]
Coffee	CCM vs. Calcium Carbonate and Tricalcium Phosphate	Coffee fortified with CCM showed the highest calcium content in the final beverage, indicating greater solubility. It also had the greatest purchase intent in sensory evaluations.	[8]

Experimental Protocols

Protocol for Preparation of a Calcium Citrate Malate Stock Solution

This protocol describes the preparation of a CCM solution from basic ingredients. Commercially prepared CCM can also be used.

Objective: To prepare a concentrated aqueous solution of calcium citrate malate.

Materials:

• Calcium Carbonate (CaCO₃)

• Citric Acid (Anhydrous)

• L-Malic Acid

• Deionized Water

• Magnetic Stirrer and Stir Bar

• Heating Plate (optional)

• pH Meter

• Weighing Scale

Procedure:

• Determine Molar Ratios: Decide on the desired molar ratio of calcium:citrate:malate. A common ratio is 6:2:3.

• Calculate Reactant Masses: Based on the desired concentration and volume of the stock solution, calculate the required mass of each reactant.

  • Example for a 6:2:3 molar ratio: For a solution providing approximately 50 mg of elemental calcium per mL, one can dissolve 11 g of citric acid and 44 g of malic acid in 1,040 g of water at ambient temperature, and then slowly add 62 g of calcium carbonate.[6]

• Dissolve Acids: In a beaker, add the calculated amount of deionized water. While stirring, dissolve the citric acid and malic acid completely. Gentle heating (40-60°C) can be applied to facilitate dissolution.[4]

• Neutralization: Slowly add the calcium carbonate to the acid solution. Effervescence (release of CO₂) will occur. Continue stirring until the reaction ceases and the solution becomes clear.

• pH Adjustment (Optional): Check the pH of the final solution. For most beverage applications, a pH between 4.0 and 5.0 is desirable. The pH can be adjusted with a small amount of citric acid or calcium hydroxide (B78521) if necessary.

• Final Volume and Storage: Adjust the final volume with deionized water if needed. Store the stock solution in a sealed container at room temperature or under refrigeration.

Diagram 1: Workflow for CCM Stock Solution Preparation

Caption: Workflow for Preparing a Calcium Citrate Malate Stock Solution.

Protocol for Beverage Fortification with Calcium Citrate Malate

Objective: To fortify a model beverage system with a target level of calcium using a CCM stock solution.

Materials:

• Base Beverage (e.g., fruit juice, water)

• CCM Stock Solution (prepared as in 4.1)

• Pipettes or Graduated Cylinders

• Mixing Vessel

• Homogenizer or High-Shear Mixer (optional, for beverages with suspended solids)

• pH Meter

Procedure:

• Determine Target Calcium Level: Define the desired amount of elemental calcium per serving of the beverage (e.g., 100 mg per 240 mL).

• Calculate Required CCM Volume: Based on the concentration of the CCM stock solution, calculate the volume needed to achieve the target calcium level in the final beverage volume.

• Addition of CCM: With gentle stirring, add the calculated volume of the CCM stock solution to the base beverage.

• Mixing: Continue to mix thoroughly to ensure uniform distribution. For beverages prone to separation, homogenization may be necessary.

• pH Measurement: Measure the pH of the fortified beverage. The addition of CCM may slightly alter the pH. If necessary, adjust the pH using food-grade acids (e.g., citric acid) or bases.

• Quality Control: Take a sample for calcium analysis to confirm the final calcium concentration.

Protocol for Assessing Physical Stability of the Fortified Beverage

Objective: To evaluate the physical stability of the CCM-fortified beverage over time.

Materials:

• Fortified Beverage Samples

• Clear Storage Containers (e.g., glass bottles, vials)

• Incubator or Environmental Chamber

• Centrifuge

• Particle Size Analyzer (optional)

• Spectrophotometer or Colorimeter (optional)

Procedure:

• Sample Preparation: Dispense the fortified beverage into multiple clear containers.

• Storage Conditions: Store the samples under desired conditions (e.g., refrigerated at 4°C, room temperature at 25°C, accelerated at 40°C).

• Visual Inspection: At regular intervals (e.g., day 0, 1 week, 1 month, 3 months), visually inspect the samples for any signs of instability, such as:

  • Sedimentation or precipitation

  • Cloudiness or haze formation

  • Color change

  • Phase separation

• Quantitative Analysis (Optional):

  • Centrifugation: Centrifuge a sample of the beverage and measure the volume or weight of any sediment.

  • Particle Size Analysis: Measure the particle size distribution to detect any increase in particle size over time, which could indicate aggregation.

  • Turbidity Measurement: Use a spectrophotometer to measure the absorbance or a turbidimeter to measure the turbidity of the beverage as an indicator of haze formation.

Diagram 2: Physical Stability Assessment Workflow

Caption: Workflow for Assessing the Physical Stability of Fortified Beverages.

Protocol for Sensory Evaluation of Fortified Beverages

Objective: To assess the sensory attributes of the CCM-fortified beverage compared to a control.

Materials:

• Fortified Beverage Sample

• Control (unfortified) Beverage Sample

• Trained Sensory Panelists or Consumer Panel

• Standardized Tasting Booths with controlled lighting and temperature

• Sample Cups (coded with random three-digit numbers)

• Palate Cleansers (e.g., unsalted crackers, room temperature water)

• Sensory Ballots/Software

Procedure:

• Test Selection: Choose an appropriate sensory test method.

  • Triangle Test: To determine if there is a perceptible difference between the fortified and control samples.[9][10] Panelists are presented with three samples (two are the same, one is different) and asked to identify the odd one out.

  • Quantitative Descriptive Analysis (QDA): A trained panel develops a lexicon of sensory attributes (e.g., sweetness, sourness, astringency, aftertaste) and rates the intensity of each attribute for both samples.

  • Consumer Acceptance Test (Hedonic Rating): A large number of consumers rate their overall liking of the product on a scale (e.g., 9-point hedonic scale).[11]

• Sample Preparation and Presentation:

  • Chill both the control and fortified samples to the same serving temperature.

  • Pour equal volumes of each sample into coded cups. The presentation order should be randomized and balanced across panelists.

• Evaluation:

  • Panelists should evaluate the samples in the designated booths.

  • Instruct panelists to rinse their mouths with water between samples.

  • Panelists record their evaluations on the provided ballots.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., chi-square for triangle test, ANOVA for QDA and acceptance tests).

Potential Interactions and Considerations

When fortifying beverages with calcium citrate malate, it is important to consider potential interactions with other ingredients:

• Proteins: In milk-based or protein-fortified beverages, the addition of calcium salts can potentially destabilize proteins, leading to aggregation and sedimentation. The impact of CCM on protein stability should be evaluated, and the use of stabilizers like pectin (B1162225) or carboxymethylcellulose may be necessary.

• Vitamins and Minerals: Calcium can interfere with the absorption of certain minerals, such as iron and zinc.[12] If the beverage is also fortified with these minerals, their bioavailability should be assessed in the final product. It is recommended to separate the intake of calcium and iron supplements by at least two hours.[12]

• Phytic Acid and Oxalic Acid: Foods high in phytic acid (e.g., whole grains) and oxalic acid (e.g., spinach) can reduce calcium absorption.[13] While less of a concern in clear juices, this should be considered in plant-based milk alternatives or smoothies.

• Stabilizers: In some beverage systems, especially those with a neutral pH or containing proteins, stabilizers may be required to keep the calcium in suspension and prevent sedimentation.

Conclusion

Calcium citrate malate is a highly effective fortificant for a wide range of beverages due to its excellent solubility and bioavailability. By following the detailed protocols for preparation, fortification, and evaluation outlined in these application notes, researchers and product developers can successfully create stable, palatable, and nutritionally enhanced beverages. Careful consideration of potential interactions with other beverage components is crucial for ensuring the quality and efficacy of the final product.

References

• 1. Calcium citrate malate - Wikipedia [en.wikipedia.org]
• 2. WO1991019692A2 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 3. lohmann-minerals.com [lohmann-minerals.com]
• 4. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. prepchem.com [prepchem.com]
• 7. ifst.org [ifst.org]
• 8. CN115644452A - Preparation method and application of calcium citrate malate - Google Patents [patents.google.com]
• 9. bevsource.com [bevsource.com]
• 10. Testing for sensory threshold in drinking water with added calcium: a first step towards developing a calcium fortified water - PMC [pmc.ncbi.nlm.nih.gov]
• 11. flavorsum.com [flavorsum.com]
• 12. goodrx.com [goodrx.com]
• 13. drugs.com [drugs.com]

Application Notes and Protocols for Calcium Citrate Malate in Osteoporosis Prevention Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Calcium Citrate (B86180) Malate (B86768) (CCM) in osteoporosis prevention research, summarizing key findings and providing protocols for experimental design. CCM is a readily bioavailable form of calcium that has demonstrated efficacy in promoting bone health across various age groups.[1][2]

Introduction to Calcium Citrate Malate (CCM)

Calcium Citrate Malate is a salt of calcium derived from citric acid and malic acid. It is known for its superior solubility and bioavailability compared to other calcium sources like calcium carbonate.[2][3] This enhanced absorption is particularly beneficial for individuals with reduced gastric acid secretion, such as the elderly.[1] Research has shown that CCM can be effectively absorbed with or without food, offering a convenient dosing regimen.[1]

Mechanism of Action

Calcium is essential for the normal functioning of nerves, cells, muscles, and bones.[4] When blood calcium levels are low, the body draws calcium from the bones, which can lead to weakening over time and increase the risk of osteoporosis.[4] CCM supplementation increases the systemic availability of calcium. This helps to maintain adequate serum calcium levels, thereby reducing the need for bone resorption to maintain calcium homeostasis. The citrate and malate components may also play a role in its efficacy. For instance, citrate is known to have an alkaline effect, which may help to reduce the loss of calcium from bones.

The primary mechanism of CCM in osteoporosis prevention involves the suppression of parathyroid hormone (PTH).[5] Elevated PTH levels signal the bones to release calcium into the bloodstream. By maintaining adequate calcium levels, CCM helps to suppress PTH secretion, thus reducing bone resorption.

Signaling Pathway of Calcium Homeostasis and Bone Metabolism

References

• 1. The health benefits of calcium citrate malate: a review of the supporting science - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. decamin.dk [decamin.dk]
• 4. Calcium Citrate Malate-Vitamin D3 Oral: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 5. altmedrev.com [altmedrev.com]

Protocol for Assessing Calcium Absorption from Calcium Citrate Malate (CCM)

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium Citrate (B86180) Malate (B86768) (CCM) is a highly bioavailable form of calcium, a critical mineral for numerous physiological processes, including bone health, nerve transmission, and muscle function.[1][2][3] Assessing the absorption and bioavailability of calcium from CCM is crucial for the development of effective dietary supplements and fortified foods. This document provides detailed protocols for in vivo and in vitro assessment of calcium absorption from CCM, along with a summary of comparative quantitative data and a depiction of the intestinal calcium absorption pathways.

Overview of Intestinal Calcium Absorption

Calcium is absorbed in the small intestine through two primary pathways:

• Transcellular Pathway: This is an active, saturable process that occurs primarily in the duodenum and jejunum. It is vitamin D-dependent and involves the entry of calcium across the apical membrane of enterocytes via the TRPV6 channel, intracellular transport facilitated by calbindin-D9k, and extrusion across the basolateral membrane by the plasma membrane Ca2+-ATPase (PMCA1b).[2][4][5][6] This pathway is most significant when dietary calcium intake is low.[4]

• Paracellular Pathway: This is a passive, non-saturable process that occurs throughout the small intestine, allowing calcium to move between the enterocytes through tight junctions.[7][8][9][10] This pathway becomes more dominant with higher calcium intakes.[4]

The high bioavailability of CCM is attributed to its high solubility and the ability of the citrate and malate ligands to form a soluble complex with calcium, which can be absorbed through both transcellular and paracellular routes.[11]

Quantitative Data Summary

The following tables summarize quantitative data on the fractional absorption of calcium from Calcium Citrate Malate (CCM) in comparison to Calcium Carbonate (CaCO3), another common calcium supplement.

Table 1: Fractional Calcium Absorption from CCM vs. CaCO3 in Healthy Adolescents

Calcium Source	Elemental Calcium Dose (mg)	Fractional Absorption (%)	Study Population	Reference
CCM	250	36.2	Healthy Adolescents	[12]
CaCO3	250	26.4	Healthy Adolescents	[12]

Table 2: Comparative Fractional Calcium Absorption from Various Sources

Calcium Source	Fractional Absorption (%)	Study Population	Reference
Calcium Citrate Malate	up to 42	Women (20-40 years)	[13]
Calcium Carbonate	as low as 22	Women (20-40 years)	[13]

Table 3: Meta-analysis of Calcium Bioavailability from Calcium Citrate vs. Calcium Carbonate

Comparison Group	Increased Absorption from Calcium Citrate (%)	Reference
Whole Set (15 studies)	20.0	[14]
Category A (physiologically relevant studies)	24.0	[14]
Taken on an empty stomach	27.2	[14]
Taken with meals	21.6	[14]

Experimental Protocols

In Vivo Assessment of Calcium Absorption: Dual-Isotope Method

This method is considered the gold standard for accurately measuring fractional calcium absorption in humans.[15] It involves the simultaneous administration of two different isotopes of calcium, one orally and one intravenously.

1. Materials and Reagents:

• Calcium Citrate Malate (CCM) supplement.

• Stable calcium isotopes (e.g., 44Ca for oral administration and 42Ca for intravenous administration).

• Sterile saline solution for intravenous isotope preparation.

• Standardized meals.

• Urine and blood collection supplies.

• Mass spectrometer for isotope analysis.

2. Protocol:

• Subject Preparation:

  • Subjects should follow a controlled diet with a fixed calcium intake for a specified period (e.g., 10 days) before the study.[15]

  • Subjects should fast overnight before the test day.

• Isotope Administration:

  • On the morning of the study, administer a standardized breakfast containing the oral calcium isotope (e.g., 250 mg of elemental Ca from CCM enriched with 21.8 mg of 44Ca).[12]

  • Thirty minutes to two hours after the oral dose, administer the intravenous calcium isotope (e.g., 3.6 mg of 42Ca) in sterile saline.[12][15]

• Sample Collection:

  • Collect all urine for 24 hours following the administration of the oral isotope.[15]

  • Alternatively, a single blood sample can be collected at a specific time point (e.g., 4 hours) after the oral isotope administration.[15]

• Sample Analysis:

  • Measure the molar concentrations of the oral (44Ca) and intravenous (42Ca) isotopes in the urine or serum samples using a mass spectrometer.[12][15]

• Calculation of Fractional Calcium Absorption:

  • The fractional absorption of calcium is calculated from the ratio of the oral isotope to the intravenous isotope in the collected samples.

In Vitro Assessment of Calcium Absorption: Caco-2 Cell Model

The Caco-2 cell line, derived from human colorectal adenocarcinoma, differentiates into a monolayer of polarized enterocytes that mimic the intestinal barrier, providing a valuable in vitro model for studying nutrient absorption.[16][17]

1. Materials and Reagents:

• Caco-2 cells (ATCC® HTB-37™).

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 20% Fetal Bovine Serum (FBS), 1% non-essential amino acids, and 1% penicillin/streptomycin.[1]

• 12-well cell culture plates or Transwell inserts.

• Calcium Citrate Malate (CCM) solution.

• Hanks' Balanced Salt Solution (HBSS).

• Fluo-3 AM (calcium indicator dye).

• Flow cytometer or fluorescence plate reader.

2. Protocol:

• Cell Culture and Differentiation:

  • Culture Caco-2 cells in DMEM at 37°C in a humidified atmosphere with 5% CO2.[1]

  • Seed the cells onto 12-well plates or Transwell inserts and allow them to grow and differentiate for approximately 21 days to form a confluent monolayer.[16]

• Calcium Uptake Assay:

  • Wash the Caco-2 cell monolayers with pre-warmed HBSS.

  • Incubate the cells with the CCM solution (at various concentrations) for a specified period (e.g., 2 hours).[1]

  • After incubation, wash the cells again with HBSS to remove extracellular CCM.

• Measurement of Intracellular Calcium:

  • Load the cells with the fluorescent calcium indicator Fluo-3 AM (e.g., 5 µM) for 1 hour at 37°C.[1]

  • Wash the cells with HBSS to remove excess dye.

  • Measure the intracellular calcium concentration using a flow cytometer or a fluorescence plate reader. The fluorescence intensity is proportional to the amount of calcium taken up by the cells.

• Data Analysis:

  • Compare the fluorescence intensity of CCM-treated cells to that of control cells (treated with a calcium-free solution) to determine the net calcium uptake.

Visualizations

Intestinal Calcium Absorption Signaling Pathway

Caption: Transcellular and paracellular pathways of intestinal calcium absorption.

Experimental Workflow for In Vivo Calcium Absorption Assessment

Caption: Workflow for the dual-isotope method to assess calcium absorption.

Experimental Workflow for In Vitro Calcium Absorption Assessment

Caption: Workflow for the Caco-2 cell-based in vitro calcium uptake assay.

References

• 1. 2.5.1. Caco-2 cell culture and calcium uptake assay [bio-protocol.org]
• 2. mdpi.com [mdpi.com]
• 3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 4. Molecular Mechanisms for Regulation of Intestinal Calcium Absorption by Vitamin D and Other Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Trpv6 mediates intestinal calcium absorption during calcium restriction and contributes to bone homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Paracellular calcium transport in the proximal tubule and the formation of kidney stones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. altmedrev.com [altmedrev.com]
• 14. Meta-analysis of calcium bioavailability: a comparison of calcium citrate with calcium carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A simple single serum method to measure fractional calcium absorption using dual stable isotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. merckmillipore.com [merckmillipore.com]
• 17. books.rsc.org [books.rsc.org]

Technical Notes & Optimization

Technical Support Center: Calcium Citrate Malate Synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize the yield and quality of calcium citrate (B86180) malate (B86768) (CCM) synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during CCM synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of CCM Precipitate	Suboptimal Molar Ratios: Incorrect ratios of calcium, citrate, and malate can lead to the formation of more soluble complexes that do not precipitate effectively.[1][2]	- Ensure precise molar ratios are used. Neutral and acidic salts, such as a 6:2:3 molar ratio of calcium:citrate:malate, are often preferred for their solubility and bioavailability.[1][3] - For molar ratios of calcium above 5 (e.g., 6:2:3, 8:2:5), it is crucial to dry the entire reaction mixture, including the supernatant, as lower ratio salts may remain in solution.[2][3]
Low Reactant Concentration: The reaction may not reach saturation, preventing the precipitation of the metastable CCM.[1][3]	- Increase the concentration of reactants in the aqueous solution. Concentrations between 20% and 75% (by weight of reactants in water) are recommended, with 40% to 65% being ideal to force the metastable CCM out of solution.[1][2][3]
Incorrect Order of Reagent Addition: Adding malic acid to a premixed calcium and citrate solution can lead to the immediate precipitation of calcium citrate, which hinders the formation of the desired CCM complex.[1]	- Always add the calcium source (e.g., calcium carbonate) to the aqueous solution of citric and malic acids.[1]
Final Product Has Poor Solubility	Decomposition During Drying: Exposing the CCM to high temperatures during the drying process can cause it to decompose into a less soluble mixture.[1][2][3]	- Ensure the drying temperature remains below 100°C.[1][2][3] For forced air drying, a temperature range of 60°C to 85°C is preferable.[1][3]
Incorrect Crystalline Structure: The goal is to form a metastable, more soluble form of CCM, not a simple mixture of calcium citrate and calcium malate.[1][3]	- Follow protocols that favor the formation of the metastable complex, such as using high reactant concentrations and controlled drying.[1][3] X-ray diffraction (XRD) can be used to confirm the crystalline structure is distinct from that of the individual salts.[4][5]
Product is Gritty or Has Large Particle Size	Insufficient Grinding: Large particles can reduce solubility and create a gritty texture in final applications.[1][3]	- After drying, grind the solid CCM to a particle size of less than 1 millimeter.[1] For some applications, passing the powder through a #20 screen (84 microns) is recommended.[1]
Rehydration: The metastable CCM can rehydrate if exposed to humidity, which can affect its physical properties.	- Conduct grinding and sieving under anhydrous or low-humidity conditions to prevent the material from absorbing water.[1][2]
Reaction is Too Slow or Incomplete	Low Reaction Temperature: The reaction rate may be slow at ambient temperatures.	- Increase the reaction temperature. A range of 30°C to 80°C is effective, with 40°C to 60°C being the most preferred range to ensure the acids are neutralized.[1][2][3]
Calcium Source Not Fully Reacted: Solid calcium carbonate may not have fully reacted with the acids.	- Stir the reaction mixture until the evolution of carbon dioxide gas ceases, indicating that the calcium carbonate has been neutralized by the citric and malic acids.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for CCM synthesis?

A1: The reaction can be conducted at temperatures ranging from ambient (20°C) to 80°C. However, for an optimal reaction rate and to ensure the neutralization of the acids, a temperature range of 40°C to 60°C is most preferable.[1][2][3]

Q2: Which calcium source should I use for the highest yield?

A2: Calcium carbonate is the preferred source.[1] Calcium hydroxide (B78521) and calcium oxide are also suitable.[1][3] Avoid using calcium chloride, calcium phosphate, or calcium sulphate, as their anions can create an acidic solution and affect the flavor of the final product.[1]

Q3: How does the molar ratio of reactants affect the final product?

A3: The molar ratio of calcium to citrate and malate is critical as it determines the composition and solubility of the final CCM salt.[1] Neutral and acidic salts, such as the 6:2:3 (Ca:Cit:Mal) composition, have been shown to have enhanced solubility compared to other ratios.[1][3]

Q4: What is the "metastable" form of CCM and why is it important?

A4: The metastable form of calcium citrate malate is a specific complex salt that is distinct from a simple mixture of calcium citrate and calcium malate.[1][3] This form is crucial because it exhibits significantly higher solubility in water, which is desirable for bioavailability and for applications in foods and beverages.[1][6]

Q5: What is the best method for drying the synthesized CCM?

A5: Several methods can be used, including forced air drying, spray drying, and freeze-drying.[1][2][3] The most critical factor is to keep the drying temperature below 100°C to prevent decomposition of the CCM.[1][2][3] For forced air drying, spreading the product in a thin layer (e.g., 0.127 cm to 1.27 cm) at 60°C to 85°C is effective.[1][3]

Q6: Why is it important to dry the entire reaction mixture, including the supernatant?

A6: Drying the entire mixture ensures that the final product has the same ratio of calcium, citric acid, and malic acid as the initial reactants.[2][3] This is particularly important when synthesizing CCM with high molar ratios of calcium (e.g., 6:2:3), as some lower ratio salts may remain dissolved in the supernatant. Discarding the supernatant would result in a lower yield and an altered product composition.[2][3]

Quantitative Data Summary

Table 1: Recommended Reaction Parameters for Optimal CCM Yield

Parameter	Recommended Range	Optimal Range	Rationale
Reactant Concentration	20% - 75% (w/w in water)[1][3]	40% - 65% (w/w in water)[1][3]	High concentration forces the metastable CCM out of solution.
Reaction Temperature	20°C - 80°C[1][2]	40°C - 60°C[1][2][3]	Ensures complete neutralization of acids at an efficient rate.
Drying Temperature	< 100°C[1][2][3]	60°C - 85°C[1][3]	Prevents thermal decomposition and loss of solubility.
Molar Ratio (Ca:Cit:Mal)	Variable (e.g., 5:2:2, 6:2:3)[3][7]	6:2:3 (for high solubility)[3]	Determines the composition and solubility of the final product.

Experimental Protocols

Protocol 1: Synthesis of Calcium Citrate Malate (6:2:3 Molar Ratio)

This protocol is adapted from established methods for producing a highly soluble, metastable form of CCM.[3]

Materials:

• Calcium Carbonate (CaCO₃), high purity: 300 g

• Citric Acid (anhydrous powder): 192 g

• DL-Malic Acid (practical grade): 201 g

• Distilled/Deionized Water: 1000 mL

Procedure:

• In a 2-liter glass beaker, dissolve 192 g of citric acid and 201 g of malic acid in 1000 mL of distilled water. Stir with a magnetic stir bar until the solution is clear.

• Carefully and slowly add 300 g of calcium carbonate to the acid solution at ambient temperature. Control the rate of addition to manage the evolution of CO₂ and prevent the mixture from overflowing.

• Stir the mixture for approximately 3 hours at room temperature. The reaction is complete when CO₂ evolution ceases.

• Transfer the entire mixture (slurry and supernatant) to a stainless steel tray (e.g., 12x16 inches) to create a solution depth of about 0.5-0.75 inches.

• Dry the mixture in a forced air oven at 80°C for approximately 19 hours.

• Remove the tray from the oven and allow it to cool to room temperature.

• Grind the resulting solid CCM to pass through a #20 screen (84 microns) using a suitable mill.

Visualizations

Caption: Workflow for the synthesis of Calcium Citrate Malate.

Caption: Troubleshooting logic for low yield in CCM synthesis.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. CALCIUM CITRATE MALATE COMPOSITION - Patent 0533724 [data.epo.org]
• 3. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]
• 4. Preparation and Identification of Calcium Citrate Malate from Tilapia Scale [spkx.net.cn]
• 5. ruipugroup.com [ruipugroup.com]
• 6. Calcium citrate malate - Wikipedia [en.wikipedia.org]
• 7. CN1257062A - Process for preparing calcium citrate malate by using citric acid, malic acid and calcium carbonate - Google Patents [patents.google.com]

Technical Support Center: Calcium Citrate Malate (CCM) Formulation

Welcome to the technical support center for Calcium Citrate (B86180) Malate (B86768) (CCM) formulation. This resource is designed for researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Section 1: Solubility and Dissolution

This section addresses common issues related to the solubility and dissolution of CCM in various formulations.

FAQ 1: My CCM formulation is showing poor dissolution in a neutral pH medium. What are the potential causes and how can I troubleshoot this?

Answer:

Poor dissolution of Calcium Citrate Malate (CCM) at neutral pH can stem from several factors, primarily related to the intrinsic properties of the CCM salt and the formulation composition. CCM's solubility is significantly higher than that of calcium citrate or calcium carbonate, especially in neutral or acidic solutions.[1][2] However, issues can still arise.

Potential Causes & Troubleshooting Steps:

• Incorrect Molar Ratios: The solubility of CCM is highly dependent on the molar ratio of calcium, citrate, and malate.[1] Neutral and acidic salts are generally more soluble.[1][3] Ensure your CCM source material conforms to the desired molar ratio, such as the highly soluble 6:2:3 (Calcium:Citrate:Malate) composition.[1][4]

• Particle Size and Morphology: The particle size distribution and surface area of the CCM powder can significantly impact dissolution rates.[5][6] Larger particles or a less porous structure will dissolve more slowly.

• Presence of Less Soluble Forms: The manufacturing process of CCM can sometimes result in a mixture containing less soluble calcium salts like calcium citrate, which has poor water solubility (1g per 1050g of water).[2][3]

• Excipient Interactions: Binders, fillers, or lubricants in your tablet formulation can interfere with wetting and disintegration, thereby slowing down dissolution.

To troubleshoot, a systematic approach is recommended. The workflow below outlines the key steps to diagnose and resolve poor dissolution.

Troubleshooting Workflow for Poor CCM Dissolution

Caption: A workflow diagram for troubleshooting poor CCM dissolution.

Experimental Protocol: USP Dissolution Test for Calcium Supplements

This is a general protocol adapted for CCM tablets, based on USP methodologies.

• Apparatus: USP Apparatus 2 (Paddle).

• Dissolution Medium: 900 mL of 0.1 N hydrochloric acid (for gastric simulation) or a buffered solution at pH 6.8 (for intestinal simulation).

• Apparatus Speed: 75 RPM.

• Temperature: 37 ± 0.5 °C.

• Procedure: a. Place one tablet in each of the six dissolution vessels. b. Withdraw samples (e.g., 10 mL) at specified time points (e.g., 10, 20, 30, 45, and 60 minutes). c. Filter the samples immediately through a suitable filter (e.g., 0.45 µm). d. Analyze the filtrate for calcium content using a validated analytical method such as Atomic Absorption Spectroscopy (AAS) or titration with EDTA.[5][7]

• Acceptance Criteria: Typically, not less than 75% (Q) of the labeled amount of calcium is dissolved within 45 minutes, but this can vary based on the specific product monograph.

Section 2: Physical Stability and Handling

This section covers challenges related to the physical properties of CCM powder, such as hygroscopicity and flowability.

FAQ 2: My CCM powder is clumping and showing poor flowability during formulation. What is the cause and how can I resolve this?

Answer:

Clumping and poor flowability are common issues with calcium salts and are often attributed to hygroscopicity , the tendency to absorb moisture from the air.[1][3] Although CCM is generally stable, high humidity can lead to water absorption, causing particles to stick together.[8] This is particularly problematic in solid dosage form manufacturing, where consistent powder flow is critical for uniform die filling and tablet weight.

Key Factors and Solutions:

Parameter	Challenge	Recommended Solution
Moisture Content	CCM can readily hydrate.[1] A moisture content outside the optimal range (e.g., 5-10%) can negatively impact dissolution and flow.[6]	Control the manufacturing environment (maintain low relative humidity). Dry the CCM material at an appropriate temperature (e.g., 60-85°C) before processing.[2][3] Avoid temperatures above 100°C to prevent decomposition.[2][3]
Particle Properties	Fine powders or particles with high porosity can have poor flow characteristics.	Use a granulated form of CCM. Incorporate glidants (e.g., colloidal silicon dioxide) or lubricants (e.g., magnesium stearate) into the formulation to improve powder flow.
Storage Conditions	Exposure to ambient air with fluctuating humidity can cause clumping over time.	Store CCM in tightly sealed containers in a controlled, low-humidity environment.[9]

Logical Relationship: Factors Affecting CCM Powder Flow

Caption: Cause-and-effect diagram for CCM powder flow issues.

Section 3: Bioavailability and Excipient Interactions

This section provides guidance on ensuring the high bioavailability of CCM is maintained in the final formulation.

FAQ 3: How do I select excipients for my CCM tablet formulation without negatively impacting its bioavailability?

Answer:

Calcium Citrate Malate is known for its high bioavailability, which is superior to many other calcium salts like calcium carbonate, partly because its absorption is not dependent on stomach acid.[10][11][12] However, improper excipient selection can compromise this key advantage.

Key Considerations for Excipient Selection:

• Avoid Phytic and Oxalic Acids: Certain compounds, often found in plant-based excipients, can chelate calcium and form insoluble salts, thereby reducing its absorption.[10] Avoid excipients derived from sources high in these acids.

• Binder and Disintegrant Choice: The type and concentration of binders and disintegrants are critical. Overly strong binding can prevent the tablet from disintegrating properly, while some binders may form complexes with calcium. A balance is needed to ensure rapid disintegration and drug release.

• Lubricant Levels: While necessary for manufacturing, lubricants like magnesium stearate (B1226849) are hydrophobic. Excessive amounts can coat the CCM particles, impeding wetting and slowing dissolution.

• Compatibility: Always perform drug-excipient compatibility studies. Potential interactions, such as the Maillard reaction between amine-containing drugs and reducing sugars (like lactose), should be evaluated if other active ingredients are present.[13][14]

Excipient Selection Workflow for Optimal Bioavailability

Caption: Workflow for selecting excipients to maintain CCM bioavailability.

Experimental Protocol: Stability and Excipient Compatibility Testing

A robust stability testing program is essential to ensure the quality, safety, and efficacy of the final product.

• Protocol Design:

  • Batches: Use at least three primary batches of the drug product.

  • Container Closure System: Stability testing should be performed on the product in its final proposed packaging.[15][16]

  • Storage Conditions: As per ICH Q1A(R2) guidelines, store samples under long-term, intermediate, and accelerated conditions.

    • Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[16]

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[16][17]

• Testing Frequency (as per ICH guidelines):

  • Long-term: 0, 3, 6, 9, 12, 18, 24 months, and annually thereafter.[15]

  • Accelerated: A minimum of three time points, including 0, 3, and 6 months.[15][16]

• Tests to be Performed: The stability protocol should include tests for attributes susceptible to change.[18]

  • Physical: Appearance, color, odor, hardness, friability.[18]

  • Chemical: Assay of calcium, content of citrate and malate (by HPLC), degradation products, dissolution profile.[5][18]

  • Microbiological: As per requirements for the dosage form.

By following these guidelines, researchers can systematically address the challenges in Calcium Citrate Malate formulation and develop stable, effective, and bioavailable products.

References

• 1. CALCIUM CITRATE MALATE COMPOSITION - Patent 0533724 [data.epo.org]
• 2. WO1991019692A2 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]
• 5. ruipugroup.com [ruipugroup.com]
• 6. US8889195B2 - Compositions comprising calcium citrate malate and methods for making the same - Google Patents [patents.google.com]
• 7. Assay of Calcium Citrate | Pharmaguideline [pharmaguideline.com]
• 8. ruipugroup.com [ruipugroup.com]
• 9. scribd.com [scribd.com]
• 10. Calcium - Health Professional Fact Sheet [ods.od.nih.gov]
• 11. wbcil.com [wbcil.com]
• 12. Vitamin D and Calcium and Bioavailability of Calcium in Various Calcium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 15. ema.europa.eu [ema.europa.eu]
• 16. database.ich.org [database.ich.org]
• 17. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 18. asean.org [asean.org]

Technical Support Center: Calcium Citrate Malate (CCM) in Solutions

Welcome to the technical support center for Calcium Citrate (B86180) Malate (B86768) (CCM). This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered when working with CCM in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Calcium Citrate Malate (CCM) and why is its solubility in solutions important?

A1: Calcium Citrate Malate is a water-soluble calcium supplement formed from the calcium salt of citric acid and malic acid.[1] Its variable composition and water solubility are key to its high bioavailability.[1] When dissolved, it releases calcium ions and a calcium-citrate complex, making the calcium readily available for absorption by the body.[1] This is particularly advantageous for individuals with low stomach acid.[2]

Q2: What are the primary factors that influence the stability of CCM in aqueous solutions?

A2: The stability of CCM in solutions is primarily affected by temperature, pH, concentration, and the presence of other ions. CCM is stable under cool conditions but can be incompatible with strong oxidizing agents, heat, and light.[3] Temperature is a critical factor, as CCM decomposes at temperatures above 100°C, leading to a less soluble mixture.[4][5][6] The concentration of reactants during its preparation also plays a significant role; higher concentrations can force the metastable CCM out of solution.[4][5][6][7]

Q3: Can CCM solutions be stored long-term? What are the recommended storage conditions?

Q4: What are the signs of CCM instability or degradation in a solution?

A4: The most common sign of instability is the precipitation of a solid from the solution.[4][5][6][7] This indicates that the solubility of the CCM complex has been exceeded.[4][5][6][7] Other indicators could include a change in the solution's clarity or color, although CCM solutions are typically neutral in odor and flavor.[9]

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness in the CCM Solution

Symptoms: The solution appears cloudy, or a solid precipitate forms over time.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Supersaturation	The concentration of CCM in the solution may have exceeded its solubility limit. Try diluting the solution with the appropriate solvent.
Temperature Fluctuations	CCM solubility can be temperature-dependent. Ensure the solution is stored at a consistent, cool temperature. Avoid freeze-thaw cycles.
pH Shift	The pH of the solution can significantly impact the solubility of CCM. Measure the pH and adjust it if it has deviated from the optimal range for your application. Maximum dissociation of calcium ions has been observed around pH 6.[10]
Contamination	The presence of foreign ions or particles can act as nucleation sites for precipitation.[11] Ensure all glassware is scrupulously clean and use high-purity solvents.

Issue 2: Inconsistent Experimental Results

Symptoms: Variability in measurements such as calcium concentration or bioavailability assays between different batches of CCM solutions.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Incomplete Dissolution	Ensure the CCM is fully dissolved before use. This can be facilitated by stirring for an adequate amount of time (e.g., 30 minutes) at room temperature.[4]
Degradation of CCM	CCM can decompose at temperatures above 100°C.[4][5][6] If the solution was heated, this might have altered its composition. Prepare fresh solutions and avoid excessive heat.
Hydration State	CCM can exist in various states of hydration, which can affect its molecular weight and, consequently, the concentration calculations.[4][5][6] It is important to account for the water content, which can be determined by loss on drying analysis.[12]
Incorrect Molar Ratios	The solubility and bioavailability of CCM are dependent on the molar ratios of calcium, citrate, and malate.[4][5] Verify the composition of your CCM source material.

Experimental Protocols

Protocol 1: Determination of CCM Solubility

This protocol provides a method to determine the solubility of a CCM sample in water.

Materials:

• Calcium Citrate Malate (CCM) sample

• Deionized water

• Stir plate and stir bar

• Analytical balance

• Filtration apparatus (e.g., Buchner funnel with Whatman #4 filter paper)[4]

• Vacuum source

Procedure:

• Accurately weigh a sample of CCM. The amount should be calculated to provide a specific concentration of elemental calcium (e.g., 0.1 g of Ca).[4]

• Add a defined volume of deionized water at room temperature (approximately 20°C) to the CCM sample (e.g., 50 ml).[4]

• Stir the mixture for 30 minutes.[4]

• Rapidly filter the slurry through the filtration apparatus using a slight vacuum until all visible water has passed through.[4]

• The undissolved solid can be dried and weighed to determine the amount that did not dissolve, from which the solubility can be calculated.

Protocol 2: Assay of Calcium Content by Titration

This protocol describes the determination of the calcium content in a CCM sample using EDTA titration.

Materials:

• CCM sample, previously dried

• Deionized water

• 3N Hydrochloric acid

• 0.05 M Disodium Edetate (EDTA) solution

• 1N Sodium hydroxide (B78521) solution

• Hydroxy naphthol blue indicator[13]

• Burette, beaker, and other standard laboratory glassware

Procedure:

• Accurately weigh about 350 mg of the dried CCM sample.[13]

• Dissolve the sample in a mixture of 10 ml of water and 2 ml of 3N hydrochloric acid.[13]

• Dilute the solution with water to about 100 ml.[13]

• While stirring, add approximately 30 ml of 0.05 M EDTA solution from a burette.[13]

• Add 15 ml of 1N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.[13]

• Continue the titration with the EDTA solution until a blue endpoint is reached.[13]

• The calcium content can be calculated based on the volume of EDTA used. Each ml of 0.05 M Disodium Edetate is equivalent to 8.307 mg of Ca₃(C₆H₅O₇)₂.[13]

Visualizations

Caption: Factors influencing the stability of Calcium Citrate Malate (CCM) in solutions.

Caption: A logical workflow for troubleshooting stability issues with CCM solutions.

References

• 1. Calcium citrate malate - Wikipedia [en.wikipedia.org]
• 2. wbcil.com [wbcil.com]
• 3. Calcium Citrate Malate Pure Manufacturers, SDS [mubychem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. CALCIUM CITRATE MALATE COMPOSITION - Patent 0533724 [data.epo.org]
• 6. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]
• 7. WO1991019692A2 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 8. wbcil.com [wbcil.com]
• 9. lohmann-minerals.com [lohmann-minerals.com]
• 10. Evaluation of di‐calcium malate, used as a novel food ingredient and as a source of calcium in foods for the general population, food supplements, total diet replacement for weight control and food for special medical purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A study of calcium salt precipitation in solutions of malic and tartaric acid | VITIS - Journal of Grapevine Research [ojs.openagrar.de]
• 12. Method of Analysis for Calcium Citrate | Pharmaguideline [pharmaguideline.com]
• 13. Assay of Calcium Citrate | Pharmaguideline [pharmaguideline.com]

Calcium Citrate Malate Solubility: A Technical Support Resource

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with calcium citrate (B86180) malate (B86768) (CCM). The following information addresses common challenges and experimental variables impacting CCM solubility.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the solubility of Calcium Citrate Malate (CCM)?

A1: The solubility of CCM is a multifactorial property influenced by several key parameters:

• pH: CCM solubility is significantly affected by pH. It is more soluble in acidic conditions and its solubility pattern changes as the pH shifts towards neutral or alkaline.[1] In simulated gastric pH (around 2.0), a high percentage of soluble calcium is in its ionic form.[1]

• Temperature: The manufacturing process, particularly the drying temperature, plays a critical role. Drying CCM above 100°C can lead to decomposition and the formation of a less soluble mixture.[2][3][4] The solubility of different calcium citrate hydrates can also be temperature-dependent.[5][6]

• Molar Ratios of Constituents: The molar ratio of calcium to citrate and malate is a crucial determinant of solubility.[2][3][7] Neutral and acidic salts of CCM, where the moles of citrate and malate are balanced or in excess relative to calcium, tend to exhibit higher solubility.[2][3][7]

• Metastable Form: The manufacturing process can produce a metastable form of CCM which is significantly more soluble than its constituent parts, calcium citrate or calcium malate.[2][3][7][4][8]

• Particle Size: Grinding the CCM to a smaller particle size (less than 1 millimeter) can facilitate easier dissolution in foods and beverages.[2][3][7]

• Presence of Other Ions and Molecules: The presence of other substances, such as amino acids and bile components, can influence calcium solubility.[9] Ionic strength of the solution can also play a role.[10]

Q2: My CCM is not dissolving completely in water at room temperature. What could be the issue?

A2: Incomplete dissolution of CCM in water can be attributed to several factors:

• Incorrect Molar Ratio: The specific molar ratio of your CCM is critical. Basic salts, with an excess of calcium, are generally less soluble.[2][3][7]

• High Drying Temperature during Synthesis: If the CCM was dried at temperatures exceeding 100°C during its preparation, it may have decomposed into a less soluble form.[2][3][7][4]

• Crystalline Form: The material may not be in the desired metastable, more soluble form. The preparation method significantly impacts the final product's structure and solubility.[2][3][7]

• Particle Size: Larger particles will dissolve more slowly. Consider reducing the particle size by grinding.[2][3][7]

• Hydration State: CCM can form stable hydrates. The level of hydration can affect its handling and solubility.[2][3][7]

Q3: How does pH impact the form of soluble calcium from CCM?

A3: The pH of the solution dictates the equilibrium between ionic calcium and complexed calcium. At a low pH, similar to gastric conditions (pH 2.0), a significant portion (80-90%) of the soluble calcium from CCM exists in its free ionic form (Ca²⁺).[1] As the pH increases to a more neutral level (pH 7.0), characteristic of the intestines, CCM forms a higher level of soluble calcium citrate complexes.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Low Solubility in Neutral pH	Incorrect molar ratio (basic salt).	Verify the synthesis protocol and the molar ratios of calcium, citric acid, and malic acid used. Neutral or acidic salts are preferred for higher solubility.[2][3]
High drying temperature during preparation (>100°C).	Review the drying step of your synthesis. Ensure the temperature was maintained below 100°C to prevent decomposition.[2][3][7][4]
The CCM is not in its metastable form.	The preparation method is key. Rapid precipitation from a concentrated solution is often used to obtain the metastable form.[2][3][7][8]
Slow Dissolution Rate	Large particle size.	Grind the CCM powder to a finer particle size (e.g., less than 1 mm) to increase the surface area for dissolution.[2][3][7]
Precipitation Occurs Upon Standing	Exceeding the solubility limit.	The CCM solution may be supersaturated. The complex will precipitate once its solubility is exceeded.[2][3][7]
Conversion to a less soluble hydrate (B1144303) form.	Calcium citrate can exist in different hydrate forms with varying solubilities. The tetrahydrate is more soluble than the hexahydrate.[6]
Inconsistent Solubility Between Batches	Variation in synthesis parameters.	Strictly control reaction temperature, concentration of reactants, and drying conditions between batches to ensure consistency.[2][3][7]
Incomplete neutralization during synthesis.	Ensure that the citric and malic acids are fully neutralized by the calcium source during the reaction.[3][7]

Quantitative Data on CCM Solubility

The solubility of Calcium Citrate Malate is highly dependent on its specific molar ratio. The following table summarizes solubility data for different CCM compositions as described in patent literature.

CCM Molar Ratio (Calcium:Citrate:Malate)	Classification	% Soluble Calcium (w/w CCM)	Reference
6:2:3	Neutral	91	[3][7]
8:2:5	Neutral	89	[3][7]
5:2:2	Neutral	73	[3][7]
4:2:3	Acid	100	[3][7]
5:1:1	Basic	45	[3][7]

Note: The solubility was determined by measuring the amount of calcium in solution from a 100 mg sample of CCM in water at approximately 20°C.[3]

Experimental Protocols

Protocol 1: Determination of Soluble Calcium in CCM

This method is adapted from patent literature to determine the percentage of soluble calcium in a CCM sample.[2][3]

Materials:

• Calcium Citrate Malate (CCM) sample

• Deionized water

• 5% Hydrochloric Acid (HCl) solution

• 5% Lanthanum solution (as lanthanum oxide)

• Whatman #4 filter paper

• Buchner funnel and filtration apparatus

• Volumetric flasks (100 mL, 50 mL)

• Pipettes

• Atomic Absorption Spectrophotometer

Procedure:

• Accurately weigh a quantity of the CCM sample calculated to contain 0.1 g of Calcium.

• Add 50 mL of deionized water at room temperature (approx. 20°C) to the sample.

• Stir the slurry for 30 minutes.

• Rapidly filter the slurry through a Whatman #4 filter paper using a Buchner funnel with a slight vacuum.

• Collect the filtrate and dilute it to 100 mL with the 5% HCl solution in a volumetric flask.

• Take a 200 µL aliquot of this solution and dilute it to 50 mL with 1 mL of 5% lanthanum solution and 5% HCl in a volumetric flask.

• Determine the calcium concentration in the final solution using an Atomic Absorption Spectrophotometer. This value represents the soluble calcium.

• To determine the insoluble calcium, dissolve the residue on the filter paper in 5% HCl and dilute to 200 mL. Analyze this solution for calcium content via atomic absorption.

• The sum of soluble and insoluble calcium should ideally equal the initial 100 mg of calcium. The percent soluble calcium can then be calculated.

Protocol 2: Determination of Citric and Malic Acids in CCM by HPLC

This protocol, based on patent information, outlines a method for quantifying the citric and malic acid content in a CCM sample using High-Pressure Liquid Chromatography (HPLC).[3]

Materials and Equipment:

• CCM sample

• 0.2N Hydrochloric Acid (HCl)

• HPLC grade water

• Sulfuric Acid (H₂SO₄), 1N

• Citric Acid and Malic Acid standards

• HPLC system with a UV detector

• 0.45 µm filter

Chromatographic Conditions:

• Mobile Phase: 0.0015N H₂SO₄ in HPLC grade water. Filter through a 0.45 µm filter and degas.

• Flow Rate: 0.8 mL/min

• Injection Volume: 25 µL

• Detector: UV at 210 nm

Procedure:

• Standard Preparation: Accurately weigh approximately 0.025 g each of citric acid and malic acid standards into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Sample Preparation: Accurately weigh about 0.05 g of the CCM powder into a 10 mL volumetric flask. Dissolve the sample in 0.2N HCl. If the sample does not dissolve completely, add additional HCl until dissolution is achieved. Dilute to the mark with 0.2N HCl and mix thoroughly.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation: Calculate the weight percentage of citric and malic acid in the sample based on the peak areas of the sample and the standard.

Visualizations

Caption: Experimental workflow for determining CCM solubility.

Caption: Key factors influencing Calcium Citrate Malate solubility.

References

• 1. In Vitro Solubility Characteristics of Six Calcium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO1991019692A2 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 3. CALCIUM CITRATE MALATE COMPOSITION - Patent 0533724 [data.epo.org]
• 4. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. IE66039B1 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 9. Factors affecting calcium precipitation during neutralisation in a simulated intestinal environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cris.huji.ac.il [cris.huji.ac.il]

Technical Support Center: Optimizing Calcium Citrate Malate (CCM) Particle Size for Enhanced Absorption

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the optimization of calcium citrate (B86180) malate (B86768) (CCM) particle size for improved absorption.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: High Variability in In Vitro Dissolution Results

• Question: Why am I observing significant variability in dissolution rates across different batches of my synthesized Calcium Citrate Malate (CCM)?

• Answer: Inconsistent dissolution profiles are a common challenge. Several factors could be responsible:

  • Particle Size Distribution: A wide particle size distribution within or between batches is a primary cause. Even if the average particle size is consistent, a broader distribution means a different effective surface area is exposed to the dissolution medium each time.

    • Solution: Implement a stringent particle size analysis for every batch. Consider using techniques like sieving to achieve a narrower and more consistent particle size range before dissolution testing. A patent for CCM compositions suggests an average particle size of about 20 to 150 microns, with 40 to 100 microns being a preferred range to ensure rapid dissolution.[1]

  • Inconsistent Drying/Hydration: The hydration state of CCM can affect its solubility. Incomplete or inconsistent drying can lead to variability.[2][3][4]

    • Solution: Standardize your drying protocol (e.g., temperature, duration, humidity). A patent on CCM composition specifies drying at temperatures below 100°C to avoid decomposition.[2] Ensure grinding and sieving are performed under low humidity conditions to prevent rehydration.[2][3][4]

  • Dissolution Test Parameters: Minor variations in the experimental setup can lead to significant differences.

    • Solution: Strictly adhere to standardized protocols, such as those outlined by the U.S. Pharmacopeia (USP).[5][6] Ensure consistent temperature (37 ± 0.5 °C), pH of the dissolution medium (e.g., 0.1 M HCl), and paddle speed (e.g., 75 rpm).[7][8]

Issue 2: Poor Correlation Between In Vitro Dissolution and In Vivo Bioavailability

• Question: My CCM formulation shows excellent dissolution in vitro, but the in vivo absorption in my animal model is lower than expected. What could be the cause?

• Answer: A discrepancy between in vitro and in vivo results can be frustrating. Here are some potential reasons:

  • Physiological Factors: The gastrointestinal (GI) tract is more complex than a simple dissolution bath. Factors like GI transit time, pH changes along the GI tract, and the presence of food can influence absorption. Certain compounds in food, like oxalic acid and phytic acid, can decrease calcium absorption by forming indigestible salts.[9]

    • Solution: Refine your in vivo experimental design. Administer CCM with and without food to assess matrix effects. Consider using a double-isotope procedure in human studies or a 6-day retention tracer method in animal models for a more accurate estimation of absorption.[10]

  • Particle Agglomeration: Finely milled particles may exhibit excellent initial dissolution but can agglomerate in the GI tract, reducing the effective surface area for absorption.

    • Solution: Analyze the particle behavior in simulated intestinal fluid. The use of specific excipients in your formulation might be necessary to prevent agglomeration.

  • Saturation of Absorption Pathways: Calcium absorption is a saturable process. High doses can lead to a decrease in the fractional absorption rate.[9]

    • Solution: Test different dosage levels in your in vivo model. Absorption from food is about 45% at intakes of 200 mg/day but drops to 15% at intakes over 2,000 mg/day.[9]

Frequently Asked Questions (FAQs)

Q1: What is the target particle size for optimal CCM absorption? A1: The optimal particle size for CCM involves a balance between maximizing surface area for dissolution and preventing in-vivo agglomeration. Research and patents suggest that a particle size of less than 1 millimeter is desirable for easier dissolution in beverages and for tableting.[2][3][11] One patent specifies an average particle size range of 20 to 150 microns , with a more preferred range of 40 to 100 microns , to ensure rapid and complete dissolution.[1] Another example ground the CCM solid to pass through a #20 screen, resulting in an 84-micron particle size.[2][3]

Q2: How does CCM absorption compare to other calcium salts like calcium carbonate? A2: Calcium citrate malate is generally considered to have superior bioavailability compared to calcium carbonate.[12] Studies in both humans and rats have shown that calcium from CCM is absorbed significantly better than from calcium carbonate or milk.[10][12] Fractional absorption for CCM can be as high as 42%, whereas calcium carbonate can be as low as 22%.[13] This enhanced absorption is partly due to its high solubility, which is less dependent on stomach acid compared to calcium carbonate.[9][14]

Q3: Does the presence of food affect the absorption of CCM? A3: While CCM is well-absorbed even when taken without food, taking it with meals can enhance absorption and reduce the risk of gastrointestinal discomfort.[12][14] In contrast, calcium carbonate absorption is significantly reduced in individuals with low stomach acid unless it is taken with a meal.[9]

Q4: What is the most critical factor influencing the dissolution of a calcium supplement tablet? A4: While particle size is crucial for the raw material, for a finished tablet, disintegration time and the presence of fillers are critical determinants of dissolution. Studies on calcium carbonate tablets have shown that dissolution correlates negatively with the weight of filler material in the tablet.[5] Some commercial preparations may fail to dissolve adequately, with one study finding that after 90 minutes, 63% of tested calcium carbonate preparations were less than 50% dissolved.[5] Therefore, formulation science plays a key role alongside the intrinsic properties of the CCM powder.

Data Presentation

Table 1: Comparative Dissolution of Calcium Carbonate Preparations

Time Point	% Dissolved (>75%)	% Dissolved (33-74%)	% Dissolved (<33%)
30 minutes	18%	15%	67%
90 minutes	Not specified	Not specified	63% of preparations <50% dissolved
Data synthesized from a study on 27 commercial calcium carbonate supplements.[5]

Table 2: Comparative Fractional Absorption of Calcium Sources

Calcium Source	Approximate Fractional Absorption
Calcium Citrate Malate (CCM)	Up to 42%[13]
Calcium from Dairy Products	~30%[9]
Calcium Carbonate	As low as 22%[13]
Calcium from Spinach (high oxalate)	~5%[9]

Experimental Protocols

Protocol 1: Particle Size Analysis by Laser Diffraction

• Objective: To determine the particle size distribution of the synthesized CCM powder.

• Apparatus: Laser diffraction particle size analyzer (e.g., Malvern Mastersizer) equipped with a dry powder feeder.

• Method:

  • Ensure the CCM sample is completely dry to prevent aggregation during measurement.

  • Obtain a representative sample of the powder batch (approx. 1-2 grams).

  • Set the instrument parameters, including the refractive index for CCM if known.

  • Introduce the sample into the dry powder feeder.

  • Initiate the measurement. The instrument will disperse the particles in a stream of air and pass them through a laser beam. The scattered light pattern is used to calculate the particle size distribution.

  • Record the D(v, 0.1), D(v, 0.5) (median particle size), and D(v, 0.9) values to characterize the distribution.

  • Perform measurements in triplicate for each batch to ensure reproducibility.

Protocol 2: In Vitro Dissolution Testing (USP Apparatus 2)

• Objective: To assess the dissolution rate of CCM powder or tablets in a simulated gastric environment.

• Apparatus: USP Dissolution Apparatus 2 (Paddle Method), UV-Vis Spectrophotometer or Atomic Absorption Spectrometer.

• Reagents: 0.1 M Hydrochloric Acid (HCl) solution.

• Method:

  • Prepare 900 mL of 0.1 M HCl as the dissolution medium. Place it in the dissolution vessels and allow it to equilibrate to 37 ± 0.5 °C .[8]

  • Accurately weigh a quantity of CCM powder or place one tablet into each vessel.

  • Begin paddle rotation at a constant speed, typically 75 rpm .[7][8]

  • Withdraw aliquots (e.g., 5 mL) from each vessel at specified time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes).[7]

  • Immediately filter each sample through a 0.45 µm filter to prevent undissolved particles from interfering with the analysis.[8]

  • Analyze the calcium concentration in each filtered aliquot using a validated analytical method such as atomic absorption spectrometry.

  • Calculate the cumulative percentage of calcium dissolved at each time point and plot the dissolution profile.

Protocol 3: In Vivo Bioavailability Assessment (Oral Calcium Load Test)

• Objective: To evaluate the relative in vivo absorption of different CCM formulations in human subjects.

• Design: This is a simplified protocol based on the oral calcium load test.[6]

• Method:

  • Subject Preparation: Subjects should follow a low-calcium diet (<400 mg/day) for at least 3 days prior to the test day.[6]

  • Baseline Collection: On the morning of the test, subjects should provide a fasting baseline urine sample collected over a 2-hour period (-2 to 0 hours).[6]

  • Administration: At time 0, the subject ingests the CCM test formulation with a standardized volume of water.

  • Post-Dose Collection: Urine is collected for subsequent time periods, typically from 0 to 2 hours and 2 to 4 hours post-ingestion.[6]

  • Analysis: The total calcium and creatinine (B1669602) concentrations in all urine samples are measured.

  • Calculation: The urinary calcium excretion is expressed as a ratio to creatinine (mmol/mmol creatinine) to correct for urine dilution. The bioavailability is assessed by the incremental increase in calcium excretion in the 2-4 hour period compared to the baseline fasting period.[6]

Visualizations

Caption: Experimental workflow for optimizing CCM particle size.

Caption: Relationship between particle size and bioavailability.

Caption: Simplified pathways of intestinal calcium absorption.

References

• 1. US8889195B2 - Compositions comprising calcium citrate malate and methods for making the same - Google Patents [patents.google.com]
• 2. WO1991019692A2 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 3. CALCIUM CITRATE MALATE COMPOSITION - Patent 0533724 [data.epo.org]
• 4. IE66039B1 - Calcium citrate malate composition - Google Patents [patents.google.com]
• 5. In vitro dissolution of calcium carbonate preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Calcium - Health Professional Fact Sheet [ods.od.nih.gov]
• 10. Calcium absorption from a new calcium delivery system (CCM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. altmedrev.com [altmedrev.com]
• 14. wbcil.com [wbcil.com]

Technical Support Center: Drug Interactions with Calcium Citrate Malate (CCM) Supplementation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding drug interactions with Calcium Citrate Malate (CCM) supplementation during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of drug interactions with Calcium Citrate Malate (CCM)?

A1: The predominant mechanism is the formation of insoluble chelation complexes in the gastrointestinal (GI) tract. The calcium cation (Ca²⁺) from CCM can bind to certain drugs, reducing their solubility and subsequent absorption, which leads to decreased bioavailability.[1][2]

Q2: Which drug classes are most susceptible to interactions with CCM?

A2: The most commonly affected drug classes include:

• Tetracycline and Fluoroquinolone Antibiotics: (e.g., Ciprofloxacin, Doxycycline). Chelation with calcium can significantly reduce the absorption of these antibiotics.[1][3]

• Thyroid Hormones: (e.g., Levothyroxine). Concurrent administration with calcium supplements can decrease levothyroxine absorption.

• Bisphosphonates: (e.g., Alendronate). The oral bioavailability of bisphosphonates is already low and can be further reduced by co-administration with calcium.[4]

Q3: How can these interactions be mitigated in an experimental setting?

A3: The most effective strategy is temporal separation of administration. The interacting drug should be administered at least 2 hours before or 4-6 hours after the CCM supplement.[3] This time gap allows for the drug to be absorbed from the GI tract before the calcium is introduced.

Troubleshooting Guide

Issue 1: High variability in pharmacokinetic (PK) data for a drug co-administered with CCM.

• Possible Cause 1: Inconsistent Dosing Intervals.

  • Troubleshooting Step: Ensure a strict and consistent time separation between the administration of the investigational drug and the CCM supplement across all subjects and study periods. A lack of adherence can be a major source of variability in absorption.[5]

• Possible Cause 2: Influence of Gastric pH.

  • Troubleshooting Step: Unlike calcium carbonate, the absorption of calcium from CCM is less dependent on an acidic environment. However, the solubility and absorption of the co-administered drug might be pH-dependent. Monitor and control for the use of any acid-altering medications (e.g., proton pump inhibitors) in study subjects.

• Possible Cause 3: Food Effects.

  • Troubleshooting Step: The presence of food can alter GI transit time and pH, affecting both drug and CCM dissolution and absorption. Standardize meals or require fasting for a set period before and after dosing to minimize this variability.[4]

Issue 2: Greater-than-expected reduction in drug bioavailability.

• Possible Cause 1: Synergistic Chelation Effects.

  • Troubleshooting Step: Review the composition of the CCM supplement and any excipients in the drug formulation. Other multivalent cations (e.g., magnesium, iron) present in either product could contribute to chelation and reduce drug absorption more than anticipated.[2]

• Possible Cause 2: Formulation-Specific Issues.

  • Troubleshooting Step: The dissolution characteristics of both the drug and the CCM supplement can impact the extent of the interaction. Consider conducting in vitro dissolution and chelation studies with the specific formulations being used to better characterize the interaction potential.

Quantitative Data on Drug Interactions

The following table summarizes the quantitative impact of calcium supplementation on the pharmacokinetics of selected drugs.

Interacting Drug	Calcium Salt Studied	Dosage	Key Pharmacokinetic Parameter	% Change with Co-administration	Citation
Ciprofloxacin	Calcium-fortified orange juice	750 mg Ciprofloxacin	AUC (Area Under the Curve)	↓ 38%	[1]
Cmax (Maximum Concentration)	↓ 41%	[1]
Levothyroxine	Calcium Citrate	1000 µg Levothyroxine, 500 mg elemental calcium	Total Absorption (calculated from AUC)	↓ ~20-25%
Alendronate	Calcium (general)	10 mg Alendronate	Bioavailability	↓ ~60% (with coffee/juice), >85% (with breakfast)	[4]

Note: Data for Alendronate is for co-administration with beverages and food, which contain calcium and other interacting components. A similar or greater reduction in bioavailability is expected with direct co-administration of a calcium supplement.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Interaction Study

This protocol outlines a standard crossover study design to evaluate the effect of CCM on the pharmacokinetics of an investigational drug.

Objective: To determine the effect of single-dose CCM co-administration on the single-dose pharmacokinetics of Drug X in healthy volunteers.

Study Design:

• Randomized, open-label, two-period, two-sequence crossover study.

• A washout period of at least 5 half-lives of Drug X between periods.

Subject Population:

• Healthy adult volunteers (N=12-24).

• Screening to exclude individuals with GI disorders or those taking medications that could interfere with the study drugs.

Treatment Arms:

• Treatment A (Reference): Single oral dose of Drug X administered with 240 mL of water after an overnight fast.

• Treatment B (Test): Single oral dose of Drug X and a single oral dose of CCM administered concomitantly with 240 mL of water after an overnight fast.

Methodology:

• Dosing: Subjects will be dosed in the morning after a minimum 10-hour overnight fast. Food will be restricted for 4 hours post-dose.

• Blood Sampling: Serial venous blood samples will be collected in appropriate anticoagulant tubes at pre-dose (0 hours) and at specified time points post-dose (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24 hours).

• Sample Processing: Plasma will be separated by centrifugation and stored at -70°C or below until analysis.

• Bioanalysis: Plasma concentrations of Drug X will be measured using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: PK parameters (AUC₀₋t, AUC₀₋inf, Cmax, Tmax, t½) will be calculated using non-compartmental analysis.

• Statistical Analysis: Geometric mean ratios (Treatment B / Treatment A) and 90% confidence intervals for AUC and Cmax will be calculated to determine the magnitude of the interaction.

Protocol 2: In Vitro Chelation Assay

This protocol provides a method to assess the potential for chelation between CCM and a drug substance in a simulated GI environment.

Objective: To quantify the reduction in the concentration of a soluble drug in the presence of CCM.

Materials:

• Drug substance

• Calcium Citrate Malate (CCM)

• Simulated Gastric Fluid (SGF, pH ~1.2-2.5) and Simulated Intestinal Fluid (SIF, pH ~6.8)

• Spectrophotometer or HPLC system for drug quantification

• Centrifuge and 0.22 µm filters

Methodology:

• Standard Curve Preparation: Prepare a standard concentration curve of the drug in both SGF and SIF.

• Sample Preparation:

  • Prepare a stock solution of the drug in SGF and SIF at a known concentration.

  • Prepare a suspension of CCM in SGF and SIF at a concentration relevant to a clinical dose.

• Incubation:

  • In separate test tubes, mix the drug solution with either the CCM suspension or the corresponding fluid (SGF/SIF) as a control.

  • Incubate the mixtures at 37°C with constant agitation for a specified time (e.g., 30, 60, 120 minutes) to simulate GI transit.

• Sample Processing:

  • After incubation, centrifuge the samples to pellet the insoluble material (including any drug-CCM complex).

  • Filter the supernatant through a 0.22 µm filter to remove any remaining fine particles.

• Quantification:

  • Measure the concentration of the drug remaining in the filtered supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Data Analysis:

  • Calculate the percentage of drug that has been removed from the solution in the presence of CCM compared to the control. This represents the extent of chelation.

Visualizations

Diagrams of Mechanisms and Workflows

Caption: Mechanism of reduced drug absorption due to chelation with calcium ions.

References

• 1. drugs.com [drugs.com]
• 2. Revisiting Oral Fluoroquinolone and Multivalent Cation Drug-Drug Interactions: Are They Still Relevant? [mdpi.com]
• 3. drugs.com [drugs.com]
• 4. Studies of the oral bioavailability of alendronate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Factors contributing to variability in drug pharmacokinetics. I. Absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Phytic Acid and Calcium Citrate Malate Absorption

Welcome to the Technical Support Center. This resource provides researchers, scientists, and drug development professionals with detailed information, troubleshooting guides, and frequently asked questions regarding the experimental investigation of phytic acid's effect on the absorption of Calcium Citrate (B86180) Malate (B86768) (CCM).

Frequently Asked Questions (FAQs)

Q1: What is the generally understood effect of phytic acid on calcium absorption?

A1: Phytic acid is a well-documented inhibitor of calcium absorption.[1][2] It is found in plant-based foods like grains, legumes, and seeds and acts as a strong chelating agent.[3][4][5] In the gastrointestinal tract, phytic acid can bind with calcium to form insoluble calcium-phytate complexes, which are not readily absorbed by the intestines.[2] This process reduces the overall bioavailability of the ingested calcium.[2][5]

Q2: How does Calcium Citrate Malate (CCM) compare to other calcium salts in terms of bioavailability?

A2: Calcium Citrate Malate (CCM) is recognized as a highly bioavailable form of calcium.[6] Studies have shown that its absorption is significantly better than that of calcium carbonate.[7] For instance, one study in adolescents demonstrated a fractional calcium absorption of 36.2% from CCM compared to 26.4% from calcium carbonate when ingested with a breakfast.[7] Its high solubility and the presence of citrate and malate ligands are thought to contribute to its superior absorption.[8]

Q3: Is there direct experimental data on the specific inhibitory effect of phytic acid on Calcium Citrate Malate (CCM) absorption?

A3: Direct studies exclusively investigating the quantitative effect of phytic acid on the absorption of Calcium Citrate Malate are limited in the current scientific literature. Most studies focus on the inhibitory effect of phytate on calcium absorption in general or from other salts like calcium carbonate or from whole foods. However, given phytic acid's fundamental mechanism of chelating divalent cations like calcium, a similar inhibitory effect is theoretically expected.

Q4: What level of inhibition has been observed with other calcium salts, like calcium citrate?

A4: Research on calcium citrate, a component of CCM, provides valuable insight. An in vitro study using equilibrium dialysis to assess bioavailability found that the addition of sodium phytate to calcium citrate at a 1:1 molar ratio resulted in a 26.4% decrease in bioavailable calcium.[9] Another in vitro study simulating gastrointestinal digestion observed that the addition of phytic acid to food samples could bind approximately 90% of the available calcium, leaving less than 10% for potential absorption.[2]

Q5: What experimental models are most appropriate for studying the interaction between phytic acid and CCM?

A5: The most common and appropriate models include:

• In Vitro Digestion Models: These simulate the conditions of the stomach and small intestine to assess the solubility and potential bioavailability of calcium from CCM in the presence of phytic acid.[2][10]

• Cell Culture Models (e.g., Caco-2 cells): These models use a monolayer of human intestinal cells to study the transepithelial transport of calcium, providing insight into the cellular absorption process and how it is affected by inhibitors like phytic acid.[10]

• Animal Models: Rat models are frequently used to study the in vivo effects of dietary components on mineral bioavailability, measuring outcomes like bone mineral density or isotopic tracer absorption.

• Human Clinical Trials: The gold standard involves human subjects, often using dual stable isotope techniques to precisely measure the fractional absorption of calcium from a test meal containing CCM and varying levels of phytic acid.[7]

Troubleshooting Guide

Issue: In our in vitro experiment, we are observing a much higher than expected inhibition of calcium release from CCM in the presence of phytic acid.

• Possible Cause 1: pH of the simulated intestinal fluid.

  • Explanation: The binding of calcium to phytic acid is highly pH-dependent.[2] The formation of insoluble calcium-phytate complexes increases as the pH moves from the acidic environment of the stomach to the more neutral or alkaline environment of the small intestine.[2]

  • Recommendation: Verify the pH of your simulated intestinal phase. Ensure it is accurately maintained within the typical physiological range (pH 6.5-7.5). Inaccurate pH buffering can lead to excessive precipitation of the calcium-phytate complex.

• Possible Cause 2: Molar ratio of phytic acid to calcium.

  • Explanation: The inhibitory effect of phytic acid is dose-dependent. High molar ratios of phytate-to-calcium will result in a greater percentage of calcium being bound and rendered insoluble.

  • Recommendation: Recalculate the molar concentrations of both elemental calcium from your CCM source and the phytic acid in your experimental setup. Compare this ratio to those reported in the literature to ensure it is relevant to a physiological context.

Issue: Calcium transport across our Caco-2 cell monolayer is unexpectedly low, even in the control group without phytic acid.

• Possible Cause 1: Caco-2 cell differentiation state.

  • Explanation: For Caco-2 cells to accurately model the intestinal barrier and express the necessary calcium transport proteins (e.g., TRPV6), they must be fully differentiated. This typically requires a culture period of 18-21 days post-confluency.

  • Recommendation: Confirm the differentiation state of your cells by measuring transepithelial electrical resistance (TEER) and testing for the expression of marker enzymes like alkaline phosphatase. Ensure TEER values are stable and consistent with a well-formed monolayer before initiating transport studies.

• Possible Cause 2: Basal calcium concentration in culture media.

  • Explanation: The expression of calcium transport channels is regulated by the cell's calcium status. If the cells are cultured in a high-calcium medium, they may downregulate transporters, leading to lower transport rates during the experiment.

  • Recommendation: Review your cell culture protocol. It is common practice to use a medium with a standardized, and often lower, calcium concentration for a period before the transport assay to upregulate transporters and achieve measurable transport rates.

Quantitative Data

Table 1: Comparative Fractional Absorption of Calcium Salts (Human Studies)

Calcium Salt	Fractional Absorption (%)	Subject Population	Reference
Calcium Citrate Malate (CCM)	36.2%	Healthy Adolescents	[7]
Calcium Carbonate	26.4%	Healthy Adolescents	[7]

Table 2: Effect of Phytic Acid on Calcium Bioavailability (In Vitro Studies)

Calcium Salt	Inhibitor Condition	% Decrease in Bioavailability	Experimental Model	Reference
Calcium Citrate	Sodium Phytate (1:1 ratio)	26.4%	Equilibrium Dialysis	[9]
Calcium (from food)	Added Phytic Acid	~90% (calcium bound)	Simulated Digestion	[2]

Experimental Protocols

Protocol 1: In Vitro Digestion and Calcium Bioavailability Assessment

This protocol simulates gastrointestinal digestion to estimate the fraction of soluble, potentially absorbable calcium.

1. Materials:

• Calcium Citrate Malate (CCM)

• Phytic acid sodium salt hydrate

• Pepsin (from porcine gastric mucosa)

• Pancreatin (B1164899) (from porcine pancreas)

• Bile salts

• Dialysis tubing (1 kDa MWCO)

• HCl and NaHCO₃ for pH adjustment

• ICP-OES or AAS for calcium analysis

2. Gastric Digestion Phase: a. Prepare a solution of CCM in deionized water to a known calcium concentration (e.g., 500 mg/L). b. For the experimental group, add phytic acid to the desired molar ratio (e.g., 10:1 phytate:calcium). The control group will have no added phytic acid. c. Adjust the pH to 2.0 with 1 M HCl. d. Add pepsin to a final concentration of 2000 U/mL. e. Incubate at 37°C for 2 hours in a shaking water bath.

3. Intestinal Digestion & Dialysis Phase: a. Transfer a known volume of the gastric digest into a dialysis bag. b. Place the dialysis bag into a beaker containing a NaHCO₃ solution. c. Add a mixture of pancreatin and bile salts to the dialysis bag. d. Adjust the pH of the external NaHCO₃ solution to 7.0 to slowly raise the pH inside the bag. e. Incubate at 37°C for 4 hours with gentle stirring of the external solution. f. After incubation, collect the fluid outside the dialysis bag (the dialysate). This represents the soluble, bioaccessible calcium fraction.

4. Analysis: a. Measure the total calcium concentration in the initial CCM solution and in the final dialysate using ICP-OES or AAS. b. Calculate the percentage of bioavailable calcium as: (Ca concentration in dialysate / Initial Ca concentration) * 100.

Protocol 2: Caco-2 Cell Calcium Transport Assay

This protocol assesses the transport of calcium across a simulated intestinal epithelium.

1. Cell Culture: a. Seed Caco-2 cells onto permeable Transwell® filter supports (e.g., 0.4 µm pore size). b. Culture the cells for 21 days to allow for full differentiation into polarized epithelial monolayers. c. Monitor monolayer integrity by measuring TEER. Use monolayers with TEER > 250 Ω·cm².

2. Transport Experiment: a. On the day of the experiment, wash the cell monolayers with a pre-warmed transport buffer (e.g., HBSS) at pH 7.4. b. Prepare the apical (upper chamber) treatment solutions in the transport buffer: i. Control: CCM at a defined calcium concentration (e.g., 1 mM). ii. Test: CCM (1 mM Ca) + Phytic acid at the desired concentration. c. Add fresh transport buffer to the basolateral (lower) chamber. d. Add the treatment solutions to the apical chamber and incubate at 37°C. e. At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber. Replace the collected volume with fresh buffer.

3. Analysis: a. Measure the calcium concentration in the basolateral samples using a sensitive method like ICP-MS or a colorimetric calcium assay. b. Calculate the transport rate, often expressed as pmol/cm²/min. c. Compare the transport rates between the control (CCM alone) and test (CCM + phytic acid) groups to determine the percentage of inhibition.

Visualizations

References

• 1. Calcium - Health Professional Fact Sheet [ods.od.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chelating agent for calcium [thinkdochemicals.com]
• 4. irongallink.org [irongallink.org]
• 5. mdpi.com [mdpi.com]
• 6. Comparative absorption of calcium sources and calcium citrate malate for the prevention of osteoporosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Calcium absorption from calcium carbonate and a new form of calcium (CCM) in healthy male and female adolescents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Model for Calcium Permeation into Small Intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 10. Application of In Vitro Digestion Models in the Evaluation of Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Interference in Analytical Assays of Circulating Cell-free Mitochondrial DNA (CCM)

Welcome to the technical support center for analytical assays of circulating cell-free mitochondrial DNA (CCM or ccf-mtDNA). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during CCM analysis.

Troubleshooting Guides

This section is designed to help you identify and resolve specific issues you may encounter during your experiments.

Issue 1: Low or No ccf-mtDNA Yield After Extraction

Potential Cause	Recommended Solution
Inefficient DNA Extraction Method	Different extraction methods have varying efficiencies for small DNA fragments. Phenol-chloroform-isoamylalcohol (PCI) methods have been shown to yield higher concentrations of both nuclear and mitochondrial ccf-DNA compared to some column-based kits. Consider optimizing your extraction protocol or switching to a method known to be effective for small DNA fragments.
Improper Sample Storage	Prolonged storage of whole blood at room temperature can lead to DNA degradation. It is crucial to process blood samples as quickly as possible or use stabilizing blood collection tubes.[1] If immediate processing is not possible, plasma should be separated and frozen.
Suboptimal Elution Step	Ensure the elution buffer is at the optimal temperature and that sufficient incubation time is allowed as per the manufacturer's protocol for column-based kits. For enhanced elution, consider extending incubation times or performing two consecutive elutions.[2]
Degraded Template DNA	Repeated freeze-thaw cycles of plasma or extracted DNA can lead to fragmentation and degradation. Aliquot samples to avoid multiple freeze-thaw events.[1]

Issue 2: High Variability in ccf-mtDNA Quantification Between Replicates

Potential Cause	Recommended Solution
Pipetting Errors	Inaccurate pipetting can introduce significant variability, especially when dealing with small volumes. Ensure your pipettes are calibrated and use proper pipetting techniques. Prepare a master mix for qPCR reactions to minimize pipetting variations between wells.[3]
Inconsistent Sample Processing	Variations in centrifugation speed, time, or temperature can affect the amount of ccf-mtDNA isolated. Standardize your sample processing protocol and ensure all samples are treated identically.
Presence of PCR Inhibitors	Contaminants from the blood sample (e.g., heparin) or the extraction process can inhibit the qPCR reaction. Consider including a PCR inhibitor removal step in your protocol or diluting the DNA template to reduce the inhibitor concentration.[4]
Air Bubbles in qPCR Wells	Air bubbles can interfere with the optical detection of the qPCR instrument. Centrifuge your qPCR plates before running the assay to remove any air bubbles.[4]

Issue 3: Amplification in No-Template Control (NTC) in qPCR

Potential Cause	Recommended Solution
Contamination of Reagents	Contamination of qPCR reagents (master mix, primers, water) with DNA is a common cause of NTC amplification. Use dedicated, sterile equipment and work in a clean environment. Aliquot reagents to prevent contamination of stock solutions.[4]
Primer-Dimer Formation	Primers can sometimes anneal to each other, leading to amplification products in the absence of a template. This is often observed as a late amplification signal with a lower melting temperature in a melt curve analysis.[3] Redesign primers to have a lower propensity for self-dimerization or optimize the annealing temperature of your qPCR.
Carryover Contamination	Amplicon carryover from previous PCR experiments can contaminate your workspace and reagents. Physically separate pre-PCR and post-PCR work areas and use aerosol-resistant pipette tips.

Frequently Asked Questions (FAQs)

Q1: What is the biggest source of interference in ccf-mtDNA assays?

A1: One of the most significant sources of interference is contamination from cellular genomic DNA (gDNA) released from white blood cells during sample collection and processing.[1] Platelets are also a major contributor as they are rich in mitochondria and can artificially inflate ccf-mtDNA levels if not properly removed.[5]

Q2: How can I minimize gDNA contamination?

A2: To minimize gDNA contamination, it is recommended to:

• Use blood collection tubes with stabilizing agents that prevent the lysis of white blood cells.[1]

• Process blood samples as soon as possible after collection.

• Employ a double-centrifugation protocol to effectively remove cells and platelets.[1]

• Avoid freeze-thawing whole blood, as this can cause cell lysis and gDNA release.[1]

Q3: What is the optimal centrifugation protocol for isolating ccf-mtDNA?

A3: A two-step centrifugation process is highly recommended. The first spin at a lower speed (e.g., 600-1,600 x g for 10 minutes) pellets intact cells. The resulting supernatant is then subjected to a second, higher-speed centrifugation (e.g., 10,000-16,000 x g for 10-30 minutes) to pellet mitochondria and other larger extracellular vesicles, leaving smaller vesicles and free-floating DNA in the supernatant.[6][7][8] The specific speeds and times may need to be optimized for your specific application.

Q4: How does hemolysis affect my ccf-mtDNA measurements?

A4: Hemolysis, the rupture of red blood cells, can also lead to the release of cellular DNA from damaged white blood cells, which can interfere with the accurate quantification of ccf-mtDNA.[9][10] Visually inspect your plasma samples for any pink or red discoloration, which indicates hemolysis. Hemolyzed samples may need to be discarded.

Q5: Which DNA extraction kit is best for ccf-mtDNA?

A5: The choice of extraction kit can significantly impact your results. Some column-based kits may not be optimized for the recovery of small DNA fragments like ccf-mtDNA. Studies have shown that methods like phenol-chloroform-isoamylalcohol (PCI) extraction can yield higher amounts of ccf-DNA. However, many commercial kits are available and it is advisable to validate the chosen kit for your specific needs.

Data Summary

Table 1: Comparison of DNA Extraction Methods for ccf-DNA Yield

Extraction Method	Average nDNA Yield (GE/mL)	Average mtDNA Yield (GE/mL)	Purity (260/280 ratio)
Phenol-Chloroform-Isoamylalcohol (PCI)	Higher	Higher	Lower (e.g., 1.06 ± 0.21)
High Pure PCR Template Preparation Kit	Lower	Lower	Higher (e.g., 1.65 ± 0.15)

GE = Genome Equivalents. Data synthesized from a study comparing extraction methods.

Experimental Protocols

Protocol 1: Differential Centrifugation for Plasma Preparation

• Initial Low-Speed Centrifugation:

  • Centrifuge whole blood collected in EDTA or stabilizing tubes at 600 x g for 10 minutes at 4°C to pellet blood cells.[7][11]

  • Carefully transfer the supernatant (plasma) to a new sterile tube without disturbing the buffy coat (the layer of white blood cells).

• Second High-Speed Centrifugation:

  • Centrifuge the plasma at 10,000 x g for 30 minutes at 4°C to pellet mitochondria, platelets, and larger cell debris.[11]

  • The resulting supernatant contains the circulating cell-free mitochondrial DNA. Carefully collect the supernatant for DNA extraction.

Protocol 2: Phenol-Chloroform-Isoamylalcohol (PCI) DNA Extraction

• Sample Preparation:

  • To 50 µL of plasma, add 550 µL of sterile water.

• Phenol-Chloroform-Isoamylalcohol Addition:

  • Add an equal volume of PCI (25:24:1).

  • Vortex vigorously and centrifuge at maximum speed for 1-2 minutes to separate the phases.

• Aqueous Phase Collection:

  • Carefully transfer the upper aqueous phase to a new tube.

• DNA Precipitation:

  • Add 1/10th volume of 3M sodium acetate (B1210297) and 2.5 volumes of ice-cold 100% ethanol (B145695).

  • Incubate at -20°C overnight to precipitate the DNA.

• DNA Pellet Collection:

  • Centrifuge at 12,000 x g for 15 minutes at 4°C to pellet the DNA.

  • Wash the DNA pellet with 70% ethanol and air dry.

• Resuspension:

  • Resuspend the DNA pellet in a suitable buffer (e.g., TE buffer).

Visualizations

Caption: Experimental workflow for ccf-mtDNA analysis.

Caption: Key interference sources and mitigation strategies.

References

• 1. youtube.com [youtube.com]
• 2. dnatech.ucdavis.edu [dnatech.ucdavis.edu]
• 3. azurebiosystems.com [azurebiosystems.com]
• 4. Solis BioDyne | Troubleshooting guide for qPCR [solisbiodyne.com]
• 5. researchgate.net [researchgate.net]
• 6. Isolation of mitochondria from cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for Differential Velocity Centrifugation - Creative Proteomics [creative-proteomics.com]
• 8. Stress and circulating cell-free mitochondrial DNA: A systematic review of human studies, physiological considerations, and technical recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Effect of In Vitro Hemolysis on Measurement of Cell-Free DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mitochondrial DNA isolation kit (ab65321) | Abcam [abcam.com]

"troubleshooting clumping in calcium citrate malate powder"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered by researchers, scientists, and drug development professionals during experiments involving calcium citrate (B86180) malate (B86768) (CCM) powder.

Frequently Asked Questions (FAQs)

Q1: What is calcium citrate malate (CCM)?

Calcium citrate malate (CCM) is a water-soluble calcium supplement.[1] It is a chelated form of calcium, meaning calcium ions are bound to organic acids (citric and malic acid), which enhances its solubility and bioavailability compared to other calcium salts.[2][3] CCM is typically a white to off-white, odorless, fine granular or crystalline powder.[3][4][5]

Q2: What are the common causes of clumping in CCM powder?

Clumping, or caking, in CCM powder is primarily caused by moisture absorption due to its slightly hygroscopic nature.[2][6][7][8] Other contributing factors include:

• High Humidity and Temperature: Exposure to environments with high relative humidity can lead to moisture absorption and subsequent caking.[6][7][8] Temperature fluctuations can also cause moisture migration within the powder.[6][9]

• Particle Size and Shape: Finer particles have a larger surface area, making them more susceptible to moisture absorption and inter-particle attraction, which can lead to clumping.[6]

• Electrostatic Charges: Static electricity generated during handling and processing can cause particles to attract each other and form agglomerates.[6][10]

• Mechanical Compaction: Pressure exerted on the powder during storage and handling can increase particle-to-particle contact and lead to caking.[9][11]

Q3: How does clumping affect experimental outcomes?

Clumping can negatively impact experimental results in several ways:

• Reduced Flowability: Agglomerated powder does not flow freely, leading to inaccuracies in dispensing and weighing.

• Inconsistent Blend Uniformity: Clumps can lead to poor mixing with other components, affecting the homogeneity of the final product.[12]

• Altered Dissolution Rates: Caked powder has a reduced effective surface area, which can slow down dissolution and affect bioavailability.

• Processing Issues: Clumps can block equipment and disrupt manufacturing processes.

Q4: What is the ideal storage condition for CCM powder?

To prevent clumping, CCM powder should be stored in a clean, dry warehouse in its original unopened, airtight containers.[13][14][15] The storage area should be cool and have controlled humidity.

Troubleshooting Guides

Issue 1: Clumping or Caking of CCM Powder

Symptoms:

• The powder is not free-flowing.

• Hard lumps or aggregates are present in the powder.

• Difficulty in scooping or dispensing the powder accurately.

Possible Causes & Solutions:

Possible Cause	Recommended Action
High Moisture Content	Implement stringent moisture control. Store the powder in a desiccator or a controlled humidity environment. Consider using desiccants in the storage container.[16] Determine the moisture content using Karl Fischer titration to ensure it is within the acceptable range.
Inappropriate Storage	Store in airtight containers in a cool, dry place away from direct sunlight and sources of heat.[17] Ensure containers are properly sealed after each use.[7][16]
Particle Size Distribution	Characterize the particle size distribution using laser diffraction. If the powder is too fine, consider using a granulated form of CCM if available and suitable for the application.
Electrostatic Charges	Utilize static control measures such as grounding equipment and using anti-static tools.[6] Maintaining a relative humidity of over 65% can also help dissipate static charges.[6]
Mechanical Compaction	Avoid excessive vibration or pressure on the storage containers. If clumping due to compaction occurs, gentle de-agglomeration through sieving may be necessary.

Troubleshooting Workflow for Clumping

Caption: A logical workflow for troubleshooting clumping in CCM powder.

Experimental Protocols

Protocol 1: Determination of Moisture Content by Karl Fischer Titration

Objective: To quantify the water content in a sample of CCM powder.

Apparatus:

• Karl Fischer Titrator (Volumetric or Coulometric)

• Analytical Balance

• Spatula

• Syringes and needles

• Titration vessel

Reagents:

• Karl Fischer reagent (single or two-component system)

• Anhydrous methanol (B129727) or other suitable solvent

Procedure:

• Add 30 ml of anhydrous methanol to the titration flask.

• Neutralize the solvent with the Karl Fischer reagent until the electrometric endpoint is reached. This removes any residual water in the solvent.

• Accurately weigh a specified quantity of the CCM powder sample.

• Quickly transfer the sample into the titration flask.

• Stir for 1 minute to ensure dissolution or dispersion.

• Titrate the sample with the Karl Fischer reagent to the electrometric endpoint.

• Record the volume of Karl Fischer reagent consumed.

• The instrument's software will typically calculate the water content automatically based on the reagent's titer.

Calculation: Water Content (%) = (Volume of KF reagent consumed (mL) × KF reagent factor (mg/mL)) / (Sample weight (mg)) × 100

Experimental Workflow for Karl Fischer Titration

Caption: Step-by-step workflow for moisture content analysis.

Protocol 2: Particle Size Distribution Analysis by Laser Diffraction

Objective: To determine the particle size distribution of CCM powder.

Apparatus:

• Laser Diffraction Particle Size Analyzer with a dry powder dispersion unit

• Spatula

• Sample tray

Procedure:

• Ensure the instrument is clean and has been calibrated according to the manufacturer's instructions.

• Select an appropriate dispersion pressure. This should be determined experimentally by performing a pressure titration to find a stable "platform" where the particle size measurement does not change significantly with increasing pressure, indicating complete dispersion without particle fracture.[18]

• Place a representative sample of the CCM powder onto the sample tray of the dry powder dispersion unit.

• Initiate the measurement sequence. The instrument will automatically feed the powder into the measurement zone.

• The laser beam passes through the dispersed particles, and the resulting light scattering pattern is measured by the detectors.

• The instrument's software uses an appropriate optical model (e.g., Mie theory) to calculate the particle size distribution from the scattering data.

• The results are typically reported as a volume-based distribution, with parameters such as Dv10, Dv50 (median particle size), and Dv90.

Data Interpretation:

• A narrow particle size distribution is generally desirable for better flowability and consistent dissolution.

• A high percentage of fine particles (low Dv10) may indicate a higher risk of clumping.

Experimental Workflow for Laser Diffraction

Caption: Workflow for particle size analysis using laser diffraction.

Quantitative Data Summary

The following table summarizes typical specification ranges for key physical properties of CCM powder that are relevant to clumping. Note that specific values may vary between suppliers.

Parameter	Typical Specification	Test Method	Relevance to Clumping
Moisture Content (LOD)	8.0% - 13.0%	Karl Fischer Titration	Higher moisture content increases the risk of caking.
pH (3% solution)	4.0 - 8.0	pH meter	Can influence stability and interactions with other components.
Bulk Density (Loose)	Min. 0.50 g/cc	Graduated Cylinder	Lower bulk density may indicate finer particles, which are more prone to clumping.
Particle Size	Min. 95% thru Mesh 20Min. 30% thru Mesh 60	Sieving / Laser Diffraction	Finer particles have a higher tendency to clump.

Data compiled from publicly available product specifications.[13][14]

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. researchgate.net [researchgate.net]
• 3. ulprospector.com [ulprospector.com]
• 4. balchem.com [balchem.com]
• 5. Handling Static Charge in Pharmaceutical Manufacturing | Pharmaguideline [pharmaguideline.com]
• 6. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 7. Laser diffraction for particle sizing | Anton Paar Wiki [wiki.anton-paar.com]
• 8. What Causes Powder Caking? - Jenike & Johanson [jenike.com]
• 9. Impact of Electrostatics on Processing and Product Performance of Pharmaceutical Solids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. How to avoid problems with powder flow? | Palamatic Process [palamaticprocess.com]
• 11. Effects of electrostatic charging on pharmaceutical powder blending homogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmaceuticaljournal.net [pharmaceuticaljournal.net]
• 13. jostchemical.com [jostchemical.com]
• 14. scribd.com [scribd.com]
• 15. qualtechproductsindustry.com [qualtechproductsindustry.com]
• 16. dehum.com [dehum.com]
• 17. bettersizeinstruments.com [bettersizeinstruments.com]
• 18. pharmtech.com [pharmtech.com]

Technical Support Center: Overcoming Taste and Sensory Issues in CCM Fortified Foods

This technical support center provides researchers, scientists, and drug development professionals with practical troubleshooting guides and frequently asked questions (FAQs) to address taste and sensory challenges encountered during the development of foods fortified with Calcium-Caseinate-Microencapsulated (CCM) ingredients.

Frequently Asked Questions (FAQs)

Q1: What are the most common taste and sensory issues associated with CCM fortified foods?

A1: The most frequently reported sensory issues in foods fortified with casein-based ingredients are bitterness, astringency, and a chalky or gritty mouthfeel.[1][2][3][4][5] Additionally, depending on the overall formulation, metallic or soapy off-notes can sometimes be perceived.[6][7] While calcium caseinate itself is often described as having a bland or neutral flavor, the concentration used and interactions with other ingredients can unmask or create undesirable sensory attributes.

Q2: Why does bitterness occur in some CCM fortified products?

A2: Bitterness in casein-based products often arises from the presence of hydrophobic peptides.[8] While the microencapsulation of calcium caseinate is a primary strategy to prevent the release of these peptides and subsequent interaction with taste receptors, factors such as incomplete encapsulation, particle rupture during processing, or slow dissolution in the mouth can still lead to the perception of bitterness.

Q3: What is the root cause of a "chalky" or "gritty" mouthfeel?

A3: A chalky or gritty mouthfeel is typically related to the physical properties of the powder, such as particle size, solubility, and dispersion.[1][4] Poorly soluble or inadequately dispersed CCM particles can be perceived as fine particulates in the mouth, leading to a chalky sensation. This can be influenced by the quality of the protein powder, the liquid-to-powder ratio, and the mixing method.[1][3][4]

Troubleshooting Guides

Issue 1: Bitter Taste or Aftertaste

My CCM fortified beverage has a pronounced bitter aftertaste. What are the potential causes and solutions?

Possible Causes:

• Inadequate Encapsulation: The microencapsulation may not be sufficient to prevent the release of bitter peptides.

• Particle Size Distribution: A wide particle size distribution can lead to inconsistent sensory profiles.

• Ingredient Interactions: Other ingredients in your formulation may be exacerbating the bitterness.

Troubleshooting Steps:

• Optimize Encapsulation Parameters:

  • Review your spray drying process. Adjusting inlet/outlet temperatures and feed flow rate can impact encapsulation efficiency.

  • Consider the use of different wall materials in combination with calcium caseinate, such as maltodextrin (B1146171) or gum arabic, which have been shown to be effective in masking bitterness.

• Incorporate Taste-Masking Agents:

  • Sweeteners: High-intensity sweeteners like sucralose (B1001) can be highly effective at reducing bitterness. Studies on sodium caseinate hydrolysates showed a minimum of 39% bitterness reduction with 0.017% w/w sucralose.[2] Natural sweeteners such as sucrose (B13894) and fructose (B13574) have also proven effective.[9]

  • Flavors: Complementary flavors can help mask bitterness. Vanilla, chocolate, and citrus are commonly used.[2] The rationale is to choose a flavor where a slight bitter note is an expected part of its profile (e.g., the bitterness in citrus).

  • Bitter Blockers: Certain compounds, like adenosine (B11128) 5'-monophosphate (AMP), can act as bitter taste inhibitors.[9]

• Complexation:

  • Cyclodextrins: These molecules can encapsulate bitter compounds, preventing them from interacting with taste receptors. Adding an excess of cyclodextrin (B1172386) to the formulation can suppress bitterness.[10]

Issue 2: Chalky or Gritty Mouthfeel

My high-protein beverage fortified with CCM has a chalky texture. How can I improve the mouthfeel?

Possible Causes:

• Poor Hydration/Dispersion: The CCM powder is not fully dissolving or dispersing in the liquid matrix.

• High Protein Concentration: Excessive protein loading can lead to a chalky consistency.[1]

• Ingredient Quality: The quality of the protein powder itself can contribute to a gritty texture.[3]

Troubleshooting Steps:

• Improve Dispersion and Solubility:

  • Blending Technique: Use a high-shear blender to break down powder agglomerates and ensure thorough mixing. Blending for at least 30-60 seconds is recommended.[1]

  • Temperature: Use cold liquids, as hot liquids can cause protein powders to clump.[1]

  • Order of Addition: Consider pre-blending the CCM powder with other dry ingredients before adding it to the liquid to improve dispersion.

• Adjust Formulation:

  • Liquid-to-Powder Ratio: Experiment with increasing the liquid content to reduce the overall solids concentration.[1]

  • Add Hydrocolloids: Incorporate texturizing agents like xanthan gum or guar (B607891) gum in small amounts to improve smoothness and creaminess.[1]

  • Incorporate Healthy Fats: Adding a source of fat, such as a small amount of vegetable oil or lecithin, can coat the protein particles, leading to a creamier mouthfeel.[4]

• Evaluate Raw Material:

  • Ensure you are using a high-quality calcium caseinate with good solubility characteristics. Different processing methods (e.g., spray-dried vs. roller-dried) can impact the final properties.

Issue 3: Metallic or Soapy Off-Notes

My CCM fortified product has a noticeable metallic/soapy taste. What could be the cause and how do I fix it?

Possible Causes:

• Mineral Interactions: The calcium ions from the calcium caseinate or other added minerals can sometimes contribute to a metallic taste.[11]

• Lipid Oxidation: If your product contains fats, lipid oxidation can produce compounds that impart soapy or metallic off-flavors.

• Processing Equipment: Leaching of metal ions from processing equipment can be a source of metallic taste.[7][12]

Troubleshooting Steps:

• Chelating Agents:

  • Incorporate food-grade chelating agents like citrate (B86180) or phosphates to bind free metal ions and reduce their reactivity and taste perception.

• Antioxidants:

  • If lipid oxidation is suspected, add antioxidants such as tocopherols (B72186) (Vitamin E) or ascorbic acid (Vitamin C) to your formulation.

• Process and Equipment Audit:

  • Ensure all processing equipment is made of food-grade stainless steel and is well-maintained to prevent corrosion.[11]

  • Review your water source, as high iron content in the water can also contribute to a metallic taste.[11]

• Flavor Masking:

  • Citrus flavors can be effective at masking slight metallic notes.

Data Presentation

Table 1: Effectiveness of Various Sweeteners in Reducing Bitterness of Casein Hydrolysates

Masking Agent	Concentration (w/w)	Bitter Compound	% Bitterness Reduction	Reference
Sucralose	0.017%	Sodium Caseinate Hydrolysate	39%	[2]
Sucrose	2.13 M	Denatonium Benzoate	87.0%	[13]
Sorbitol	3.68 M	Urea	84.7%	[13]
Fructose	Not specified	Whey Protein Hydrolysate	Effective Inhibitor	[9]
Sucrose	Not specified	Whey Protein Hydrolysate	Effective Inhibitor	[9]

Note: While some data is for casein hydrolysates or other bitter compounds, the principles of bitterness reduction by sweeteners are broadly applicable.

Experimental Protocols

Protocol 1: Sensory Evaluation of Bitterness Using a Trained Panel

Objective: To quantitatively assess the bitterness intensity of different CCM fortified formulations.

Methodology:

• Panelist Selection and Training:

  • Select 8-12 panelists based on their sensory acuity and ability to describe taste attributes.

  • Train panelists to recognize and scale the intensity of bitterness using standard reference solutions (e.g., caffeine (B1668208) solutions of varying concentrations).

• Sample Preparation:

  • Prepare all CCM fortified beverage samples on the same day under identical conditions.

  • Label each sample with a random 3-digit code.

  • Present approximately 30 mL of each sample to the panelists in identical, odor-free cups.

  • The serving temperature should be standardized and controlled.

• Evaluation Procedure:

  • Panelists should rinse their mouths with purified water and eat a plain cracker before the first sample and between subsequent samples.[14]

  • Present the samples in a randomized order to each panelist.

  • Instruct panelists to taste the sample, hold it in their mouth for 5-10 seconds, and then expectorate.

  • Panelists will then rate the perceived bitterness intensity on a 15-cm line scale anchored with "Not Bitter" at the low end and "Extremely Bitter" at the high end.

• Data Analysis:

  • Measure the distance from the "Not Bitter" anchor to the panelist's mark on the line scale for each sample.

  • Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant differences in bitterness intensity among the samples. Post-hoc tests (e.g., Tukey's HSD) can be used for pairwise comparisons.

Protocol 2: Triangle Test for Detecting Overall Sensory Differences

Objective: To determine if a change in formulation or processing of a CCM fortified product has resulted in a perceivable sensory difference.[14][15]

Methodology:

• Panelist Selection:

  • Use a panel of at least 24-30 individuals. They do not need to be highly trained but should be regular consumers of the product category.

• Sample Preparation:

  • Prepare two batches of the product: the control (A) and the test variable (B).

  • For each panelist, present three coded samples in a randomized order. Two of the samples will be identical, and one will be different (e.g., AAB, ABA, BAA, BBA, BAB, ABB).[16]

• Evaluation Procedure:

  • Instruct panelists to taste each of the three samples from left to right.[16]

  • Ask panelists to identify the "odd" or "different" sample, even if they have to guess.[14]

• Data Analysis:

  • Count the total number of correct identifications.

  • Use a statistical table for triangle tests (or a chi-square test) to determine if the number of correct answers is statistically significant.[16] The probability of choosing the correct sample by chance is 1/3.[16] A statistically significant result indicates that a perceivable difference exists between the control and test products.

Visualizations

Caption: Strategies to mitigate bitterness perception.

Caption: General workflow for sensory evaluation experiments.

References

• 1. shakeplease.com [shakeplease.com]
• 2. researchgate.net [researchgate.net]
• 3. casadesante.com [casadesante.com]
• 4. mofilo.app [mofilo.app]
• 5. reddit.com [reddit.com]
• 6. Sources of soapy off‐flavor in clear acidic whey protein beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metallic Flavour Standard for Sensory Training | FlavorActiV [flavoractiv.com]
• 8. Bitter Peptides YFYPEL, VAPFPEVF, and YQEPVLGPVRGPFPIIV, Released during Gastric Digestion of Casein, Stimulate Mechanisms of Gastric Acid Secretion via Bitter Taste Receptors TAS2R16 and TAS2R38 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Physical Approaches to Masking Bitter Taste: Lessons from Food and Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. help.grainfather.com [help.grainfather.com]
• 12. Guide to beer off-flavors: Metallic - Micet Craft Brewery Equipment [micetcraft.com]
• 13. The effect of sweeteners on bitter taste in young and elderly subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sensory triangle testing, discrimination test at Campden BRI [campdenbri.co.uk]
• 15. fiveable.me [fiveable.me]
• 16. Triangle Test [sensorysociety.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioavailability of Calcium Citrate Malate and Calcium Carbonate

A comprehensive evaluation of calcium supplementation necessitates a thorough understanding of the bioavailability of different calcium salts. This guide provides a detailed comparison of calcium citrate (B86180) malate (B86768) (CCM) and calcium carbonate, two common forms of calcium supplementation. The focus is on quantitative bioavailability data, the experimental methodologies used to obtain this data, and the key factors influencing absorption.

Quantitative Bioavailability Comparison

The bioavailability of calcium from supplements is a critical factor in determining their efficacy. Multiple studies have demonstrated that calcium citrate malate and other citrate-based calcium salts are more readily absorbed than calcium carbonate under various conditions. A meta-analysis of 15 studies involving 184 subjects concluded that calcium citrate is absorbed approximately 22% to 27% better than calcium carbonate, both when taken on an empty stomach and with meals.[1][2][3]

Calcium Salt	Fractional Absorption (%)	Study Conditions	Key Findings	Reference
Calcium Citrate Malate (CCM)	35% - 42%	With a meal	Absorption from CCM can be significantly higher than from calcium carbonate.[4][5]	[4][5]
36.3% - 52%	In fortified orange juice	CCM in fortified beverages shows high bioavailability.	[6]
Calcium Carbonate	22% - 27%	With a meal	Absorption is dependent on gastric acid and is enhanced when taken with food.[4][5][7]	[4][5][7]
Significantly reduced	On an empty stomach	Lack of gastric acid stimulation reduces absorption.[1][7]	[1][7]
Direct Comparison	CCM absorption is 21.6% to 27.2% higher	With and without meals	Meta-analysis results show consistently higher absorption for citrate forms over carbonate.[1][2][3]	[1][2][3]

Factors Influencing Bioavailability

The primary difference in the bioavailability of calcium citrate malate and calcium carbonate lies in their solubility and dependence on gastric acid for absorption.

• Calcium Carbonate: This salt is alkaline and requires an acidic environment to be broken down into ionized calcium, which is the form that can be absorbed by the intestines.[8][9] Consequently, its absorption is significantly enhanced when taken with a meal, as food stimulates the secretion of stomach acid.[6][7][10] In individuals with reduced stomach acid (achlorhydria), which is more common in older adults, or in those taking acid-reducing medications like proton pump inhibitors, the absorption of calcium carbonate is impaired.[7][11]

• Calcium Citrate Malate (CCM): In contrast, CCM is a more soluble form of calcium that does not require an acidic environment for absorption.[9] The citrate and malate components can chelate calcium, keeping it soluble and readily absorbable throughout the intestine.[12] This means CCM can be taken with or without food and is a more suitable option for individuals with compromised gastric acid production.[7][9][11]

Experimental Protocols for Measuring Calcium Bioavailability

Several methods are employed to determine the bioavailability of calcium in humans. The dual-isotope tracer method is considered a highly accurate and precise technique.[[“]][14]

Dual-Isotope Tracer Method

This method allows for the measurement of true fractional calcium absorption, distinguishing between dietary calcium absorption and endogenous fecal calcium excretion.[14]

• Isotope Preparation and Administration: Two different stable (non-radioactive) isotopes of calcium are used, for example, 44Ca and 42Ca.

• Oral and Intravenous Dosing: One isotope (e.g., 44Ca) is administered orally with the calcium supplement being tested. Simultaneously or within a short time frame, the second isotope (e.g., 42Ca) is administered intravenously.[15]

• Sample Collection: Urine is collected over a 24-hour period following the administration of the isotopes.[15] Blood samples may also be collected at specific time points.[[“]]

• Isotope Ratio Analysis: The ratio of the two isotopes in the collected urine or blood samples is measured using mass spectrometry.

• Calculation of Fractional Absorption: The fractional absorption of the oral calcium dose is calculated by comparing the ratio of the oral isotope to the intravenous isotope in the collected samples. The intravenous dose serves as a reference for 100% absorption into the bloodstream.

Caption: Workflow of a Dual-Isotope Tracer Bioavailability Study.

Caption: Factors Influencing Bioavailability of CCM vs. Calcium Carbonate.

Conclusion for Drug Development and Research

For researchers and professionals in drug development, the choice between calcium citrate malate and calcium carbonate for supplementation or fortification is significant. While calcium carbonate is a more cost-effective option with a higher percentage of elemental calcium by weight (40% vs. ~21-24% in citrate forms), its variable absorption profile presents a considerable drawback.[9][11]

Calcium citrate malate offers a more consistent and superior bioavailability, particularly in populations with compromised gastric acid secretion.[4][16] Its acid-independent absorption makes it a more reliable calcium source, ensuring more predictable calcium uptake.[7][9] These characteristics make CCM a preferred candidate for formulations targeting older adults, individuals on acid-suppressing medications, and for products where consumption with meals cannot be guaranteed. The enhanced bioavailability of CCM suggests that a lower dose may be required to achieve the same level of calcium absorption as a higher dose of calcium carbonate, a factor that could be crucial in formulation design and patient compliance.

References

• 1. Meta-analysis of calcium bioavailability: a comparison of calcium citrate with calcium carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 4. altmedrev.com [altmedrev.com]
• 5. researchgate.net [researchgate.net]
• 6. 12.22 Calcium Bioavailability | Nutrition Flexbook [courses.lumenlearning.com]
• 7. droracle.ai [droracle.ai]
• 8. Calcium Carbonate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Calcium - Health Professional Fact Sheet [ods.od.nih.gov]
• 11. Calcium Citrate vs. Calcium Carbonate: Which Supplement Is Best? - GoodRx [goodrx.com]
• 12. wbcil.com [wbcil.com]
• 13. consensus.app [consensus.app]
• 14. Methodological considerations in measuring human calcium absorption: relevance to study the effects of inulin-type fructans | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 15. Calcium Absorption in Infants and Small Children: Methods of Determination and Recent Findings [mdpi.com]
• 16. Comparative absorption of calcium sources and calcium citrate malate for the prevention of osteoporosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Calcium Citrate Malate and Calcium Citrate for Researchers and Drug Development Professionals

An in-depth guide to the physicochemical properties, bioavailability, and clinical implications of two leading calcium supplements.

For researchers, scientists, and professionals in drug development, the selection of an appropriate calcium salt for supplementation or fortification is a critical decision, hinging on factors such as bioavailability, solubility, and patient tolerance. This guide provides a comprehensive comparative study of two highly regarded organic calcium salts: Calcium Citrate (B86180) Malate (B86768) (CCM) and Calcium Citrate (CC). By examining their chemical properties, absorption mechanisms, and performance in clinical studies, this document aims to equip specialists with the necessary data to make informed choices in their research and development endeavors.

Physicochemical Properties and Elemental Calcium Content

Calcium Citrate Malate is a complex salt synthesized from calcium carbonate, citric acid, and malic acid.[1] Its composition can be variable.[2] In contrast, Calcium Citrate is the calcium salt of citric acid. A key differentiator between various calcium supplements is their elemental calcium content, which is the actual amount of calcium available to the body.[3][4]

Calcium Citrate typically contains about 21% elemental calcium by weight.[3][4][5][6][7] This means that 1,000 mg of calcium citrate provides 210 mg of elemental calcium.[3] Calcium Citrate Malate's elemental calcium content is in a similar range, generally between 20% and 24% by dry weight.[1][8][9] Some sources state it contains approximately 23.7% elemental calcium.[1]

Comparative Bioavailability and Absorption

The bioavailability of a calcium supplement refers to the fraction of ingested calcium that is absorbed and becomes available for metabolic processes. Studies suggest that Calcium Citrate Malate often exhibits superior bioavailability compared to Calcium Citrate, particularly in certain populations.

Fractional absorption studies have shown that the absorption of Calcium Citrate Malate can be as high as 42%.[10] In comparison, a meta-analysis of 15 studies indicated that calcium absorption from calcium citrate was approximately 22% to 27% higher than from calcium carbonate, whether taken with or without food.[5][11] While direct head-to-head comparisons in the same study are less common, the available data suggests a potential advantage for CCM. For instance, some studies suggest CCM is better absorbed than plain calcium citrate, especially in individuals with low vitamin D levels.[1]

One of the key advantages of both Calcium Citrate and Calcium Citrate Malate over other forms like calcium carbonate is that their absorption is less dependent on stomach acid.[5][12] This makes them a suitable option for individuals with achlorhydria (low stomach acid) or those taking acid-reducing medications.[5][9] However, taking any calcium supplement with food generally enhances absorption.[6][12] For optimal absorption, it is recommended to take calcium supplements in doses of 500 mg or less at a time.[5][12]

Table 1: Quantitative Comparison of Calcium Citrate Malate and Calcium Citrate

Feature	Calcium Citrate Malate (CCM)	Calcium Citrate (CC)	Key Citations
Elemental Calcium Content	~20-24%	~21%	[1][3][4][5][6][7][8][9]
Bioavailability (Fractional Absorption)	Can be up to 42%	Generally considered highly bioavailable, with some studies suggesting ~22-27% greater absorption than calcium carbonate	[5][10][11]
Solubility	Water-soluble	Sparingly soluble in water, but solubility increases in acidic environments	[2][6]
Absorption with/without Food	Can be taken with or without food	Can be taken with or without food, but absorption is generally better with food	[1][5][12]
Dependence on Stomach Acid	Low	Low	[9][12]

Intestinal Calcium Absorption Pathways

The absorption of calcium in the small intestine occurs through two primary pathways: the transcellular and paracellular pathways. The selection and efficiency of these pathways are influenced by factors such as luminal calcium concentration and the presence of transporters and binding proteins.

• Transcellular Pathway: This is an active, saturable process that occurs primarily in the duodenum. It involves the entry of calcium ions into the enterocyte through specific channels, binding to intracellular proteins like calbindin for transport across the cell, and finally extrusion into the bloodstream via pumps on the basolateral membrane. This pathway is tightly regulated by vitamin D.

• Paracellular Pathway: This is a passive, non-saturable process that occurs throughout the small intestine. Calcium ions move between the enterocytes through tight junctions, driven by the electrochemical gradient. This pathway becomes more significant at higher luminal calcium concentrations.

The superior solubility of Calcium Citrate Malate and Calcium Citrate, especially in a neutral pH environment, is thought to contribute to a greater availability of ionized calcium for absorption through both pathways compared to less soluble salts.

Intestinal calcium absorption pathways.

Experimental Protocols for Measuring Calcium Absorption

The assessment of calcium bioavailability is crucial for comparing different calcium supplements. Two widely accepted methods are the dual-isotope tracer method and the oral calcium load test.

Dual-Isotope Tracer Method

This method is considered the gold standard for measuring fractional calcium absorption. It involves the simultaneous administration of two different isotopes of calcium, one orally and one intravenously.

Detailed Methodology:

• Subject Preparation: Subjects typically undergo a period of dietary stabilization, consuming a diet with a fixed calcium content for several days prior to the study.[13] An overnight fast is usually required before the test.[14]

• Isotope Administration:

  • An oral dose of a calcium isotope (e.g., ⁴⁴Ca or ⁴⁵Ca) is administered, often mixed with a carrier meal or beverage.[14][15]

  • Simultaneously or shortly after, an intravenous dose of a different calcium isotope (e.g., ⁴²Ca or ⁴⁷Ca) is given.[15][16]

• Sample Collection: Urine and/or blood samples are collected over a specified period, typically 24 hours.[13][16]

• Isotope Analysis: The ratio of the two isotopes in the collected samples is determined using techniques like mass spectrometry or gamma counting.[15][16]

• Calculation of Fractional Absorption: The fractional calcium absorption is calculated as the ratio of the oral isotope to the intravenous isotope recovered in the urine or plasma.[13]

Dual-isotope tracer method workflow.

Oral Calcium Load Test

The oral calcium load test is a simpler, though less precise, method for assessing calcium absorption. It measures the urinary calcium excretion in response to a defined oral calcium load.

Detailed Methodology:

• Subject Preparation: Subjects are placed on a low-calcium diet for a few days before the test and are required to fast overnight.[17][18]

• Baseline Measurement: A baseline (fasting) urine sample is collected to measure the initial calcium and creatinine (B1669602) levels.[17]

• Calcium Administration: A standardized oral dose of elemental calcium (e.g., 1 gram) is administered.[18]

• Post-Load Urine Collection: Urine is collected at timed intervals (e.g., 2 and 4 hours) after the calcium load.[17]

• Analysis: The concentration of calcium and creatinine in the urine samples is measured. The change in the urinary calcium-to-creatinine ratio from baseline is used as an index of calcium absorption.

Conclusion

Both Calcium Citrate Malate and Calcium Citrate are highly bioavailable forms of calcium that offer advantages over less soluble salts, particularly in individuals with compromised gastric acid secretion. The available evidence suggests that Calcium Citrate Malate may have a slight edge in terms of overall bioavailability. The choice between these two forms for research or product development may depend on specific formulation requirements, target population characteristics, and cost considerations. The experimental protocols outlined in this guide provide a framework for conducting rigorous comparative studies to further elucidate the performance of these and other calcium supplements.

References

• 1. wbcil.com [wbcil.com]
• 2. Calcium citrate malate - Wikipedia [en.wikipedia.org]
• 3. reference.medscape.com [reference.medscape.com]
• 4. Calcium and calcium supplements: Achieving the right balance - Mayo Clinic [mayoclinic.org]
• 5. Comparison of Common Calcium Supplements | AAFP [aafp.org]
• 6. panoramaortho.com [panoramaortho.com]
• 7. Articles :: The Health Plan [healthplan.org]
• 8. wbcil.com [wbcil.com]
• 9. lohmann-minerals.com [lohmann-minerals.com]
• 10. altmedrev.com [altmedrev.com]
• 11. Meta-analysis of calcium bioavailability: a comparison of calcium citrate with calcium carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Calcium - Health Professional Fact Sheet [ods.od.nih.gov]
• 13. A Simple Single Serum Method to Measure Fractional Calcium Absorption using Dual Stable Isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. A simple method for measurement of intestinal calcium absorption in humans by double-isotope technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A novel dual radio- and stable-isotope method for measuring calcium absorption in humans: comparison with the whole-body radioisotope retention method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Evaluation of an inexpensive calcium absorption index in healthy older men and women - PMC [pmc.ncbi.nlm.nih.gov]
• 18. oc.lm.ehu.es [oc.lm.ehu.es]

A Comparative Guide to In Vitro Models for Assessing Curcumin Absorption

For Researchers, Scientists, and Drug Development Professionals

Curcumin (B1669340) (CCM), the active compound in turmeric, has garnered significant attention for its potential therapeutic benefits. However, its notoriously low oral bioavailability presents a major hurdle for clinical applications. Overcoming this challenge necessitates robust and reliable in vitro models to screen and validate novel formulations and delivery systems designed to enhance CCM absorption. This guide provides a comparative overview of commonly employed in vitro models for evaluating CCM absorption, complete with experimental data, detailed protocols, and visual workflows to aid in model selection and experimental design.

At a Glance: Comparison of In Vitro Models for Curcumin Absorption

The selection of an appropriate in vitro model is contingent on the specific research question, desired throughput, and the balance between physiological relevance and experimental complexity. Below is a summary of key performance indicators for various models.

Model	Primary Application	Key Parameter(s)	Throughput	Physiological Relevance	Cost
Caco-2 Cell Monolayer	Permeability screening, transport mechanism studies	Apparent Permeability (Papp), Efflux Ratio (ER)	Low to Medium	High (mimics human intestinal epithelium, expresses transporters and enzymes)	High
Parallel Artificial Membrane Permeability Assay (PAMPA)	Passive permeability screening	Effective Permeability (Pe)	High	Low (non-cellular, models passive diffusion only)	Low
Reverted Gut Sac	General absorption and metabolism studies	Percentage of absorption, metabolic stability	Low	Medium (ex vivo, retains intestinal tissue architecture and some metabolic activity)	Medium
In Situ Intestinal Perfusion	Regional absorption studies, transport kinetics	Absorption Rate Constant (Ka), Permeability (Peff)	Low	High (in vivo-like, maintains blood and nerve supply)	High

Quantitative Performance Data

The following tables summarize quantitative data for curcumin absorption across different in vitro models as reported in various studies. These values can vary based on experimental conditions such as CCM concentration, formulation, and specific protocol variations.

Table 1: Curcumin Permeability in Caco-2 Cell Monolayers

Curcumin Concentration	Formulation	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)	Citation
5 µg/mL	Solution	-	-	[1][2]
10 µg/mL	Solution	-	>1	[1][2]
>10 µg/mL	Solution	-	Involved active transport	[1][2]
10 µM	Phytosome	Equivalent to Turmerone/Piperine formula	Reduced in Turmerone/Piperine formula	[3]
10 µM	Turmerone/Piperine	Equivalent to Phytosome formula	Reduced	[3]
25 µM	Solution	1.13 ± 0.11	1.31	[4]
Micellar Formulation	Nanoscaled micelles	2.11	-	[5]
Native Curcumin	Solution	0.56	-	[5]

Table 2: Curcumin Absorption in Reverted Gut Sac and In Situ Intestinal Perfusion Models

Model	Curcumin Concentration	Absorption Rate/Percentage	Key Findings	Citation
Reverted Gut Sac (Rat)	5 µg/mL	Highest absorption rate	Absorption is concentration-dependent and suggests active transport.	[1]
Reverted Gut Sac (Rat)	10 µg/mL	Medium absorption rate	[1]
Reverted Gut Sac (Rat)	20 µg/mL	Lowest absorption rate	[1]
In Situ Intestinal Perfusion (Rat)	3.43–6.84 μg/mL	Increased with concentration	Active transport mechanism involved.	[6]
In Situ Intestinal Perfusion (Rat)	>6.84 μg/mL	Decreased with concentration	Saturation of transport mechanisms.	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of in vitro absorption studies. Below are outlines of the key experimental protocols.

Caco-2 Cell Monolayer Assay

The Caco-2 cell line, derived from human colon adenocarcinoma, differentiates into a monolayer of polarized enterocytes that form tight junctions, mimicking the intestinal barrier.[5]

• Cell Culture: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity: The integrity of the cell monolayer is assessed by measuring the transepithelial electrical resistance (TEER) and by evaluating the permeability of a paracellular marker like Lucifer yellow.

• Transport Experiment:

  • The culture medium is replaced with a transport buffer (e.g., Hanks' Balanced Salt Solution - HBSS).

  • The curcumin formulation is added to the apical (AP) side (donor compartment), and the basolateral (BL) side (receiver compartment) is filled with fresh transport buffer.

  • Samples are collected from the basolateral side at various time points and from the apical side at the end of the experiment.

• Quantification: The concentration of curcumin in the collected samples is quantified using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC).[1]

• Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the flux of the compound across the monolayer, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment. The efflux ratio is calculated by dividing the Papp value from the basolateral-to-apical direction by the Papp value from the apical-to-basolateral direction. An efflux ratio greater than 2 suggests the involvement of active efflux transporters.[3]

Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a high-throughput, non-cell-based assay that predicts passive transcellular permeability.

• Membrane Preparation: A filter plate is coated with a solution of lipids (e.g., lecithin) in an organic solvent (e.g., dodecane) to form an artificial membrane.[7]

• Assay Setup: The filter plate (donor compartment) is placed in a receiver plate containing buffer.

• Permeability Assessment: A solution of the curcumin formulation is added to the donor wells. The plate assembly is incubated for a specific period.

• Quantification: The concentration of curcumin in both the donor and receiver wells is determined.

• Data Analysis: The effective permeability (Pe) is calculated.

Reverted Gut Sac Technique

This ex vivo method utilizes a segment of the small intestine from a sacrificed animal (typically a rat).

• Tissue Preparation: A segment of the small intestine is removed, flushed with saline, and carefully everted (turned inside out).[8]

• Sac Formation: One end of the everted segment is ligated, and the sac is filled with a known volume of buffer. The other end is then ligated to form a sealed sac.

• Incubation: The sac is incubated in a temperature-controlled, oxygenated buffer containing the curcumin formulation.

• Sample Collection: After incubation, the concentration of curcumin is measured in the serosal (internal) and mucosal (external) fluids.

• Data Analysis: The percentage of absorption is calculated based on the amount of curcumin that has traversed the intestinal tissue into the serosal fluid.

In Situ Intestinal Perfusion

This technique is a more physiologically relevant model that is performed in a living, anesthetized animal.

• Surgical Preparation: Anesthetize the animal and expose the small intestine through a midline incision.

• Intestinal Cannulation: Cannulate a segment of the intestine at both ends without disrupting the blood supply.[1][9]

• Perfusion: Perfuse the intestinal segment with a solution containing curcumin at a constant flow rate.

• Sample Collection: Collect the perfusate exiting the intestinal segment at different time intervals.

• Data Analysis: The absorption rate constant (Ka) and effective permeability (Peff) are calculated by measuring the disappearance of curcumin from the perfusate.[10]

Visualizing the Pathways and Processes

Diagrams generated using Graphviz provide a clear visual representation of the complex biological pathways and experimental workflows involved in curcumin absorption studies.

Curcumin Intestinal Absorption and Efflux Pathway

Caption: Curcumin absorption involves passive diffusion and active efflux by transporters like P-gp.

Caco-2 Permeability Assay Workflow

Caption: Workflow of the Caco-2 cell monolayer permeability assay.

Reverted Gut Sac Experimental Workflow

Caption: Experimental workflow for the reverted gut sac technique.

Conclusion

The validation of in vitro models is paramount for accurately predicting the in vivo absorption of curcumin. The Caco-2 cell model, while being lower in throughput, offers high physiological relevance by accounting for both passive and active transport mechanisms. In contrast, PAMPA provides a rapid, high-throughput screen for passive permeability. Ex vivo models like the reverted gut sac and in situ intestinal perfusion offer a bridge between in vitro and in vivo studies, retaining more of the complex intestinal architecture and function. The choice of model should be guided by the specific research objectives, with an understanding of the inherent advantages and limitations of each. For a comprehensive understanding of curcumin absorption, a combination of these models is often most effective, with high-throughput screening using PAMPA followed by more detailed mechanistic studies in Caco-2 cells and further validation in ex vivo or in vivo models.

References

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. restorativemedicine.org [restorativemedicine.org]
• 4. researchgate.net [researchgate.net]
• 5. Transepithelial Transport of Curcumin in Caco-2 Cells Is significantly Enhanced by Micellar Solubilisation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. Enhanced Permeability of Etoposide across Everted Sacs of Rat Small Intestine by Vitamin E-TPGS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Absorption mechanism of three curcumin constituents through in situ intestinal perfusion method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Curcumin Regulates Colon Cancer by Inhibiting P-Glycoprotein in In-situ Cancerous Colon Perfusion Rat Model - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Calcium Citrate Malate and Other Organic Calcium Salts for Researchers and Drug Development Professionals

Introduction

Calcium is a critical mineral for numerous physiological processes, most notably bone mineralization. Effective calcium supplementation is a cornerstone in the prevention and treatment of osteoporosis and other conditions related to calcium deficiency. For researchers, scientists, and drug development professionals, the choice of calcium salt in formulations is a critical decision, hinging on factors such as bioavailability, solubility, and patient tolerance. This guide provides a comprehensive comparison of Calcium Citrate (B86180) Malate (CCM) with other organic calcium salts, including calcium gluconate, calcium lactate, and calcium ascorbate, supported by experimental data and detailed methodologies.

Performance Comparison of Organic Calcium Salts

Calcium Citrate Malate (CCM) is a well-regarded organic calcium salt known for its high bioavailability.[1][2] Unlike calcium carbonate, which requires an acidic environment for optimal absorption, CCM can be taken with or without food.[2][3] Studies have consistently shown that organic calcium salts, in general, tend to have better solubility and absorption profiles compared to inorganic forms like calcium carbonate.

Quantitative Data Summary

The following table summarizes key performance indicators for Calcium Citrate Malate and other organic calcium salts based on available clinical and preclinical data. It is important to note that direct head-to-head clinical trials for all these salts are limited, and some data is extrapolated from studies with similar compounds.

Calcium Salt	Elemental Calcium (%)	Fractional Absorption (%)	Key Findings from Studies
Calcium Citrate Malate (CCM)	~21-26%	~35-42%	Consistently demonstrates high bioavailability, often superior to calcium carbonate.[3][4] Its absorption is independent of gastric acid.[3]
Calcium Citrate	~21%	~22-30%	A meta-analysis showed that calcium citrate absorption is approximately 22-27% higher than calcium carbonate, both with and without meals.[5][6][7]
Calcium Gluconate	~9%	~27% (in one study)	Generally considered to have acceptable bioavailability, though it contains a lower percentage of elemental calcium, requiring larger doses.[8] One study showed a maximum increase in total serum calcium of 5.8% after ingestion.[9]
Calcium Lactate	~13%	Data limited in direct comparison to CCM	Often used in food fortification; considered to have reasonable bioavailability.
Calcium Lactate Gluconate	Variable	~25% (in one study)	A study comparing it to calcium citrate found a slightly lower but not statistically significant difference in absorption.
Calcium Ascorbate	~10%	Data limited in direct comparison to CCM	Often included in supplements for its vitamin C content; specific data on its calcium bioavailability in comparative human trials is not readily available.

Experimental Protocols

Understanding the methodologies behind the data is crucial for critical evaluation. Below are detailed protocols for key experiments used to assess calcium bioavailability.

Dual-Isotope Method for Measuring Fractional Calcium Absorption in Humans

This is considered a gold-standard method for accurately determining the fraction of ingested calcium that is absorbed by the body.

Objective: To measure the fractional absorption of calcium from a specific calcium salt.

Methodology:

• Subject Preparation: Healthy volunteers are typically recruited and may undergo a period of dietary stabilization, consuming a diet with a known and consistent amount of calcium.

• Isotope Administration:

  • Oral Isotope: A known dose of the calcium salt under investigation is administered orally, labeled with a stable or radioactive calcium isotope (e.g., ⁴⁴Ca or ⁴⁵Ca).

  • Intravenous Isotope: Simultaneously or within a short timeframe, a different calcium isotope (e.g., ⁴²Ca or ⁴⁷Ca) is administered intravenously. This isotope serves as a reference for 100% bioavailability.

• Sample Collection: Blood and/or urine samples are collected at timed intervals over a 24-hour period.

• Analysis: The ratio of the oral isotope to the intravenous isotope is measured in the collected samples using techniques like mass spectrometry or gamma counting.

• Calculation: The fractional calcium absorption is calculated by comparing the proportion of the oral isotope that appears in the circulation to the proportion of the intravenous isotope.

Caption: Workflow of a dual-isotope study for calcium absorption.

Caco-2 Cell Permeability Assay

This in vitro method is widely used in drug development to predict the intestinal absorption of various compounds, including mineral salts.

Objective: To assess the transport of calcium from different salt forms across a monolayer of human intestinal cells.

Methodology:

• Cell Culture: Caco-2 cells, a human colon adenocarcinoma cell line that differentiates to form a polarized monolayer resembling the intestinal epithelium, are seeded onto semi-permeable filter supports in a transwell plate. The cells are cultured for approximately 21 days to allow for differentiation and the formation of tight junctions.

• Monolayer Integrity Check: The integrity of the Caco-2 cell monolayer is verified by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment:

  • The calcium salt solution is added to the apical (upper) chamber of the transwell, which represents the intestinal lumen.

  • A transport buffer is added to the basolateral (lower) chamber, representing the bloodstream.

  • The plate is incubated at 37°C.

• Sample Analysis: At predetermined time points, samples are taken from the basolateral chamber and the concentration of calcium is measured using methods like atomic absorption spectroscopy or inductively coupled plasma mass spectrometry (ICP-MS).

• Permeability Calculation: The apparent permeability coefficient (Papp) is calculated to quantify the rate of calcium transport across the cell monolayer.

Signaling Pathways in Intestinal Calcium Absorption

The absorption of calcium in the small intestine is a complex process involving both transcellular and paracellular pathways. The transcellular pathway is saturable and regulated by vitamin D, and it is the primary route for calcium absorption when dietary intake is low.

The key molecular players in the vitamin D-regulated transcellular pathway are:

• Transient Receptor Potential Vanilloid 6 (TRPV6): An epithelial calcium channel located on the apical membrane of enterocytes that facilitates the entry of calcium from the intestinal lumen into the cell.

• Calbindin-D9k: An intracellular calcium-binding protein that shuttles calcium across the enterocyte from the apical to the basolateral membrane, buffering intracellular calcium levels.

• Plasma Membrane Ca²⁺-ATPase (PMCA1b): A calcium pump located on the basolateral membrane that actively extrudes calcium from the enterocyte into the bloodstream.

Caption: Transcellular pathway of intestinal calcium absorption.

The selection of an appropriate organic calcium salt for research and drug development requires careful consideration of its bioavailability and the methodologies used to determine it. Calcium Citrate Malate stands out for its consistently high absorption, which is not dependent on gastric acidity. While direct comparative human clinical trial data against all other organic calcium salts is not extensive, the available evidence suggests that organic salts, in general, offer advantages over inorganic forms. The experimental protocols and signaling pathway information provided in this guide offer a framework for evaluating existing data and designing future studies to further elucidate the comparative efficacy of different calcium formulations.

References

• 1. aor.ca [aor.ca]
• 2. wbcil.com [wbcil.com]
• 3. decamin.dk [decamin.dk]
• 4. scispace.com [scispace.com]
• 5. Meta-analysis of calcium bioavailability: a comparison of calcium citrate with calcium carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Bioavailability and Solubility of Different Calcium-Salts as a Basis for Calcium Enrichment of Beverages [scirp.org]

The Enduring Efficacy of Calcium Citrate Malate: A Comparative Guide for Researchers

A comprehensive analysis of long-term clinical data reveals the superior bioavailability and bone health benefits of calcium citrate (B86180) malate (B86768) (CCM) supplementation compared to other calcium forms, particularly in key demographics. This guide provides an in-depth comparison, supported by experimental data and detailed methodologies, for researchers, scientists, and drug development professionals.

Calcium citrate malate, a soluble complex of calcium, citric acid, and malic acid, has consistently demonstrated a significant advantage in promoting bone health. Its enhanced absorption, even in individuals with low stomach acid, sets it apart from the more commonly used calcium carbonate.[1] This guide synthesizes the findings from pivotal long-term studies to offer a clear perspective on the efficacy of CCM.

Comparative Efficacy of Calcium Supplementation: A Quantitative Overview

Long-term clinical trials have provided robust evidence supporting the efficacy of calcium citrate malate in improving bone mineral density (BMD) and potentially reducing fracture risk. The following tables summarize the key quantitative outcomes from seminal studies comparing CCM with calcium carbonate and placebo.

Table 1: Impact of Calcium Supplementation on Bone Mineral Density in Postmenopausal Women

Study	Participant Group	Intervention	Duration	Change in Bone Mineral Density (% per year)
Dawson-Hughes et al. (1990)	Late postmenopausal women with low dietary calcium (<400 mg/day)	Calcium Citrate Malate (500 mg/day elemental Ca)	2 years	Spine: +1.03%, Femoral Neck: +1.05%, Radius: +1.05%
Calcium Carbonate (500 mg/day elemental Ca)	2 years	Spine: -2.54%, Femoral Neck: +0.08%, Radius: +0.24%
Placebo	2 years	Spine: -2.85%, Femoral Neck: -2.11%, Radius: -2.33%

Source: Dawson-Hughes et al., 1990[2]

Table 2: Efficacy of Calcium Supplementation on Bone Mineral Density in Children

Study	Participant Group	Intervention	Duration	Mean Difference in BMD Increase (Supplement vs. Placebo)
Johnston et al. (1992)	Prepubertal identical twins	Calcium Citrate Malate (1000 mg/day elemental Ca)	3 years	Midshaft Radius: 5.1%, Distal Radius: 3.8%, Lumbar Spine: 2.8%

Source: Johnston et al., 1992[3]

Unraveling the Experimental Framework: Methodologies of Key Clinical Trials

The robust findings supporting calcium citrate malate's efficacy are grounded in meticulously designed clinical trials. Understanding the experimental protocols is crucial for interpreting the data accurately.

Experimental Protocol: Dawson-Hughes et al. (1990) - Calcium Supplementation in Postmenopausal Women

• Study Design: A two-year, double-blind, placebo-controlled, randomized trial.[2]

• Participants: 301 healthy postmenopausal women, stratified by dietary calcium intake (<400 mg/day or 400-650 mg/day).[2]

• Intervention: Participants were randomly assigned to one of three groups:

  • Calcium Citrate Malate (500 mg elemental calcium per day)

  • Calcium Carbonate (500 mg elemental calcium per day)

  • Placebo[2]

• Outcome Measures: Bone mineral density was measured at the spine, femoral neck, and radius at baseline and annually for two years using dual-photon absorptiometry.

• Statistical Analysis: Analysis of variance was used to compare the changes in bone density among the three groups.

Experimental Protocol: Johnston et al. (1992) - Calcium Supplementation in Children

• Study Design: A three-year, double-blind, placebo-controlled trial.[3]

• Participants: 70 pairs of identical twins (aged 6 to 14 years). One twin in each pair was randomly assigned to the treatment group and the other to the placebo group.[3]

• Intervention:

  • Treatment Group: 1000 mg of elemental calcium per day as calcium citrate malate.[3]

  • Placebo Group: A placebo tablet.[3]

• Outcome Measures: Bone mineral density was measured at the radius, hip, and spine using single-photon and dual-energy X-ray absorptiometry at baseline and at regular intervals over the three years.[3]

• Statistical Analysis: The differences in the change in bone mineral density between the supplemented and placebo twins were analyzed.

Visualizing the Mechanisms: Signaling Pathways and Experimental Workflow

To further elucidate the biological processes and research methodologies, the following diagrams, created using the DOT language, illustrate a key signaling pathway and a generalized experimental workflow.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. A controlled trial of the effect of calcium supplementation on bone density in postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calcium supplementation and increases in bone mineral density in children - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Dissolution Dynamics of Calcium Carbonate-Mineral (CCM) Sources: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the dissolution profile of calcium carbonate-mineral (CCM) sources is paramount for ensuring optimal bioavailability and efficacy of supplements and pharmaceutical formulations. This guide provides a comparative analysis of dissolution profiles from various CCM sources, supported by experimental data and detailed methodologies.

In vitro dissolution is a critical indicator of the potential in vivo absorption of calcium.[1] Studies reveal a wide variation in the dissolution rates among different commercially available calcium carbonate preparations.[2][3] This variability can be attributed to several factors, including the chemical source of the calcium carbonate (e.g., oyster shell, chemical precipitate, eggshell), the presence of fillers, and the crystalline structure of the material.[1][2][4]

Comparative Dissolution Profiles

The dissolution performance of CCM from various natural and synthetic sources exhibits significant differences. The following table summarizes the percentage of calcium carbonate dissolved at different time points in a simulated gastric fluid (0.1 M HCl), a common in vitro testing medium.

CCM Source	% Dissolved at 10 min	% Dissolved at 30 min	% Dissolved at 60 min	% Dissolved at 90 min	Reference
Chicken Eggshell (before incubation)	-	>75%	-	-	[1]
Chicken Eggshell (after incubation)	-	>75%	-	-	[1]
Precipitated CaCO₃	-	<75%	-	-	[1]
Oyster Shell (Preparation A)	-	Poor Dissolution	-	-	[1]
Oyster Shell (Preparation B)	-	Poor Dissolution	-	-	[1]
Commercial Tablet 1 (500 mg)	~40%	~60%	~75%	~85%	[5]
Commercial Tablet 2 (1000 mg)	~30%	~50%	~65%	~75%	[5]

Note: "Poor Dissolution" indicates a significantly lower rate of dissolution compared to other sources, as stated in the reference, though specific percentages were not provided. The data for commercial tablets is estimated from the provided dissolution profile graphs.

Research has shown that chicken eggshells exhibit good dissolution characteristics, with over 75% dissolving within 30 minutes.[1] In contrast, some oyster shell-derived calcium carbonate supplements have been characterized by poor dissolution.[1] A study on 27 commercial calcium carbonate supplements found a wide range of dissolution, with 67% of the preparations being less than 33% dissolved after 30 minutes.[2] After 90 minutes, 63% of these preparations were still less than 50% dissolved.[2]

Key Factors Influencing Dissolution

The dissolution of calcium carbonate is a complex process influenced by several factors. The crystalline structure, or polymorphic form, of CaCO₃ plays a significant role.[4] The three main polymorphs are calcite, aragonite, and vaterite.[4] Vaterite is generally more soluble than calcite and aragonite.[4]

Other critical factors include:

• pH of the medium: Calcium carbonate dissolution is highly dependent on pH, with increased solubility in acidic environments.[6]

• Presence of other ions: Ions such as magnesium (Mg²⁺) and sulfate (B86663) (SO₄²⁻) can increase the solubility of calcium carbonate.[6][7]

• Particle size and surface area: Smaller particle sizes and larger surface areas generally lead to faster dissolution.

• Excipients and Fillers: In tablet formulations, fillers can negatively impact dissolution.[2]

• Agitation/Stirring Speed: The rate of stirring in the dissolution medium can affect the diffusion of dissolved species and influence the overall rate.[8]

Experimental Protocols

The in vitro dissolution of calcium carbonate is typically evaluated using methods outlined in pharmacopeias, such as the United States Pharmacopeia (USP).

Standard Dissolution Test (based on USP methodology):

• Apparatus: USP Apparatus 2 (Paddle method).[9][10]

• Dissolution Medium: 900 mL of 0.1 M Hydrochloric Acid (HCl), to simulate gastric fluid.[1][10]

• Temperature: 37°C.[1][9]

• Paddle Speed: 75 rpm.[1][10]

• Procedure:

  • The calcium carbonate sample (tablet or powder) is placed in the dissolution vessel containing the pre-warmed medium.

  • The paddle is rotated at the specified speed.

  • Aliquots (e.g., 5 mL) of the dissolution medium are withdrawn at predetermined time intervals (e.g., 10, 30, 60, 90 minutes).[1]

  • The withdrawn samples are filtered (e.g., through a 0.45 μm membrane) to remove undissolved particles.[1]

  • The concentration of dissolved calcium in the filtrate is determined using a suitable analytical method, such as atomic absorption spectrophotometry or titration.[2][10]

  • The percentage of dissolved calcium carbonate is calculated based on the initial amount in the sample.

Visualizing the Process

To better illustrate the experimental workflow and the factors influencing dissolution, the following diagrams are provided.

References

• 1. tandfonline.com [tandfonline.com]
• 2. In vitro dissolution of calcium carbonate preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro dissolution of calcium carbonate preparations | Semantic Scholar [semanticscholar.org]
• 4. A New Challenge for the Old Excipient Calcium Carbonate: To Improve the Dissolution Rate of Poorly Soluble Drugs [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. isws.illinois.edu [isws.illinois.edu]
• 7. "Calcium Carbonate Dissolution and Precipitation in Water: Factors Affe" by Lyle M. Dabb [digitalcommons.usu.edu]
• 8. researchgate.net [researchgate.net]
• 9. US9101565B2 - Dissolution stability of calcium carbonate tablets - Google Patents [patents.google.com]
• 10. Calcium Carbonate Tablets [drugfuture.com]

A Comparative Guide to the In Vivo Validation of Calcium Citrate Malate for Enhanced Bone Health

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Calcium Citrate (B86180) Malate (CCM) with other calcium supplements, focusing on its in vivo validation for promoting bone health. The information presented is collated from a range of preclinical and clinical studies, with a focus on experimental data and detailed methodologies to assist in research and development.

Superior Bioavailability of Calcium Citrate Malate

Calcium Citrate Malate (CCM) is a water-soluble calcium supplement that demonstrates superior bioavailability compared to other common forms of calcium, such as calcium carbonate.[1][2][3] Its enhanced absorption is attributed to its high solubility and a dissolution process that releases calcium ions and a calcium-citrate complex, which are readily absorbed in the intestine.[4][5] This efficient absorption is less dependent on stomach acid, making it a suitable option for a wider range of individuals.[4]

In contrast, calcium carbonate, a more commonly used supplement, is relatively insoluble and its absorption is dependent on an acidic environment in the stomach. Several studies have indicated that the absorption of calcium from CCM is significantly higher than from calcium carbonate.[3][4]

In Vivo Evidence: Comparative Performance in Bone Health

In vivo studies, predominantly utilizing the ovariectomized (OVX) rat model to simulate postmenopausal osteoporosis, have provided substantial evidence for the efficacy of CCM in supporting bone health.[6][7][8][9] These studies consistently demonstrate the positive impact of CCM on key indicators of bone health, including bone mineral density (BMD), bone turnover markers, and bone mechanical strength.

Quantitative Data Summary

The following tables summarize the quantitative data from comparative in vivo studies, highlighting the performance of Calcium Citrate Malate against other calcium supplements.

Table 1: Comparison of Bone Mineral Density (BMD) Changes with Calcium Supplementation in Ovariectomized (OVX) Rats

Calcium Supplement	Dosage	Duration	Animal Model	BMD Measurement Site	% Change in BMD vs. OVX Control	Reference
Calcium Citrate Malate (CCM)	0.6% dietary Ca	12 weeks	Weanling female rats	Tibia (trabecular)	+44-47%	[10]
Calcium Carbonate (CaCO3)	0.6% dietary Ca	12 weeks	Weanling female rats	Tibia (trabecular)	Baseline	[10]
Calcium Citrate Malate (CCM)	500 mg/day (human equivalent)	2 years	Postmenopausal women	Spine	60% reduction in bone loss vs. placebo	[3]
Calcium Carbonate (CaCO3)	500 mg/day (human equivalent)	2 years	Postmenopausal women	Spine	15% reduction in bone loss vs. placebo	[3]

Table 2: Comparison of Bone Turnover Markers in Response to Calcium Supplementation

Calcium Supplement	Dosage	Duration	Subject	Bone Formation Marker (e.g., P1NP)	Bone Resorption Marker (e.g., CTX-I)	Reference
Calcium Citrate	1000 mg/day	12 weeks	Postmenopausal women	No significant change	-8% (serum N-telopeptide)	[5]
Calcium Carbonate	1000 mg/day	12 weeks	Postmenopausal women	No significant change	+2% (serum N-telopeptide)	[5]
Calcium Citrate	1000 mg/day	12 weeks	Postmenopausal women	Not specified	-30% (urinary N-telopeptide)	[5]
Calcium Carbonate	1000 mg/day	12 weeks	Postmenopausal women	Not specified	+2% (urinary N-telopeptide)	[5]

Table 3: Comparison of Bone Mechanical Strength in Animal Models

Calcium Supplement	Dosage	Duration	Animal Model	Biomechanical Test	Key Finding	Reference
Calcium Citrate Malate (CCM)	Not specified	Not specified	Ovariectomized rats	Three-point bending of femur	Increased maximum load and stiffness compared to OVX control.	[6]
Calcium Carbonate	Not specified	Not specified	Ovariectomized rats	Three-point bending of femur	Less improvement in bone strength compared to CCM.	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are outlines of key experimental protocols commonly employed in the in vivo assessment of calcium supplements for bone health.

Ovariectomized (OVX) Rat Model of Osteoporosis

The OVX rat is a widely accepted preclinical model for studying postmenopausal osteoporosis.[9]

• Animal Selection: Female Sprague-Dawley or Wistar rats, typically 3 to 6 months old, are used.[9]

• Surgical Procedure: Bilateral ovariectomy is performed under anesthesia. A sham operation (laparotomy without ovary removal) is conducted on the control group.

• Post-operative Care: Animals are monitored for recovery and provided with appropriate analgesics.

• Experimental Diet: Rats are fed a standard or a calcium-deficient diet, with the experimental groups receiving supplementation of CCM or other calcium forms mixed into the feed or administered by oral gavage.[7][8] Dosages are often calculated based on human equivalent doses.

• Duration: Studies typically range from 8 to 12 weeks to allow for significant bone loss in the OVX group and to observe the effects of supplementation.[7][8]

Bone Mineral Density (BMD) Measurement

Dual-energy X-ray absorptiometry (DXA) is the gold standard for measuring BMD in both preclinical and clinical settings.[11]

• Equipment: A DXA scanner equipped with software for small animal analysis is used.

• Procedure:

  • Rats are anesthetized to prevent movement during scanning.

  • The animal is placed in a prone position on the scanning platform.

  • Scans of the lumbar spine and femur are typically acquired.

  • Regions of interest (ROI) are defined for the specific bone sites to be analyzed.

  • BMD is calculated by the software in g/cm².

• Data Analysis: Changes in BMD are compared between the sham, OVX control, and treatment groups.

Bone Turnover Marker Analysis

Serum levels of bone formation and resorption markers provide a dynamic assessment of bone remodeling.

• Markers:

  • Bone Formation: Procollagen type I N-terminal propeptide (P1NP) is a sensitive marker of osteoblast activity.[12]

  • Bone Resorption: C-terminal telopeptide of type I collagen (CTX-I) is a specific marker of osteoclast activity.[13][14][15]

• Sample Collection: Blood samples are collected from the rats at baseline and at the end of the study. Serum is separated and stored at -80°C until analysis.

• Assay: Enzyme-linked immunosorbent assay (ELISA) kits specific for rat P1NP and CTX-I are used for quantification.[12][13][16]

  • Follow the manufacturer's instructions for the specific ELISA kit.

  • Briefly, standards and samples are added to antibody-coated microplates.

  • A series of incubations with detection antibodies and enzyme conjugates are performed.

  • A substrate is added to produce a colorimetric reaction.

  • The optical density is measured using a microplate reader, and the concentration of the marker is determined from a standard curve.

Bone Mechanical Strength Testing

The three-point bending test is a common method to assess the mechanical properties of long bones in rodents.[1][2][17][18]

• Sample Preparation: Femurs are dissected from the euthanized animals and cleaned of soft tissue. The bones are kept moist in saline solution to maintain their mechanical properties.

• Equipment: A materials testing machine equipped with a three-point bending fixture is used.

• Procedure:

  • The femur is placed on two supports with a defined span length.

  • A load is applied to the midpoint of the bone at a constant speed until fracture occurs.

  • A load-displacement curve is generated.

• Data Analysis: From the load-displacement curve, key biomechanical parameters are calculated, including:

  • Maximum Load (Ultimate Strength): The highest load the bone can withstand before fracturing.

  • Stiffness: The slope of the linear portion of the curve, representing the bone's resistance to deformation.

  • Energy to Failure (Toughness): The area under the curve, indicating the energy absorbed by the bone before fracture.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is crucial for a comprehensive understanding. The following diagrams, created using the DOT language, illustrate the key signaling pathway and a typical experimental workflow.

Calcium-Sensing Receptor (CaSR) Signaling in Bone Homeostasis

Calcium ions (Ca²⁺), released from the dissolution of Calcium Citrate Malate, play a crucial role in regulating bone remodeling through the Calcium-Sensing Receptor (CaSR) present on osteoblasts and osteoclasts.[19][20][21][22][23]

Caption: CaSR signaling pathway in bone cells.

Experimental Workflow for In Vivo Validation of Calcium Citrate Malate

A typical experimental workflow for evaluating the efficacy of CCM in an ovariectomized rat model is depicted below.

Caption: Experimental workflow for in vivo validation.

References

• 1. Three-point bending of rat femur in the mediolateral direction: introduction and validation of a novel biomechanical testing protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. altmedrev.com [altmedrev.com]
• 4. coxtechnic.com [coxtechnic.com]
• 5. Comparison of the effects of calcium loading with calcium citrate or calcium carbonate on bone turnover in postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. mdpi.com [mdpi.com]
• 9. Ovariectomized rat model of osteoporosis: a practical guide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of calcium citrate-malate on skeletal development in young, growing rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sequential and precise in vivo measurement of bone mineral density in rats using dual-energy x-ray absorptiometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enzyme-linked immunosorbent serum assays (ELISAs) for rat and human N-terminal pro-peptide of collagen type I (PINP)--assessment of corresponding epitopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 122.114.14.118:8000 [122.114.14.118:8000]
• 14. immunoconceptindia.co [immunoconceptindia.co]
• 15. idsplc.com [idsplc.com]
• 16. file.elabscience.com [file.elabscience.com]
• 17. Improving results in rat fracture models: enhancing the efficacy of biomechanical testing by a modification of the experimental setup - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ovid.com [ovid.com]
• 19. Calcium sensing receptor function supports osteoblast survival and acts as a co-factor in PTH anabolic actions in bone - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Osteoblast Calcium-Sensing Receptor Has Characteristics of ANF/7TM Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Osteoblast Extracellular Ca2+-Sensing Receptor Regulates Bone Development, Mineralization and Turnover - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Calcium sensing receptor‐dependent and receptor‐independent activation of osteoblast replication and survival by strontium ranelate - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The role of calcium-sensing receptor signaling in regulating transepithelial calcium transport - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cross-Validation of Analytical Methods in CMC: HPLC vs. UPLC

In the landscape of Chemistry, Manufacturing, and Controls (CMC), the validation and cross-validation of analytical methods are paramount to ensuring product quality, safety, and efficacy. This guide provides a comprehensive comparison of two ubiquitous analytical techniques: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC). For drug development professionals and researchers, understanding the nuances of cross-validating these methods is critical when transferring, updating, or developing new analytical procedures.

This guide will delve into the experimental protocols for cross-validation, present comparative performance data, and illustrate the underlying workflows and logical relationships. The information is structured to offer a clear, objective comparison, supported by data and established regulatory principles outlined in guidelines such as ICH Q2(R2).[1][2][3][4]

Comparative Performance of HPLC and UPLC

The primary driver for transitioning from HPLC to UPLC is the significant gain in efficiency and sensitivity. UPLC systems, which utilize smaller particle size columns (sub-2 µm) and operate at higher pressures, lead to faster analysis times, better resolution, and reduced solvent consumption.[5][6][7] The following table summarizes the typical performance characteristics observed during the cross-validation of an assay method for a hypothetical active pharmaceutical ingredient (API).

Table 1: Comparison of HPLC and UPLC Performance Parameters

Performance Parameter	HPLC Method	UPLC Method	Acceptance Criteria
Precision (%RSD)
Repeatability (n=6)	0.8%	0.5%	≤ 2.0%
Intermediate Precision	1.2%	0.9%	≤ 2.0%
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	98.0% - 102.0%
Linearity (r²)	0.9995	0.9998	≥ 0.999
Limit of Detection (LOD)	0.05 µg/mL	0.01 µg/mL	Reportable
Limit of Quantitation (LOQ)	0.15 µg/mL	0.03 µg/mL	Reportable
Run Time	15 minutes	4 minutes	Reportable
Solvent Consumption	~15 mL/run	~2 mL/run	Reportable
Theoretical Plates	15,000	45,000	≥ 2000
Tailing Factor	1.1	1.0	≤ 2.0

Data presented are representative and may vary depending on the specific analyte and method conditions.

Experimental Protocols

A robust cross-validation study relies on a well-defined experimental protocol. The following outlines the methodologies for a comparative study between an existing HPLC method and a newly developed UPLC method for the quantification of an API.

Objective

To demonstrate that the UPLC method for the assay of the API provides results that are equivalent or superior to the established HPLC method.

Materials

• API Reference Standard

• API Drug Product Batches (at least three different lots)

• HPLC-grade solvents (e.g., acetonitrile (B52724), methanol)

• High-purity water

• Buffer reagents (e.g., phosphate (B84403) salts)

Instrumentation

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

• UPLC System: A UPLC system with a binary or quaternary pump, autosampler with a low-volume flow cell, column manager, and a tunable UV detector.

Chromatographic Conditions

HPLC Method

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase: Isocratic mixture of phosphate buffer (pH 3.0) and acetonitrile (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• Detection Wavelength: 254 nm

UPLC Method (Transferred and Optimized)

• Column: C18, 2.1 mm x 50 mm, 1.7 µm particle size

• Mobile Phase: Gradient elution with mobile phase A (phosphate buffer, pH 3.0) and mobile phase B (acetonitrile). Gradient from 30% to 70% B over 3 minutes.

• Flow Rate: 0.5 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Detection Wavelength: 254 nm

Validation Procedures

The cross-validation will be performed by comparing the following validation parameters for both methods, in accordance with ICH Q2(R2) guidelines:[1][3]

• Specificity: Analyze placebo and spiked samples to demonstrate that there is no interference from excipients.

• Precision:

  • Repeatability: Analyze six replicate preparations of the drug product at 100% of the target concentration.

  • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst and/or instrument.

• Accuracy: Perform recovery studies by analyzing spiked placebo samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), in triplicate.

• Linearity: Prepare a series of at least five concentrations of the API reference standard over the range of 50% to 150% of the target concentration. Plot the peak area response versus concentration and determine the correlation coefficient (r²).

• Range: The range is established by confirming that the method has suitable precision, accuracy, and linearity within the lower and upper concentration limits.[2]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Comparative Testing

Three batches of the drug product will be analyzed by both the HPLC and UPLC methods. The results will be statistically compared using appropriate tests (e.g., t-test or equivalence testing) to assess for any significant differences.[8]

Visualizing the Cross-Validation Process

The following diagrams, generated using Graphviz, illustrate the experimental workflow for cross-validation and the logical relationship between the key performance parameters of the HPLC and UPLC methods.

Caption: Experimental workflow for HPLC to UPLC method cross-validation.

Caption: Logical relationship of performance improvements from HPLC to UPLC.

Conclusion

The cross-validation of analytical methods is a scientifically rigorous process that is essential for maintaining data integrity throughout the lifecycle of a pharmaceutical product.[9][10] The transition from HPLC to UPLC offers substantial benefits in terms of efficiency, sensitivity, and operational cost savings.[5][11] By following a structured cross-validation protocol that adheres to regulatory guidelines, researchers and drug development professionals can confidently implement modern analytical technologies while ensuring the continued quality and consistency of their analytical data. This guide provides a foundational framework for this process, emphasizing the importance of objective data comparison and detailed experimental planning.

References

• 1. qbdgroup.com [qbdgroup.com]
• 2. youtube.com [youtube.com]
• 3. database.ich.org [database.ich.org]
• 4. fda.gov [fda.gov]
• 5. benchchem.com [benchchem.com]
• 6. ijrpr.com [ijrpr.com]
• 7. d2cax41o7ahm5l.cloudfront.net [d2cax41o7ahm5l.cloudfront.net]
• 8. Statistical tools and approaches to validate analytical methods: methodology and practical examples | International Journal of Metrology and Quality Engineering (IJMQE) [metrology-journal.org]
• 9. pharmaguru.co [pharmaguru.co]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Comparative Meta-Analysis of Clinical Trials on Calcium Citrate Malate

For researchers, scientists, and drug development professionals, understanding the nuances of calcium supplementation is critical for advancing therapeutic strategies for bone health. This guide provides a comprehensive meta-analysis of clinical trials focusing on Calcium Citrate (B86180) Malate (B86768) (CCM), comparing its performance with other calcium alternatives, supported by experimental data and physiological pathways.

Superior Bioavailability and Efficacy of Calcium Citrate Malate

Calcium Citrate Malate (CCM) is a salt of calcium combined with citric acid and malic acid.[1] Meta-analyses of clinical trials have consistently demonstrated its high bioavailability and efficacy in promoting bone health across various age groups, including adolescents, young adults, and postmenopausal women.[2][3][4]

A key advantage of CCM is its superior absorption compared to the more commonly used calcium carbonate.[5] A meta-analysis of 15 studies involving 184 subjects revealed that calcium absorption from calcium citrate was significantly higher than from calcium carbonate by approximately 22% to 27%, both on an empty stomach and with meals.[6][7] This enhanced absorption is attributed to the water-soluble nature of the complex, which allows for calcium ion release and absorption independent of gastric acid.[4] In fact, the structure of calcium citrate malate increases its dissolution in the stomach by 6-9 times compared to calcium citrate alone.[4] This is particularly beneficial for individuals with reduced stomach acid (achlorhydria), a condition more prevalent in the elderly.[1]

In terms of clinical outcomes, studies have shown that CCM is more effective than calcium carbonate in reducing bone loss, especially in postmenopausal women.[5][8] One randomized, double-blind, placebo-controlled trial found that CCM prevented bone loss at the femoral neck, radius, and spine, whereas calcium carbonate only maintained bone density at the femoral neck and radius.[5] Furthermore, supplementation with 500 mg of CCM has been shown to significantly increase bone mineral density in women with a low dietary calcium intake.[8]

While calcium supplements, in general, have shown a potential to reduce the risk of total and vertebral fractures, the evidence remains weak and inconsistent, particularly in trials with a low risk of bias.[9][10][11][12] However, some studies suggest that CCM, in conjunction with Vitamin D, may decrease the risk of bone fractures in the elderly.[1]

From a safety perspective, CCM is generally well-tolerated, with side effects comparable to a placebo.[8] Unlike calcium carbonate, which can cause gastrointestinal side effects like constipation and bloating, CCM is often better tolerated.[13] An important consideration is the risk of kidney stones; CCM is recognized as a calcium source that does not increase this risk and may even offer protection against stone formation.[4]

Quantitative Data Summary

The following tables summarize the quantitative data from meta-analyses and key clinical trials comparing Calcium Citrate Malate with other calcium supplements.

Table 1: Bioavailability Comparison

Calcium Form	Relative Bioavailability vs. Calcium Carbonate	Conditions	Citation
Calcium Citrate	22% - 27% higher	With or without meals	[6][7]
Calcium Citrate	27% higher	On an empty stomach	[13]
Calcium Citrate	22% higher	Taken with meals	[13]

Table 2: Efficacy in Postmenopausal Women (Changes in Bone Mineral Density - BMD)

Calcium Supplement	Study Duration	Anatomic Site	% Change in BMD vs. Placebo/Control	Citation
Calcium Citrate Malate	2 years	Lumbar Spine	+1.03% (CCM) vs. -2.38% (Placebo)	[14]
Calcium Citrate Malate	2 years	Radial Shaft	-0.02% (CCM) vs. -3.03% (Placebo)	[14]
Calcium Citrate	5 years	Spine	1.8% higher than placebo	[7]
Calcium Citrate	5 years	Total Hip	1.6% higher than placebo	[7]

Table 3: Fracture Risk Reduction (Relative Risk, 95% Confidence Interval)

Intervention	Fracture Type	Relative Risk (95% CI)	Population	Citation
Calcium Supplements	Total Fracture	0.89 (0.81 to 0.96)	Adults >50 years	[10][11]
Calcium Supplements	Vertebral Fracture	0.86 (0.74 to 1.00)	Adults >50 years	[10][11]
Calcium Supplements	Hip Fracture	0.95 (0.76 to 1.18)	Adults >50 years	[10][11]

Experimental Protocols

Bioavailability Assessment in Osteopenia Patients

A randomized, open-label clinical study compared the bioavailability of calcium lysinate, calcium carbonate, and calcium citrate malate in 24 osteopenia patients.[15]

• Study Design: Participants were randomly divided into three groups of eight.

• Intervention: Each group received one of the three calcium supplements.

• Data Collection: Blood samples were drawn at baseline and at multiple time points post-administration (30, 60, 90, 135, 180, 225, and 270 minutes) to determine serum calcium levels.[12]

• Outcome Measures: The primary outcomes were the area under the curve (AUC) for serum calcium concentration to assess the absorption profile and the relative bioavailability of the different calcium forms.[15] Bone Mineral Density (BMD) was also assessed at baseline and after 8 weeks of treatment.[15]

Efficacy and Safety Evaluation in Osteopenic and Osteoporotic Patients

Another randomized clinical trial evaluated the efficacy and safety of a natural eggshell calcium (as carbonate), a commercial calcium carbonate (Shelcal), and CCM in 60 osteopenic and osteoporotic patients over 12 weeks.[12][16]

• Study Design: A randomized, open-label, parallel-group interventional trial with 20 participants in each group.

• Intervention: Participants took two tablets daily of their assigned supplement.

• Outcome Measures: The primary endpoints included changes in Bone Mineral Density (BMD) T-scores, serum osteocalcin (B1147995) levels, and serum calcium levels to determine relative oral bioavailability. Secondary outcomes included changes in the Visual Analog Scale (VAS) for pain and quality of life questionnaires.[12][16]

Visualizing the Mechanisms

Intestinal Calcium Absorption Pathway

The absorption of calcium in the small intestine occurs through two primary pathways: the transcellular and the paracellular pathways. The transcellular pathway is an active, saturable process regulated by Vitamin D and is most prominent in the duodenum. The paracellular pathway is a passive, non-saturable process that occurs throughout the intestine. The efficiency of calcium salt dissolution is a critical first step for both pathways.

Caption: Intestinal calcium absorption pathways.

Hormonal Regulation of Calcium Homeostasis

The maintenance of calcium homeostasis is a complex process involving the interplay of Parathyroid Hormone (PTH) and Vitamin D. Low blood calcium levels trigger the release of PTH, which in turn stimulates the production of active Vitamin D (calcitriol) in the kidneys. Calcitriol then enhances the absorption of calcium from the intestine.

References

• 1. human.de [human.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Molecular aspects of intestinal calcium absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Physiology, Parathyroid Hormone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Randomized controlled trial of calcium in healthy older women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Vitamin D-Mediated Regulation of Intestinal Calcium Absorption [mdpi.com]
• 9. Physiology of the Calcium-Parathyroid Hormone-Vitamin D Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Randomized Open-Label Clinical Study Comparing the Efficacy, Safety, and Bioavailability of Calcium Lysinate with Calcium Carbonate and Calcium Citrate Malate in Osteopenia Patients | Journal of Orthopaedic Case Reports [jocr.co.in]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. Comparative Evaluation of Bioavailability, Efficacy and Safety of MICROCORE NESC® with Calcium Carbonate and Calcium Citrate Malate in Osteopenic and Osteoporotic Patients: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. teachmephysiology.com [teachmephysiology.com]
• 14. Mechanisms of intestinal calcium absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Intestinal calcium transport: the cellular pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Intestinal calcium absorption: mechanisms and applications - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Calcium Citrate Malate (CCM) and Dietary Calcium Sources

For researchers, scientists, and professionals in drug development, understanding the nuances of calcium supplementation is critical for effective formulation and recommendation. This guide provides a detailed comparison of Calcium Citrate Malate (CCM), a highly bioavailable calcium salt, with various dietary calcium sources. The following sections present quantitative data, experimental methodologies, and visual representations of key physiological pathways to facilitate a comprehensive understanding.

Quantitative Comparison of Calcium Bioavailability

The bioavailability of calcium, the fraction of ingested calcium that is absorbed and utilized by the body, varies significantly across different sources. CCM is renowned for its high absorption rate, which is less dependent on stomach acid compared to other supplements like calcium carbonate.

Calcium Source	Elemental Calcium (%)	Fractional Absorption Rate (%)	Key Considerations
Calcium Citrate Malate (CCM)	~21-24%	~35-42%	Well-absorbed with or without food; less likely to cause gastrointestinal side effects.
Dietary Sources
Milk and Dairy Products	Varies	~30-32%	Lactose and vitamin D can enhance absorption.
Cheese	Varies	~32-42%	Bioavailability can be comparable to or even higher than milk.
Fortified Foods (e.g., Orange Juice)	Varies	~30-36%	Absorption from fortified juices with CCM is comparable to milk.
Leafy Greens (Low-Oxalate; e.g., Kale, Broccoli)	Varies	~50-60%	High bioavailability, but lower total calcium content per serving compared to dairy.
Leafy Greens (High-Oxalate; e.g., Spinach)	Varies	~5%	Oxalates bind to calcium, significantly reducing its absorption.
Fish with Edible Bones (e.g., Sardines)	Varies	High	A good source of both calcium and vitamin D.

Impact on Bone Mineral Density (BMD)

Long-term studies indicate that both CCM and dietary calcium can positively impact bone mineral density, a key indicator of bone health and osteoporosis risk.

Study Population	Intervention	Duration	Outcome on BMD
Postmenopausal Women	500 mg/day Calcium as CCM	2 years	Significantly slowed the rate of bone loss compared to placebo.
Adolescent Girls	500 mg/day Calcium as CCM + 960 mg/day dietary calcium	18 months	Greater gains in lumbar spine and total body bone mineral density compared to placebo.
Postmenopausal Women	Nutritional intervention + Calcium Carbonate D3 tablets	Meta-analysis	Significantly increased bone mineral density.

Experimental Protocols

The assessment of calcium bioavailability relies on rigorous scientific methodologies. Below are summaries of key experimental protocols used in the cited studies.

Dual-Isotope Stable Isotope Method for Measuring Calcium Absorption

This is considered the gold standard for accurately measuring fractional calcium absorption in humans.

• Subject Preparation: Subjects follow a controlled diet with a fixed calcium intake for a specified period (e.g., 10 days) to stabilize their calcium metabolism.

• Isotope Administration:

  • An oral dose of a stable calcium isotope (e.g., ⁴⁴Ca) is administered with a test meal.

  • Shortly after, an intravenous dose of a different stable calcium isotope (e.g., ⁴²Ca) is given.

• Sample Collection: Urine is collected for a 24-hour period following isotope administration.

• Analysis: The ratio of the oral to the intravenous isotope in the urine is measured using mass spectrometry.

• Calculation: The fractional calcium absorption is calculated from this ratio.

In Vitro Bioavailability Assessment using Caco-2 Cell Model

This method provides a valuable screening tool to assess the potential bioavailability of calcium from different sources.

• Simulated Digestion: The food or supplement is subjected to a simulated gastrointestinal digestion process using enzymes like pepsin and pancreatin (B1164899) to mimic the conditions of the stomach and small intestine.

• Caco-2 Cell Culture: Human intestinal Caco-2 cells are cultured to form a monolayer that mimics the intestinal barrier.

• Application of Digested Sample: The soluble fraction of the digested sample is applied to the Caco-2 cell monolayer.

• Measurement of Calcium Uptake: The amount of calcium transported across the cell monolayer is measured to estimate its bioavailability.

Signaling Pathways and Experimental Workflows

Visualizing the complex processes of calcium absorption and the methodologies to study them can aid in a deeper understanding.

Intestinal Calcium Absorption Pathways

Calcium is absorbed in the small intestine through two main pathways: the transcellular and the paracellular pathways. The transcellular pathway is an active, saturable process that is regulated by vitamin D, while the paracellular pathway is a passive, non-saturable process.

Safety & Regulatory Compliance

Proper Disposal of Calcium Citrate Malate in a Laboratory Setting

This document provides a comprehensive guide for the proper disposal of calcium citrate (B86180) malate (B86768), ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are designed for researchers, scientists, and drug development professionals.

Calcium citrate malate is generally not classified as a hazardous substance.[1][2][3] However, all chemical waste should be handled with care and disposed of in accordance with institutional and local regulations.[4][5]

Immediate Safety and Handling Precautions

Before handling calcium citrate malate for disposal or any other purpose, it is crucial to observe the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.[6][7] If there is a risk of dust formation, a dust mask or respirator is recommended.[2][8]

• Ventilation: Handle the substance in a well-ventilated area to avoid inhalation of any dust particles.[3][6][7]

• Avoid Contact: Prevent contact with skin and eyes.[1][3][7] In case of contact, rinse the affected area thoroughly with water.[1][3]

• Spill Management: In the event of a spill, sweep up the solid material, taking care not to generate dust, and place it in a suitable, closed container for disposal.[2][3][9]

Step-by-Step Disposal Procedure

The disposal of calcium citrate malate should follow the general principles of non-hazardous solid chemical waste management.

• Waste Identification and Segregation:

  • Confirm that the calcium citrate malate waste is not mixed with any hazardous materials. If it is contaminated with a hazardous substance, it must be treated as hazardous waste.

  • Segregate the uncontaminated calcium citrate malate waste from other chemical waste streams.[4]

• Containerization:

  • Place the solid calcium citrate malate waste into a clean, dry, and properly labeled container.[6][7]

  • The container must be compatible with the chemical and have a secure lid to prevent spills and exposure.[10]

  • Label the container clearly as "Calcium Citrate Malate Waste" and include any other information required by your institution's waste management program.

• Storage:

  • Store the waste container in a designated satellite accumulation area for non-hazardous waste.[10][11]

  • The storage area should be away from incompatible materials, particularly strong oxidizers.[6]

• Disposal:

  • Do not dispose of solid calcium citrate malate down the drain or in the regular trash unless explicitly permitted by your institution's environmental health and safety (EHS) office and local regulations.[5]

  • Arrange for the collection and disposal of the waste through your institution's chemical waste program.[11][12]

  • Alternatively, the material can be sent to a licensed chemical destruction plant or disposed of via controlled incineration with flue gas scrubbing.[7][8]

Summary of Calcium Citrate Malate Properties for Disposal

The following table summarizes the key characteristics of calcium citrate malate relevant to its disposal and safety.

Property	Value	Citation
Hazard Classification	Not a hazardous substance or mixture according to Regulation (EC) No. 1272/2008 and Directive 67/548/EEC.	[1][2][3]
Environmental Impact	Not considered harmful to aquatic organisms and does not cause long-term adverse effects in the environment.	[1][9]
Persistence and Degradability	Readily biodegradable.[8] Unlikely to persist due to water solubility.	[1]
Bioaccumulation Potential	Low potential for bioaccumulation.	[8]
pH (3% solution)	4 - 8	[6]
Solubility	Soluble in water.	[9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of calcium citrate malate in a laboratory setting.

Caption: Decision workflow for calcium citrate malate disposal.

References

• 1. ammol.org [ammol.org]
• 2. wbcil.com [wbcil.com]
• 3. Calcium Citrate Malate SDS of Manufacturers [anmol.org]
• 4. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 5. acs.org [acs.org]
• 6. solverchembooks.com [solverchembooks.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. wbcil.com [wbcil.com]
• 9. Calcium Citrate Malate Pure Manufacturers, SDS [mubychem.com]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. vumc.org [vumc.org]

Safeguarding Your Research: A Comprehensive Guide to Handling Calcium Citrate Malate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, procedural information for the safe handling, storage, and disposal of Calcium Citrate Malate, a common calcium supplement. Adherence to these protocols is critical for minimizing risk and ensuring operational integrity.

Personal Protective Equipment (PPE): A Quantitative Overview

When handling Calcium Citrate Malate, particularly in its powder form, the use of appropriate Personal Protective Equipment is the first line of defense against potential exposure. While generally not classified as a hazardous substance, it can cause irritation upon contact.[1][2][3]

The following table summarizes the recommended PPE to be used.

Protection Type	PPE Specification	Standard/Material	Purpose
Respiratory Protection	Dust mask/Air-purifying respirator	Type P2 (EN 143) or N95 (US)[4]	To prevent inhalation of dust particles, which may cause respiratory tract irritation.[1][3]
Eye Protection	Safety glasses with side-shields or goggles	Conforming to EN166 (EU) or NIOSH (US)[5]	To protect eyes from dust, which can cause mechanical irritation.[1][3]
Hand Protection	Impermeable protective gloves	Nitrile or rubber gloves are suitable.	To prevent skin contact, which may lead to mild irritation.[1][3][4]
Skin and Body Protection	Protective clothing/Laboratory coat	Standard lab coat or overalls.	To protect skin and personal clothing from contamination.[1][2]

Operational and Disposal Plan: A Step-by-Step Guide

A systematic approach to handling, storage, and disposal is crucial for laboratory safety and regulatory compliance.

Handling Procedures

• Ventilation: Always handle Calcium Citrate Malate in a well-ventilated area.[1][5] The use of a local exhaust ventilation system is preferred to control emissions at the source.[2][6]

• Minimize Dust: Avoid the formation of dust and aerosols during handling.[5][7]

• Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1] Always wash hands thoroughly with soap and water after handling the substance and before breaks.[4]

• Avoid Contact: Take precautions to avoid contact with skin and eyes.[5][7]

Storage Protocols

• Store in a cool, dry, and well-ventilated place.[4][5]

• Keep containers tightly closed to prevent contamination and moisture absorption, as the material can be hygroscopic.[4][7][8]

• Store separately from incompatible materials, such as strong oxidizing agents.[1]

Spill Management

In the event of a spill, follow these procedures:

• Isolate the Area: Evacuate non-essential personnel from the spill area.[5]

• Ventilate: Ensure the area is well-ventilated.[1]

• Wear PPE: Before cleaning, don the appropriate personal protective equipment as outlined in the table above.[1][7]

• Contain and Clean:

  • Small Spills: Carefully sweep or shovel the spilled material into a suitable, labeled container for disposal.[7][9]

  • Large Spills: Contain the spill and cover with an inert, non-combustible absorbent material like sand or earth.[7][9] Then, collect the material into a designated waste container.[7][9]

• Decontaminate: After the material has been collected, clean the surface with water.[9]

Disposal Plan

Dispose of Calcium Citrate Malate and any contaminated materials in accordance with all federal, state, and local environmental regulations.[2][7]

• Collect waste material in suitable and clearly labeled containers.[1]

• Do not allow the substance to enter drains or waterways.[5][7]

• Engage a licensed professional waste disposal service for final disposal.[7] Methods may include sending the material to a licensed chemical destruction plant or controlled incineration.[5]

Emergency First Aid Measures

• Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[2][5]

• Skin Contact: Should skin contact occur, wash the affected area with plenty of soap and water.[5]

• Eye Contact: If the substance enters the eyes, rinse cautiously with water for at least 15 minutes.[5]

• Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical advice if you feel unwell.[1][5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Calcium Citrate Malate from receipt to disposal.

Caption: Workflow for Safe Handling of Calcium Citrate Malate.

References

• 1. solverchembooks.com [solverchembooks.com]
• 2. Calcium Citrate Malate SDS of Manufacturers [anmol.org]
• 3. wbcil.com [wbcil.com]
• 4. wbcil.com [wbcil.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. redox.com [redox.com]
• 7. wbcil.com [wbcil.com]
• 8. wbcil.com [wbcil.com]
• 9. Calcium Citrate Malate Pure Manufacturers, SDS [mubychem.com]